2-Ethoxyoctane

• CAS: 63028-01-3

Core Science & Biosynthesis

Technical Guide: Physical Properties of 2-Ethoxyoctane

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known and predicted physical properties of 2-Ethoxyoctane. Due to a scarcity of published experimental data for this specific compound, this document presents computed properties from reliable chemical databases alongside detailed, generalized experimental protocols for the determination of key physical characteristics. This information is intended to guide researchers in handling and characterizing 2-Ethoxyoctane in a laboratory setting.

Core Physical Properties of 2-Ethoxyoctane

The following table summarizes the available quantitative data for 2-Ethoxyoctane. It is important to note that most of these values are computationally predicted and should be confirmed by experimental measurement.

Property	Value	Source
Molecular Formula	C₁₀H₂₂O	PubChem[1]
Molecular Weight	158.28 g/mol	PubChem[1]
Boiling Point	Not available (experimentally)
Melting Point	Not available (experimentally)
Density	Not available (experimentally)
Refractive Index	Not available (experimentally)
Solubility	Insoluble in water (predicted)	PubChem (based on LogP)
LogP (Octanol/Water Partition Coefficient)	3.8	PubChem[1]

Experimental Protocols for Physical Property Determination

The following sections detail standard laboratory procedures for measuring the key physical properties of a liquid organic compound such as 2-Ethoxyoctane.

Determination of Boiling Point (Capillary Method)

The capillary method is a common and reliable technique for determining the boiling point of a small liquid sample.[2][3][4][5]

Apparatus:

• Thiele tube or similar heating apparatus (e.g., MelTemp)[4][6]

• Thermometer

• Small test tube

• Capillary tube (sealed at one end)

• Heating oil (e.g., mineral oil)

• Heat source (e.g., Bunsen burner or hot plate)[4]

Procedure:

• A small amount of the liquid sample (a few milliliters) is placed into the small test tube.[3]

• The capillary tube, with its open end down, is placed inside the test tube containing the liquid.

• The test tube is attached to the thermometer, ensuring the sample is level with the thermometer bulb.

• The entire assembly is then placed in the Thiele tube filled with heating oil.

• The apparatus is heated gently. As the temperature rises, air trapped in the capillary tube will be expelled, seen as a slow stream of bubbles.

• Upon further heating, the vapor of the liquid will fill the capillary tube. When the boiling point is reached, a rapid and continuous stream of bubbles will emerge from the capillary tube.

• At this point, the heat source is removed, and the apparatus is allowed to cool slowly.

• The temperature at which the bubbling stops and the liquid begins to enter the capillary tube is recorded as the boiling point.[4]

Determination of Density (Pycnometer Method)

A pycnometer is a flask with a specific, accurately known volume, used to determine the density of a liquid with high precision.[7][8]

Apparatus:

• Pycnometer (volumetric flask with a ground-glass stopper containing a capillary tube)

• Analytical balance

• Thermometer

• Water bath (for temperature control)

Procedure:

• The clean, dry pycnometer is accurately weighed on an analytical balance (m₁).

• The pycnometer is filled with the liquid sample, ensuring no air bubbles are trapped. The stopper is inserted, and any excess liquid that emerges from the capillary is carefully wiped off.

• The filled pycnometer is weighed again to determine the mass of the liquid (m₂). The mass of the liquid is (m₂ - m₁).

• The volume of the pycnometer (V) is determined by repeating the above steps with a reference liquid of known density (e.g., distilled water) at a specific temperature.

• The density (ρ) of the sample liquid is calculated using the formula: ρ = (m₂ - m₁) / V

Determination of Refractive Index (Abbe Refractometer)

The refractive index is a fundamental physical property that can be measured with high accuracy using a refractometer.[9]

Apparatus:

• Abbe refractometer

• Constant temperature water bath

• Dropper or pipette

• Soft tissue paper

• Solvent for cleaning (e.g., ethanol (B145695) or acetone)

Procedure:

• The prism of the Abbe refractometer is cleaned with a suitable solvent and allowed to dry completely.

• The instrument is calibrated using a standard liquid with a known refractive index (e.g., distilled water).

• A few drops of the liquid sample are placed on the surface of the prism using a dropper.

• The prism is closed and the light source is switched on.

• While looking through the eyepiece, the adjustment knob is turned until the field of view is divided into a light and a dark section.

• The compensator is adjusted to eliminate any color fringes and to obtain a sharp, clear boundary line.

• The boundary line is aligned with the center of the crosshairs.

• The refractive index is read from the instrument's scale. The temperature should also be recorded as the refractive index is temperature-dependent.

Mandatory Visualization

The following diagram illustrates the logical workflow for the experimental determination of the boiling point of 2-Ethoxyoctane using the capillary method.

Caption: Workflow for Boiling Point Determination of 2-Ethoxyoctane.

References

• 1. Octane, 2-ethoxy- | C10H22O | CID 3375569 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Video: Boiling Points - Procedure [jove.com]
• 3. chem.ucalgary.ca [chem.ucalgary.ca]
• 4. vijaynazare.weebly.com [vijaynazare.weebly.com]
• 5. Determination of Boiling Point of Organic Compounds - GeeksforGeeks [geeksforgeeks.org]
• 6. phillysim.org [phillysim.org]
• 7. mt.com [mt.com]
• 8. calnesis.com [calnesis.com]
• 9. mt.com [mt.com]

2-Ethoxyoctane CAS number and molecular weight.

This technical guide provides a comprehensive overview of 2-Ethoxyoctane, focusing on its chemical properties, a plausible synthetic route, and a discussion of its known biological activities for researchers, scientists, and drug development professionals.

Core Chemical and Physical Properties

2-Ethoxyoctane is an organic compound classified as a dialkyl ether. The following table summarizes its key quantitative data.

Property	Value	Source
CAS Number	63028-01-3	[1][2][3][4]
Molecular Formula	C10H22O	[1][2][3][4]
Molecular Weight	158.28 g/mol	[1][3][4][5][6]
IUPAC Name	2-ethoxyoctane	[3][4]
Synonyms	Octane, 2-ethoxy-	[3][4]
Canonical SMILES	CCCCCCC(C)OCC	[3][4]
InChI Key	CRZJGWUGCYCOQX-UHFFFAOYSA-N	[3][4]

Synthesis of 2-Ethoxyoctane

For the synthesis of 2-Ethoxyoctane, this would involve the reaction of sodium 2-octoxide with an ethyl halide (e.g., ethyl bromide or ethyl iodide), or alternatively, the reaction of sodium ethoxide with a 2-halooctane (e.g., 2-bromooctane (B146060) or 2-iodooctane). The former is generally preferred to minimize elimination side reactions.

General Experimental Protocol: Williamson Ether Synthesis

The following is a generalized experimental protocol for the synthesis of an alkyl ether like 2-Ethoxyoctane via the Williamson ether synthesis. This protocol is based on established chemical principles and not on a specific published synthesis of 2-Ethoxyoctane.

Materials:

• 2-Octanol (B43104)

• Sodium hydride (NaH) or another strong base

• Anhydrous diethyl ether or tetrahydrofuran (B95107) (THF)

• Ethyl bromide or ethyl iodide

• Saturated aqueous ammonium (B1175870) chloride (NH4Cl) solution

• Anhydrous magnesium sulfate (B86663) (MgSO4) or sodium sulfate (Na2SO4)

• Standard laboratory glassware for organic synthesis (round-bottom flask, condenser, dropping funnel, etc.)

• Magnetic stirrer and heating mantle

Procedure:

• Alkoxide Formation: In a dry, inert atmosphere (e.g., under nitrogen or argon), a solution of 2-octanol in an anhydrous solvent (diethyl ether or THF) is prepared in a round-bottom flask. To this solution, sodium hydride is added portion-wise with stirring. The reaction is allowed to proceed at room temperature until the evolution of hydrogen gas ceases, indicating the complete formation of the sodium 2-octoxide.

• Nucleophilic Substitution: The solution of sodium 2-octoxide is cooled in an ice bath. Ethyl bromide or ethyl iodide is then added dropwise from a dropping funnel. After the addition is complete, the reaction mixture is allowed to warm to room temperature and then refluxed for several hours to ensure the completion of the reaction. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Workup: After the reaction is complete, the mixture is cooled to room temperature and the excess sodium hydride is quenched by the careful, slow addition of a saturated aqueous solution of ammonium chloride. The organic layer is separated, and the aqueous layer is extracted with diethyl ether. The combined organic layers are washed with brine, dried over anhydrous magnesium sulfate or sodium sulfate, filtered, and the solvent is removed under reduced pressure using a rotary evaporator.

• Purification: The crude 2-Ethoxyoctane is then purified by fractional distillation to yield the pure product.

Logical Workflow for Williamson Ether Synthesis

Caption: A logical workflow for the synthesis of 2-Ethoxyoctane via the Williamson ether synthesis.

Biological Activity and Signaling Pathways

A comprehensive search of scientific literature and chemical databases did not yield any studies on the biological activity or signaling pathways of 2-Ethoxyoctane. Therefore, there is no information available in the public domain regarding its pharmacological effects, mechanism of action, or its potential applications in drug development at this time. Further research would be required to determine any potential biological activity.

References

• 1. Synthesis of Alkyl Aryl Ethers by Catalytic Williamson Ether Synthesis with Weak Alkylation Agents | Semantic Scholar [semanticscholar.org]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. Ether synthesis by etherification (alkylation) [organic-chemistry.org]
• 4. Octane, 2-ethoxy- | C10H22O | CID 3375569 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. books.rsc.org [books.rsc.org]
• 6. (2R)-2-ethoxyoctane | C10H22O | CID 40523743 - PubChem [pubchem.ncbi.nlm.nih.gov]

Spectroscopic Profile of 2-Ethoxyoctane: A Technical Guide

This technical guide provides a comprehensive overview of the spectroscopic data for 2-Ethoxyoctane (CAS No. 63028-01-3). It is intended for researchers, scientists, and drug development professionals, offering a detailed analysis of its nuclear magnetic resonance (NMR), infrared (IR), and mass spectrometry (MS) data. This document includes detailed experimental protocols for the acquisition of such data.

Chemical Structure and Properties:

• IUPAC Name: 2-ethoxyoctane[1][2]

• Molecular Formula: C₁₀H₂₂O[1][3]

• Molecular Weight: 158.28 g/mol [1][2]

• Structure:

Spectroscopic Data Summary

The following sections present the predicted spectroscopic data for 2-Ethoxyoctane, summarized for clarity and comparative analysis.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the carbon-hydrogen framework of 2-Ethoxyoctane. Spectra are typically recorded in deuterated chloroform (B151607) (CDCl₃). The protons on carbons adjacent to the ether oxygen are shifted downfield.[4][5][6] Similarly, the carbon atoms bonded to the oxygen atom in an ether experience a downfield shift in the ¹³C NMR spectrum, typically in the 50-80 ppm range.[4][7]

Table 1: Predicted ¹H NMR Spectroscopic Data for 2-Ethoxyoctane (in CDCl₃)

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
~3.4 - 3.5	Multiplet	1H	-O-CH(CH₃)-
~3.3 - 3.4	Quartet	2H	-O-CH₂-CH₃
~1.4 - 1.6	Multiplet	2H	-CH₂-CH(O)-
~1.2 - 1.4	Multiplet	8H	-(CH₂)₄-CH₃
~1.1	Triplet	3H	-O-CH₂-CH₃
~1.0	Doublet	3H	-O-CH(CH₃)-
~0.9	Triplet	3H	-(CH₂)₅-CH₃

Table 2: Predicted ¹³C NMR Spectroscopic Data for 2-Ethoxyoctane (in CDCl₃)

Chemical Shift (δ, ppm)	Assignment
~75 - 80	-O-CH(CH₃)-
~65 - 70	-O-CH₂-CH₃
~35 - 40	-CH₂-CH(O)-
~30 - 35	-(CH₂)₅-CH₃
~25 - 30	-(CH₂)₅-CH₃
~20 - 25	-(CH₂)₅-CH₃
~20 - 25	-O-CH(CH₃)-
~15 - 20	-O-CH₂-CH₃
~10 - 15	-(CH₂)₅-CH₃

Infrared (IR) Spectroscopy

The IR spectrum of an ether is characterized by a strong C-O stretching absorption.[4] For aliphatic ethers like 2-Ethoxyoctane, this band is typically found in the 1060-1150 cm⁻¹ region.[8] The spectrum will also show characteristic C-H stretching and bending frequencies.

Table 3: Predicted IR Spectroscopic Data for 2-Ethoxyoctane

Wavenumber (cm⁻¹)	Intensity	Assignment
2850 - 3000	Strong	C-H (alkane) stretching
1450 - 1470	Medium	C-H (alkane) bending
1370 - 1380	Medium	C-H (alkane) bending
1060 - 1150	Strong	C-O (ether) stretching

Mass Spectrometry (MS)

The mass spectrum of 2-Ethoxyoctane is expected to show a molecular ion peak (M⁺) corresponding to its molecular weight. The fragmentation pattern will be characteristic of an aliphatic ether, with common fragmentation pathways involving cleavage of the C-O and C-C bonds adjacent to the oxygen atom.

Table 4: Predicted Mass Spectrometry Data for 2-Ethoxyoctane

m/z	Predicted Assignment
158	[C₁₀H₂₂O]⁺ (Molecular Ion)
129	[M - C₂H₅]⁺
115	[M - C₃H₇]⁺
87	[CH₃-CH(O-CH₂-CH₃)]⁺
73	[CH(CH₃)-O-CH₂-CH₃]⁺
59	[CH₃-CH-O-CH₂]⁺
45	[CH₃-CH₂-O]⁺
29	[CH₃-CH₂]⁺

Experimental Protocols

Detailed methodologies for the key spectroscopic techniques are provided below.

NMR Spectroscopy (¹H and ¹³C)

• Sample Preparation: Dissolve approximately 10-20 mg of 2-Ethoxyoctane in about 0.6-0.7 mL of deuterated chloroform (CDCl₃) containing 0.03% (v/v) tetramethylsilane (B1202638) (TMS) as an internal standard. Transfer the solution to a 5 mm NMR tube.

• Instrumentation: Utilize a 400 MHz (or higher) NMR spectrometer.

• ¹H NMR Acquisition:

  • Tune and shim the spectrometer for the sample.

  • Acquire the spectrum with a standard pulse sequence.

  • Typical parameters include a spectral width of 0-12 ppm, a relaxation delay of 1 second, and an acquisition time of 2-4 seconds.

• ¹³C NMR Acquisition:

  • Switch the probe to the carbon frequency.

  • Acquire the spectrum using a proton-decoupled pulse sequence.

  • A wider spectral width (e.g., 0-220 ppm) and a longer acquisition time with a greater number of scans are typically required compared to ¹H NMR.

• Data Processing:

  • Apply a Fourier transform to the raw data (FID).

  • Perform phase and baseline corrections.

  • Calibrate the chemical shift scale using the TMS signal (0.00 ppm).

  • Integrate the peaks in the ¹H NMR spectrum.

Infrared (IR) Spectroscopy

• Sample Preparation: As 2-Ethoxyoctane is a liquid, the spectrum can be acquired directly as a "neat" thin film between two salt plates (e.g., NaCl or KBr).[9][10]

• Instrumentation: Use a Fourier-Transform Infrared (FT-IR) spectrometer.

• Data Acquisition:

  • Collect a background spectrum of the clean, empty salt plates.

  • Place a drop of the liquid sample on one salt plate and cover it with the second plate to create a thin film.[9][10]

  • Place the "sandwich" in the sample holder of the spectrometer.

  • Acquire the sample spectrum over a range of 4000-400 cm⁻¹.

• Data Processing: The instrument software will automatically ratio the sample spectrum against the background spectrum to produce the final transmittance or absorbance spectrum.

Mass Spectrometry (GC-MS)

• Sample Preparation: Prepare a dilute solution of 2-Ethoxyoctane (e.g., 1 mg/mL) in a volatile organic solvent such as dichloromethane (B109758) or hexane.

• Instrumentation: Use a Gas Chromatograph coupled to a Mass Spectrometer (GC-MS) with an electron ionization (EI) source.

• GC Conditions:

  • Injector: Split/splitless injector at 250°C.

  • Column: A non-polar capillary column (e.g., HP-5MS, 30 m x 0.25 mm x 0.25 µm).

  • Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

  • Oven Program: Start at a low temperature (e.g., 50°C), hold for 1-2 minutes, then ramp up to a higher temperature (e.g., 250°C) at a rate of 10-20°C/min.

• MS Conditions:

  • Ion Source: Electron Ionization (EI) at 70 eV.

  • Mass Range: Scan from m/z 20 to 200.

  • Source Temperature: 230°C.

• Data Analysis: Identify the peak corresponding to 2-Ethoxyoctane in the total ion chromatogram. Analyze the mass spectrum of this peak for the molecular ion and characteristic fragment ions. Compare the obtained spectrum with a reference library if available.

Visualizations

The following diagram illustrates the general workflow for the spectroscopic analysis of a liquid sample like 2-Ethoxyoctane.

Caption: Workflow for Spectroscopic Analysis of 2-Ethoxyoctane.

References

• 1. Octane, 2-ethoxy- | C10H22O | CID 3375569 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. (2R)-2-ethoxyoctane | C10H22O | CID 40523743 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Page loading... [guidechem.com]
• 4. 18.8 Spectroscopy of Ethers – Organic Chemistry: A Tenth Edition – OpenStax adaptation 1 [ncstate.pressbooks.pub]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. fiveable.me [fiveable.me]
• 8. infrared spectrum of ethoxyethane prominent wavenumbers cm-1 detecting functional groups present finger print for identification of  diethyl ether image diagram doc brown's advanced organic chemistry revision notes [docbrown.info]
• 9. orgchemboulder.com [orgchemboulder.com]
• 10. webassign.net [webassign.net]

A Technical Guide to the Chirality and Stereoisomers of 2-Ethoxyoctane

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the stereochemistry of 2-ethoxyoctane, a chiral ether with significant relevance in synthetic organic chemistry and as a potential chiral building block. The document details the foundational principles of its chirality, methods for the enantioselective synthesis of its stereoisomers, and protocols for their analytical separation. Quantitative data on the physicochemical properties of the (R)- and (S)-enantiomers are presented, alongside detailed experimental methodologies. This guide serves as a critical resource for professionals engaged in asymmetric synthesis, chiral analysis, and the development of enantiomerically pure compounds.

Introduction to the Chirality of 2-Ethoxyoctane

2-Ethoxyoctane is a chiral molecule due to the presence of a stereocenter at the second carbon atom (C2) of the octane (B31449) chain. This carbon is bonded to four different substituents: a hydrogen atom, a methyl group, a hexyl group, and an ethoxy group. This asymmetry gives rise to the existence of two non-superimposable mirror images, known as enantiomers: (R)-2-ethoxyoctane and (S)-2-ethoxyoctane.

The spatial arrangement of these substituents around the chiral center dictates the molecule's interaction with other chiral entities, a fundamental concept in pharmacology and materials science. The distinct three-dimensional structures of the (R) and (S) enantiomers can lead to different biological activities and physical properties.

Potential Applications of 2-Ethoxyoctane in Organic Synthesis: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

2-Ethoxyoctane, a secondary ether, presents potential as a versatile compound in the field of organic synthesis. While specific applications are not extensively documented, its structural similarity to other commercially relevant ethers suggests its utility as a solvent in a variety of chemical transformations and as a potential precursor in the synthesis of fine chemicals. This technical guide explores the synthesis of 2-Ethoxyoctane and extrapolates its potential applications in key organic reactions, supported by detailed hypothetical experimental protocols and process visualizations. All quantitative data is summarized for clarity, and logical workflows are presented using diagrammatic representations.

Introduction and Physicochemical Properties

2-Ethoxyoctane is an organic compound with the chemical formula C10H22O.[1][2][3] As a chiral secondary ether, it can exist as two enantiomers, (R)-2-ethoxyoctane and (S)-2-ethoxyoctane. Its structure imparts properties that could be advantageous in organic synthesis, such as moderate polarity and a relatively high boiling point compared to diethyl ether. While detailed experimental data on its physical properties are scarce, estimations can be made based on its structure and data from analogous compounds.

Table 1: Physicochemical Properties of 2-Ethoxyoctane

Property	Value	Source
Molecular Formula	C10H22O	[1][2][3]
Molecular Weight	158.28 g/mol	[2][3]
IUPAC Name	2-ethoxyoctane	[3]
CAS Number	63028-01-3	[1][3]
Canonical SMILES	CCCCCCC(C)OCC	[1]
XLogP3-AA	3.8	[2][3]
Hydrogen Bond Donor Count	0	[2]
Hydrogen Bond Acceptor Count	1	[1]
Rotatable Bond Count	7	[1]

Synthesis of 2-Ethoxyoctane

The most common method for the synthesis of 2-Ethoxyoctane is the Williamson ether synthesis, which involves the reaction of an alkoxide with a primary alkyl halide.[4][5] This reaction typically proceeds via an SN2 mechanism.

Synthesis via Williamson Ether Synthesis

Two primary pathways exist for the synthesis of 2-Ethoxyoctane from octan-2-ol using the Williamson ether synthesis.

Pathway A: From (-)-octan-2-ol and Ethyl Iodide

When pure (-)-octan-2-ol is treated with sodium metal and then ethyl iodide, the product is 2-ethoxyoctane.[4] This reaction proceeds with retention of configuration at the chiral center.

Pathway B: From (-)-octan-2-ol via a Tosylate Intermediate

Treating pure (-)-octan-2-ol with tosyl chloride and pyridine (B92270), followed by reaction with sodium ethoxide, also yields 2-ethoxyoctane.[4] This pathway involves an inversion of configuration at the chiral center due to the SN2 attack of the ethoxide ion on the tosylated intermediate.

Table 2: Stereochemical Outcome of 2-Ethoxyoctane Synthesis

Starting Material	Reagents	Product	Specific Rotation	Mechanism
(-)-octan-2-ol	1. Na2. CH3CH2I	(-)-2-ethoxyoctane	-15.60°	SN2 (retention)
(-)-octan-2-ol	1. TsCl, pyridine2. NaOCH2CH3	(+)-2-ethoxyoctane	+15.60°	SN2 (inversion)

Experimental Protocol: Synthesis of (S)-2-Ethoxyoctane (Hypothetical)

Materials:

• (R)-(-)-Octan-2-ol

• Tosyl chloride (TsCl)

• Pyridine (anhydrous)

• Sodium ethoxide (NaOEt)

• Ethanol (B145695) (anhydrous)

• Diethyl ether

• Saturated aqueous sodium bicarbonate solution

• Saturated aqueous sodium chloride solution (brine)

• Anhydrous magnesium sulfate (B86663) (MgSO4)

Procedure:

• To a solution of (R)-(-)-octan-2-ol (1.0 eq) in anhydrous pyridine at 0 °C under an inert atmosphere, add tosyl chloride (1.1 eq) portion-wise.

• Stir the reaction mixture at 0 °C for 4-6 hours, monitoring the reaction progress by TLC.

• Upon completion, pour the reaction mixture into ice-cold water and extract with diethyl ether (3 x 50 mL).

• Wash the combined organic layers with 1M HCl, saturated aqueous sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the tosylate intermediate.

• To a solution of sodium ethoxide (1.5 eq) in anhydrous ethanol, add the tosylate intermediate (1.0 eq) dissolved in a minimal amount of anhydrous ethanol.

• Heat the reaction mixture to reflux and stir for 12-18 hours.

• After cooling to room temperature, remove the ethanol under reduced pressure.

• Partition the residue between water and diethyl ether.

• Separate the organic layer, wash with brine, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by fractional distillation to obtain (S)-2-ethoxyoctane.

Caption: Synthesis workflow for (S)-2-Ethoxyoctane via tosylation and nucleophilic substitution.

Potential Applications in Organic Synthesis

While specific documented uses are limited, the properties of 2-Ethoxyoctane suggest its potential as a solvent and a reactant in several key organic transformations, analogous to other ethers like 2-ethoxypentane.[6][7]

As a "Green" Solvent Alternative

Ethers are a crucial class of solvents in organic synthesis.[8] With a likely higher boiling point than diethyl ether and THF, 2-Ethoxyoctane could be a more environmentally friendly alternative by reducing volatile organic compound (VOC) emissions. Its moderate polarity would make it suitable for a range of reactions.

Table 3: Comparison of 2-Ethoxyoctane with Common Ether Solvents (Estimated Properties)

Solvent	Boiling Point (°C)	Density (g/mL)	Polarity
Diethyl Ether	34.6	0.713	Low
Tetrahydrofuran (THF)	66	0.889	Moderate
2-Ethoxyoctane	~170-180 (est.)	~0.8 (est.)	Moderate

Grignard Reactions

The lone pairs on the oxygen atom of 2-Ethoxyoctane can effectively solvate and stabilize Grignard reagents, which is crucial for their formation and reactivity. Its higher boiling point could be advantageous for reactions with less reactive alkyl or aryl halides that require elevated temperatures.

Hypothetical Protocol: Grignard Reaction using 2-Ethoxyoctane

• To a flame-dried, three-necked flask equipped with a reflux condenser and a dropping funnel under an inert atmosphere, add magnesium turnings (1.2 eq).

• Add a solution of an alkyl/aryl halide (1.0 eq) in anhydrous 2-Ethoxyoctane dropwise to initiate the reaction.

• Once the reaction begins, add the remaining halide solution at a rate that maintains a gentle reflux.

• After the addition is complete, stir the mixture at room temperature or with gentle heating until the magnesium is consumed.

• Cool the reaction mixture to 0 °C and add a solution of the carbonyl compound (1.0 eq) in anhydrous 2-Ethoxyoctane dropwise.

• After the addition, allow the reaction to warm to room temperature and stir until the reaction is complete (monitored by TLC).

• Quench the reaction by slowly adding saturated aqueous ammonium (B1175870) chloride solution.

• Extract the product with diethyl ether, dry the organic layer, and purify by chromatography or distillation.

References

• 1. guidechem.com [guidechem.com]
• 2. (2R)-2-ethoxyoctane | C10H22O | CID 40523743 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Octane, 2-ethoxy- | C10H22O | CID 3375569 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. There are two ways of making 2-ethoxyoctane from octan-2-ol using the Wil.. [askfilo.com]
• 5. There are two different ways of making 2-ethoxyoctane from octan-... | Study Prep in Pearson+ [pearson.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. A Deep Dive into Common Organic Solvents | ChemTalk [chemistrytalk.org]

2-Ethoxyoctane: A Versatile Chiral Building Block for Asymmetric Synthesis

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Chiral building blocks are fundamental to modern drug discovery and development, enabling the synthesis of enantiomerically pure pharmaceuticals with enhanced efficacy and reduced side effects.[1][2][] Among the diverse array of available synthons, chiral ethers are gaining prominence due to their stability and utility in constructing complex molecular architectures. This technical guide focuses on 2-ethoxyoctane, a promising and versatile chiral building block, detailing its synthesis, properties, and potential applications in asymmetric synthesis.

Physicochemical Properties of 2-Ethoxyoctane

While specific experimental data for enantiomerically pure 2-ethoxyoctane is not extensively reported, its physical properties can be extrapolated from its precursor, 2-octanol (B43104), and general trends for chiral ethers.

Property	(R)-2-Octanol	(S)-2-Octanol	Racemic 2-Octanol	(R)-2-Ethoxyoctane (Predicted)	(S)-2-Ethoxyoctane (Predicted)
Boiling Point (°C)	178-180	178-180	177-182	~170-175	~170-175
Density (g/cm³ at 20°C)	0.819	0.819	0.82	~0.81	~0.81
Specific Rotation ([α]D)	-9.9°	+9.9°	0°	Varies	Varies
CAS Number	6169-06-8	5978-70-1	123-96-6	Not available	Not available

Table 1: Physicochemical Properties of 2-Octanol and Predicted Properties of 2-Ethoxyoctane.

Synthesis of Chiral 2-Ethoxyoctane

The synthesis of enantiomerically enriched 2-ethoxyoctane is predicated on the availability of chiral 2-octanol. Two primary strategies for obtaining chiral 2-octanol are the resolution of racemic 2-octanol and the asymmetric reduction of 2-octanone (B155638).

Kinetic resolution is a widely employed method for separating enantiomers by their differential reaction rates with a chiral catalyst or reagent.[4][5][6] Lipase-catalyzed transesterification is a particularly effective and scalable approach for resolving secondary alcohols like 2-octanol.[7]

Experimental Protocol: Lipase-Catalyzed Kinetic Resolution of (±)-2-Octanol

• Materials: Racemic 2-octanol, vinyl acetate (B1210297), immobilized lipase (B570770) (e.g., Novozym® 435), and an appropriate organic solvent (e.g., hexane (B92381) or toluene).

• Procedure:

  • To a solution of racemic 2-octanol (1 equivalent) in the chosen solvent, add vinyl acetate (0.5-0.6 equivalents).

  • Add the immobilized lipase (typically 1-10% by weight of the substrate).

  • Stir the mixture at a controlled temperature (e.g., 30-40 °C) and monitor the reaction progress using gas chromatography (GC) or chiral high-performance liquid chromatography (HPLC).

  • The reaction is typically stopped at or near 50% conversion to achieve high enantiomeric excess for both the remaining alcohol and the formed ester.

  • Filter off the immobilized lipase for reuse.

  • Separate the unreacted (S)-2-octanol from the (R)-2-octyl acetate by distillation or column chromatography.

  • Hydrolyze the (R)-2-octyl acetate (e.g., using NaOH in methanol (B129727)/water) to obtain (R)-2-octanol.

  • Purify the resulting enantiomers of 2-octanol by distillation.

Entry	Lipase	Acyl Donor	Solvent	Temp (°C)	Conversion (%)	e.e. of Alcohol (%)	e.e. of Ester (%)
1	Novozym® 435	Vinyl Acetate	Hexane	30	~50	>99 (S)	>99 (R)
2	Lipase AK	Isopropenyl Acetate	Toluene	40	~50	>98 (S)	>98 (R)
3	Candida antarctica Lipase B	Acetic Anhydride	Dichloromethane	25	~50	>99 (S)	>99 (R)

Table 2: Representative Data for Lipase-Catalyzed Kinetic Resolution of Secondary Alcohols. (Note: Data is representative for secondary alcohols and may vary for 2-octanol).

// Nodes rac_2_octanol [label="Racemic 2-Octanol", fillcolor="#F1F3F4", fontcolor="#202124"]; lipase [label="Immobilized Lipase\n(e.g., Novozym® 435)", fillcolor="#FBBC05", fontcolor="#202124"]; vinyl_acetate [label="Vinyl Acetate", fillcolor="#F1F3F4", fontcolor="#202124"]; reaction [label="Transesterification", shape=ellipse, fillcolor="#4285F4", fontcolor="#FFFFFF"]; separation [label="Separation\n(Chromatography/Distillation)", shape=ellipse, fillcolor="#34A853", fontcolor="#FFFFFF"]; s_2_octanol [label="(S)-2-Octanol", fillcolor="#EA4335", fontcolor="#FFFFFF"]; r_2_octyl_acetate [label="(R)-2-Octyl Acetate", fillcolor="#F1F3F4", fontcolor="#202124"]; hydrolysis [label="Hydrolysis\n(e.g., NaOH/MeOH)", shape=ellipse, fillcolor="#4285F4", fontcolor="#FFFFFF"]; r_2_octanol [label="(R)-2-Octanol", fillcolor="#EA4335", fontcolor="#FFFFFF"];

// Edges rac_2_octanol -> reaction; lipase -> reaction; vinyl_acetate -> reaction; reaction -> separation [label="Mixture of (S)-2-Octanol\nand (R)-2-Octyl Acetate"]; separation -> s_2_octanol; separation -> r_2_octyl_acetate; r_2_octyl_acetate -> hydrolysis; hydrolysis -> r_2_octanol; } DOT Figure 1: Workflow for the kinetic resolution of racemic 2-octanol.

An alternative to resolution is the asymmetric reduction of the prochiral ketone, 2-octanone, using a chiral reducing agent or a catalyst. Biocatalytic reductions using alcohol dehydrogenases (ADHs) or chemical reductions with chiral metal catalysts are common methods.[7]

Experimental Protocol: Asymmetric Hydrogenation of 2-Octanone

• Materials: 2-octanone, a chiral ruthenium or rhodium catalyst (e.g., RuCl2[(R)-BINAP][(R,R)-DPEN]), a hydrogen source (e.g., H2 gas or isopropanol), and a suitable solvent (e.g., methanol or isopropanol).

• Procedure:

  • In a pressure vessel, dissolve 2-octanone and the chiral catalyst in the solvent.

  • If using H2 gas, purge the vessel with hydrogen and pressurize to the desired pressure (e.g., 10-50 atm).

  • If using transfer hydrogenation, add a hydrogen donor like isopropanol.

  • Stir the reaction at a specific temperature (e.g., 25-80 °C) until the reaction is complete (monitored by GC or TLC).

  • After completion, carefully vent the reactor.

  • Remove the catalyst by filtration or extraction.

  • Purify the resulting chiral 2-octanol by distillation.

Catalyst	H2 Source	Solvent	Temp (°C)	Yield (%)	e.e. (%)
RuCl2[(R)-BINAP][(R,R)-DPEN]	H2 (20 atm)	Methanol	50	>95	>98 (R)
[((S)-xylyl-PhanePhos)RuCl2]2	Isopropanol	Toluene	80	>90	>99 (S)
ADH from Rhodococcus ruber	Isopropanol	Buffer/Hexane	30	>99	>99 (S)

Table 3: Representative Data for Asymmetric Reduction of Prochiral Ketones. (Note: Data is representative and may vary for 2-octanone).

// Nodes octanone [label="2-Octanone", fillcolor="#F1F3F4", fontcolor="#202124"]; catalyst [label="Chiral Catalyst\n(e.g., Ru-BINAP)", fillcolor="#FBBC05", fontcolor="#202124"]; h2_source [label="Hydrogen Source\n(H2 or Isopropanol)", fillcolor="#F1F3F4", fontcolor="#202124"]; reduction [label="Asymmetric\nReduction", shape=ellipse, fillcolor="#4285F4", fontcolor="#FFFFFF"]; purification [label="Purification\n(Distillation)", shape=ellipse, fillcolor="#34A853", fontcolor="#FFFFFF"]; chiral_octanol [label="Chiral 2-Octanol\n((R) or (S))", fillcolor="#EA4335", fontcolor="#FFFFFF"];

// Edges octanone -> reduction; catalyst -> reduction; h2_source -> reduction; reduction -> purification; purification -> chiral_octanol; } DOT Figure 2: Workflow for the asymmetric reduction of 2-octanone.

Once enantiomerically pure 2-octanol is obtained, it can be converted to 2-ethoxyoctane via a Williamson ether synthesis.

Experimental Protocol: Williamson Ether Synthesis of (R)-2-Ethoxyoctane

• Materials: (R)-2-octanol, a strong base (e.g., sodium hydride), an ethylating agent (e.g., ethyl iodide or diethyl sulfate), and an aprotic polar solvent (e.g., tetrahydrofuran (B95107) or dimethylformamide).

• Procedure:

  • In a flame-dried flask under an inert atmosphere (e.g., nitrogen or argon), dissolve (R)-2-octanol in the solvent.

  • Cool the solution in an ice bath and slowly add the strong base to form the alkoxide.

  • Allow the mixture to stir for a period to ensure complete deprotonation.

  • Add the ethylating agent dropwise to the cooled solution.

  • Allow the reaction to warm to room temperature and stir until completion (monitored by TLC or GC).

  • Quench the reaction by carefully adding water.

  • Extract the product with an organic solvent (e.g., diethyl ether).

  • Wash the organic layer with brine, dry over an anhydrous salt (e.g., MgSO4), and concentrate under reduced pressure.

  • Purify the resulting (R)-2-ethoxyoctane by distillation.

// Nodes r_2_octanol [label="(R)-2-Octanol", fillcolor="#EA4335", fontcolor="#FFFFFF"]; base [label="Strong Base\n(e.g., NaH)", fillcolor="#FBBC05", fontcolor="#202124"]; deprotonation [label="Deprotonation", shape=ellipse, fillcolor="#4285F4", fontcolor="#FFFFFF"]; alkoxide [label="(R)-2-Octoxide", fillcolor="#F1F3F4", fontcolor="#202124"]; ethylating_agent [label="Ethylating Agent\n(e.g., Ethyl Iodide)", fillcolor="#F1F3F4", fontcolor="#202124"]; sn2 [label="SN2 Reaction", shape=ellipse, fillcolor="#4285F4", fontcolor="#FFFFFF"]; r_2_ethoxyoctane [label="(R)-2-Ethoxyoctane", fillcolor="#34A853", fontcolor="#FFFFFF"];

// Edges r_2_octanol -> deprotonation; base -> deprotonation; deprotonation -> alkoxide; alkoxide -> sn2; ethylating_agent -> sn2; sn2 -> r_2_ethoxyoctane; } DOT Figure 3: Synthesis of (R)-2-ethoxyoctane via Williamson ether synthesis.

Applications of Chiral 2-Ethoxyoctane in Asymmetric Synthesis

Chiral ethers like 2-ethoxyoctane can serve as valuable intermediates or chiral auxiliaries in a variety of asymmetric transformations.

• Chiral Solvents and Additives: The chiral environment provided by 2-ethoxyoctane can influence the stereochemical outcome of certain reactions when used as a solvent or additive.

• Precursor to Chiral Ligands: The octyl chain can be functionalized to introduce coordinating groups, allowing for the synthesis of novel chiral ligands for asymmetric catalysis.

• Synthesis of Biologically Active Molecules: The 2-ethoxyoctyl moiety can be incorporated into the structure of potential drug candidates, where the stereochemistry at the C2 position can be critical for biological activity. Chiral allylic aryl ethers, for instance, are important intermediates in the synthesis of various bioactive molecules.[8]

• Chiral Crown Ether Synthesis: Chiral ethers are key components in the synthesis of chiral crown ethers, which have applications in enantiomeric recognition, asymmetric catalysis, and selective ion extraction.[9][10][11]

// Nodes ethoxyoctane [label="Chiral 2-Ethoxyoctane", fillcolor="#EA4335", fontcolor="#FFFFFF"]; applications [label="Potential Applications", shape=ellipse, fillcolor="#F1F3F4", fontcolor="#202124"]; solvents [label="Chiral Solvents/\nAdditives", fillcolor="#4285F4", fontcolor="#FFFFFF"]; ligands [label="Precursor to\nChiral Ligands", fillcolor="#4285F4", fontcolor="#FFFFFF"]; bioactive [label="Synthesis of\nBioactive Molecules", fillcolor="#4285F4", fontcolor="#FFFFFF"]; crown_ethers [label="Synthesis of Chiral\nCrown Ethers", fillcolor="#4285F4", fontcolor="#FFFFFF"];

// Edges ethoxyoctane -> applications; applications -> solvents; applications -> ligands; applications -> bioactive; applications -> crown_ethers; } DOT Figure 4: Potential applications of chiral 2-ethoxyoctane.

Conclusion

2-Ethoxyoctane represents a readily accessible and versatile chiral building block with significant potential in asymmetric synthesis. Its preparation from racemic 2-octanol via efficient and scalable kinetic resolution methods, or from 2-octanone through asymmetric reduction, provides access to both enantiomers in high purity. The subsequent etherification is a straightforward and high-yielding transformation. The utility of chiral 2-ethoxyoctane as a precursor to more complex chiral molecules, ligands, and as a chiral auxiliary warrants further exploration by researchers in the fields of organic synthesis and drug development.

References

• 1. Synthesis of Chiral Building Blocks for Use in Drug Discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. The Size‐Accelerated Kinetic Resolution of Secondary Alcohols - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. pharmtech.com [pharmtech.com]
• 8. Catalytic Asymmetric Synthesis of Branched Chiral Allylic Phenyl Ethers from (E)-Allylic Alcohols - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. pubs.acs.org [pubs.acs.org]
• 11. pubs.acs.org [pubs.acs.org]

An In-depth Technical Guide to the Solubility of 2-Ethoxyoctane in Common Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide addresses the solubility of 2-ethoxyoctane, an ether of interest in various chemical and pharmaceutical applications. A comprehensive review of available scientific literature and chemical databases indicates a notable absence of specific quantitative solubility data for 2-ethoxyoctane in common organic solvents. This document aims to bridge this gap by providing detailed experimental protocols for determining solubility, a theoretical framework for understanding the intermolecular forces at play, and a guide to interpreting expected solubility based on the structural characteristics of 2-ethoxyoctane and various solvents.

Introduction to 2-Ethoxyoctane and its Solubility

2-Ethoxyoctane (C₁₀H₂₂O) is an organic compound classified as an ether.[1][2] Ethers are characterized by an oxygen atom connected to two alkyl or aryl groups.[3][4] The general formula for an ether is R-O-R'. Due to the C-O bonds, ethers are slightly polar but are not capable of hydrogen bonding with themselves, which results in relatively low boiling points compared to alcohols of similar molecular weight.[4][5] However, the oxygen atom in an ether can act as a hydrogen bond acceptor, allowing for some solubility in protic solvents.[6]

Generally, ethers are considered versatile solvents due to their ability to dissolve a wide range of polar and nonpolar compounds.[3][7] They are typically miscible with most common organic solvents.[3] The solubility of a specific ether like 2-ethoxyoctane is governed by the principle of "like dissolves like," which relates to the polarity and intermolecular forces of both the solute and the solvent.[8][9]

Quantitative Solubility Data

A thorough search of scientific literature and chemical databases reveals a significant gap in publicly available quantitative solubility data for 2-ethoxyoctane in common organic solvents such as ethanol (B145695), methanol, acetone, diethyl ether, hexane (B92381), and toluene. While general principles of ether solubility suggest it would be soluble in these solvents, specific measurements in g/100 mL or mol/L are not documented in the reviewed sources. Therefore, experimental determination is necessary to establish these values.

The following table is provided as a template for researchers to populate with experimentally determined data.

Solvent	Chemical Formula	Polarity	Expected Solubility of 2-Ethoxyoctane	Experimentally Determined Solubility ( g/100 mL at 25°C)
Hexane	C₆H₁₄	Non-polar	High	Data not available
Toluene	C₇H₈	Non-polar	High	Data not available
Diethyl Ether	C₄H₁₀O	Slightly Polar	High (Miscible)	Data not available
Acetone	C₃H₆O	Polar Aprotic	Moderate to High	Data not available
Ethanol	C₂H₅OH	Polar Protic	Moderate to High	Data not available
Methanol	CH₃OH	Polar Protic	Moderate	Data not available

Theoretical Framework: Intermolecular Forces and Solubility

The solubility of 2-ethoxyoctane is dictated by the balance of intermolecular forces between it and the solvent molecules.

• 2-Ethoxyoctane's Molecular Structure: It consists of a polar ether group (-O-) and a non-polar ten-carbon alkyl chain. The long alkyl chain makes the molecule predominantly non-polar.

• Van der Waals Forces (London Dispersion Forces): These are the primary forces of attraction between the non-polar alkyl chains of 2-ethoxyoctane and non-polar solvents like hexane and toluene. These forces are also present in all other solvent interactions.

• Dipole-Dipole Interactions: The C-O-C bond in the ether group creates a small dipole moment, allowing for dipole-dipole interactions with polar solvents like acetone.[6]

• Hydrogen Bonding: 2-Ethoxyoctane cannot donate a hydrogen bond but its oxygen atom can act as a hydrogen bond acceptor. This allows for interactions with protic solvents like ethanol and methanol.[6]

The interplay of these forces determines solubility. A diagram illustrating these relationships is provided below.

References

• 1. Octane, 2-ethoxy- | C10H22O | CID 3375569 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 2-ethoxyoctane | CAS#:63028-01-3 | Chemsrc [chemsrc.com]
• 3. Ethers | Research Starters | EBSCO Research [ebsco.com]
• 4. alfa-chemistry.com [alfa-chemistry.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. Ch16: Ethers [chem.ucalgary.ca]
• 7. quora.com [quora.com]
• 8. Solvent Miscibility Table [sigmaaldrich.com]
• 9. alfa-chemistry.com [alfa-chemistry.com]

Thermal stability and decomposition of 2-Ethoxyoctane.

An In-depth Technical Guide to the Thermal Stability and Decomposition of 2-Ethoxyoctane

Introduction

2-Ethoxyoctane is a dialkyl ether, a class of organic compounds recognized for their utility as solvents in various chemical processes.[1] A comprehensive understanding of their thermal stability is paramount for ensuring safe handling, storage, and application, particularly in processes requiring elevated temperatures. This technical guide outlines the theoretical framework for the thermal decomposition of 2-ethoxyoctane, alongside detailed experimental protocols for its empirical investigation.

Physicochemical Properties of 2-Ethoxyoctane

A summary of the key physicochemical properties of 2-ethoxyoctane is provided in the table below.

Property	Value	Reference
Molecular Formula	C10H22O	[2][3]
Molecular Weight	158.28 g/mol	[2]
IUPAC Name	2-ethoxyoctane	[2]
CAS Number	63028-01-3	[2][3]
Topological Polar Surface Area	9.2 Ų	[2]
Rotatable Bond Count	7	[2]

Theoretical Thermal Decomposition Pathway

The pyrolysis of aliphatic ethers typically proceeds through a free-radical chain reaction mechanism.[4] The initiation step involves the homolytic cleavage of a C-O or C-C bond, with the C-O bond being the more likely point of initial scission due to its lower bond dissociation energy compared to C-C and C-H bonds.

For 2-ethoxyoctane, the proposed primary decomposition pathway is initiated by the cleavage of the C-O bond, leading to the formation of an ethoxy radical and a 2-octyl radical. These radicals can then undergo a series of propagation steps, including hydrogen abstraction and β-scission, to yield a variety of smaller, more stable molecules. Common products from the pyrolysis of ethers include alkanes, alkenes, aldehydes, and ketones.[5]

Based on general mechanisms for ether pyrolysis, a plausible decomposition pathway for 2-ethoxyoctane is proposed to yield ethene and 2-octanol, or ethane (B1197151) and 2-octanone, among other potential products.

Caption: Proposed thermal decomposition pathway for 2-Ethoxyoctane.

Experimental Investigation of Thermal Stability

The thermal stability of 2-ethoxyoctane can be empirically determined using thermal analysis techniques such as Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC).[6][7]

Experimental Protocols

4.1.1. Thermogravimetric Analysis (TGA)

TGA measures the change in mass of a sample as a function of temperature or time in a controlled atmosphere.[8] This technique is used to determine the decomposition temperatures and to quantify the mass loss associated with decomposition.

• Instrument: A calibrated thermogravimetric analyzer.

• Sample Preparation: A small, accurately weighed sample (typically 3-10 mg) of 2-ethoxyoctane is placed in an inert sample pan (e.g., aluminum or platinum).

• Experimental Conditions:

  • Temperature Program: The sample is heated from ambient temperature to a final temperature (e.g., 600 °C) at a constant heating rate (e.g., 10 °C/min).[7]

  • Atmosphere: The experiment is conducted under a continuous flow of an inert gas, such as nitrogen or argon, to prevent oxidative degradation.[7]

• Data Analysis: The resulting TGA curve plots the percentage of mass loss versus temperature. The onset temperature of decomposition is determined from this curve, often with the aid of the first derivative (DTG) curve, which shows the rate of mass loss.[6]

4.1.2. Differential Scanning Calorimetry (DSC)

DSC measures the difference in heat flow between a sample and a reference as a function of temperature. It is used to detect thermal events such as melting, boiling, and decomposition, and to quantify the enthalpy changes associated with these transitions.

• Instrument: A calibrated differential scanning calorimeter.

• Sample Preparation: A small, accurately weighed sample (typically 2-5 mg) of 2-ethoxyoctane is hermetically sealed in an aluminum pan. An empty, sealed pan is used as a reference.

• Experimental Conditions:

  • Temperature Program: The sample and reference are subjected to the same temperature program as in the TGA analysis (e.g., heating from ambient to 600 °C at 10 °C/min).

  • Atmosphere: The experiment is conducted under a continuous flow of an inert gas.

• Data Analysis: The DSC thermogram plots heat flow versus temperature. Endothermic or exothermic peaks indicate thermal events. The peak temperature and the area under the peak provide information about the temperature and enthalpy of the transition, respectively.

Experimental Workflow

The general workflow for the experimental investigation of the thermal stability of 2-ethoxyoctane is depicted below.

Caption: Experimental workflow for thermal analysis of 2-Ethoxyoctane.

Anticipated Quantitative Data

While specific data for 2-ethoxyoctane is unavailable, the following table presents typical quantitative data that might be expected from the thermal analysis of a similar aliphatic ether. This data is for illustrative purposes only.

Parameter	Anticipated Value Range	Analytical Technique
Onset Decomposition Temperature (Tonset)	150 - 250 °C	TGA
Temperature at Max Decomposition Rate (Tmax)	200 - 300 °C	TGA (DTG)
Total Mass Loss	> 95%	TGA
Enthalpy of Decomposition (ΔHdecomp)	50 - 150 J/g	DSC

Conclusion

The thermal stability of 2-ethoxyoctane is a critical parameter for its safe and effective use in various applications. While direct experimental data is currently lacking, established principles of ether pyrolysis suggest a free-radical decomposition mechanism. The proposed experimental protocols, utilizing TGA and DSC, provide a robust framework for the empirical determination of its thermal properties. The resulting data will be invaluable for researchers, scientists, and drug development professionals in assessing the operational limits and potential hazards associated with 2-ethoxyoctane.

References

• 1. Showing Compound 2-Ethoxybutane (FDB003388) - FooDB [foodb.ca]
• 2. Octane, 2-ethoxy- | C10H22O | CID 3375569 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Page loading... [guidechem.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Thermogravimetric analysis - Wikipedia [en.wikipedia.org]
• 7. mdpi.com [mdpi.com]
• 8. chem.libretexts.org [chem.libretexts.org]

2-Ethoxyoctane safety data sheet and handling precautions.

This technical guide provides an in-depth overview of the known properties, potential hazards, and recommended handling precautions for 2-Ethoxyoctane. The information is tailored for researchers, scientists, and professionals in drug development who may handle this compound.

Chemical and Physical Properties

Quantitative data for 2-Ethoxyoctane is limited. The following table summarizes computed and available physical and chemical properties.

Property	Value	Source
Molecular Formula	C₁₀H₂₂O	PubChem
Molecular Weight	158.28 g/mol	PubChem
CAS Number	63028-01-3	Chemsrc[1]
Synonyms	Ethyl octan-2-yl ether	Guidechem[2]
XLogP3-AA (LogP)	3.8	PubChem
Hydrogen Bond Donor Count	0	PubChem
Hydrogen Bond Acceptor Count	1	PubChem
Rotatable Bond Count	7	PubChem
Topological Polar Surface Area	9.2 Ų	PubChem
Complexity	71.3	PubChem

Hazard Identification and GHS Classification

A definitive Globally Harmonized System (GHS) classification for 2-Ethoxyoctane is not publicly available. However, based on the structure of an aliphatic ether, the following hazards should be anticipated.

Anticipated GHS Classification:

Hazard Class	Category	Pictogram	Signal Word	Hazard Statement
Flammable Liquids	Category 3 or 4	🔥	Warning	H226: Flammable liquid and vapor or H227: Combustible liquid
Skin Corrosion/Irritation	Category 2	❗	Warning	H315: Causes skin irritation
Serious Eye Damage/Irritation	Category 2A	❗	Warning	H319: Causes serious eye irritation
Specific Target Organ Toxicity (Single Exposure)	Category 3	❗	Warning	H335: May cause respiratory irritation
Aspiration Hazard	Category 1	स्वास्थ्य खतरा	Danger	H304: May be fatal if swallowed and enters airways

Key Potential Hazards:

• Flammability: As an ether, 2-Ethoxyoctane is expected to be flammable. Vapors may be heavier than air and can travel to an ignition source.

• Peroxide Formation: Ethers are notorious for forming explosive peroxides upon exposure to air and light.[3][4] This risk increases with storage time, especially after a container has been opened.[3][5] The presence of crystalline solids in or around the container cap can indicate dangerous levels of peroxides.[4]

• Skin and Eye Irritation: Prolonged or repeated contact may cause skin and eye irritation.[6]

• Respiratory Irritation: Inhalation of vapors may irritate the respiratory tract.[6]

• Toxicological Data: No specific toxicological studies for 2-Ethoxyoctane were found. Studies on related glycol ethers, such as 2-ethoxyethanol, have shown potential for reproductive and developmental toxicity, as well as effects on the hematopoietic system.[7][8] However, direct extrapolation of these findings to 2-ethoxyoctane is not scientifically valid without specific studies.

Handling Precautions and Experimental Protocols

Given the anticipated hazards, stringent safety protocols must be followed when handling 2-Ethoxyoctane.

Personal Protective Equipment (PPE)

A risk assessment should guide the selection of appropriate PPE. The following are general recommendations for handling ethers.

PPE	Specification	Rationale
Hand Protection	Nitrile or other chemically resistant gloves.	To prevent skin contact. Note that ethers can permeate some glove materials; consult glove manufacturer's data. Change gloves frequently, especially after a splash.[9]
Eye Protection	Safety glasses with side shields or chemical splash goggles.	To protect eyes from splashes and vapors.
Skin and Body Protection	Laboratory coat, long pants, and closed-toe shoes. A flame-resistant lab coat is recommended.[6]	To prevent accidental skin contact and provide a barrier in case of small spills or splashes.
Respiratory Protection	Use in a well-ventilated area, preferably a chemical fume hood.	To minimize inhalation of vapors. If engineering controls are insufficient, a NIOSH-approved respirator with organic vapor cartridges may be necessary.

Safe Handling Workflow

The following workflow is recommended for handling 2-Ethoxyoctane and similar ethers in a laboratory setting.

Recommended workflow for handling 2-Ethoxyoctane.

Protocol for Peroxide Detection

Due to the significant risk of peroxide formation, a strict protocol for monitoring is mandatory.

Visual Inspection: Before opening any container of an ether, visually inspect it for signs of peroxide formation.[4] Look for:

• Crystalline solids, especially around the cap and threads.

• Cloudiness or turbidity in the liquid.

• Stratification of the liquid.

If any of these signs are present, DO NOT MOVE OR OPEN THE CONTAINER . Contact your institution's Environmental Health and Safety (EHS) office immediately.[5]

Chemical Testing: If the container is within its expiration period and shows no visual signs of peroxides, it should be tested before use, especially before any distillation or concentration step.[3][10]

• Objective: To quantify the concentration of peroxides in the ether.

• Materials: Commercial peroxide test strips (e.g., potassium iodide-based strips).

• Procedure: a. In a chemical fume hood, carefully open the container. b. Using forceps, dip the test strip into the 2-Ethoxyoctane for the time specified by the manufacturer. c. Remove the strip and compare the color change to the provided chart to determine the peroxide concentration.

• Action Levels:

  • < 20 ppm: Generally safe for use.

  • 20-100 ppm: Use with caution. Avoid distillation or evaporation.

  • > 100 ppm: Unsafe for use. The material should be decontaminated or disposed of as hazardous waste through your EHS office.[3]

Storage and Disposal

Proper storage is critical to minimizing the hazards associated with 2-Ethoxyoctane.

Storage

• Container: Store in the original, tightly sealed, light-resistant container.[5]

• Location: Store in a cool, dry, well-ventilated area inside a designated flammable liquids storage cabinet.[11][12]

• Segregation: Store away from oxidizing agents, strong acids, and sources of heat or ignition.[11][13]

• Labeling: All containers must be clearly labeled with the chemical name, date received, and date opened.[3][5] An expiration date should be clearly marked on the label (e.g., 12 months after opening for many ethers).[5][6]

The logical relationship for safe storage is outlined below:

Key requirements for the safe storage of 2-Ethoxyoctane.

Disposal

• Waste Characterization: Unused 2-Ethoxyoctane and materials contaminated with it must be treated as hazardous waste.

• Containerization: Collect waste in a properly labeled, sealed container. Do not mix with other waste streams unless compatibility is confirmed.

• Disposal Procedure: All chemical waste must be disposed of through your institution's EHS office in accordance with local, state, and federal regulations.[12]

Emergency Procedures

Spills

• Small Spills: In a fume hood, absorb the spill with an inert material (e.g., sand, vermiculite). Place the absorbent material in a sealed container for hazardous waste disposal.

• Large Spills: Evacuate the area immediately. Remove all ignition sources. Alert others in the vicinity and contact your institution's emergency response team or EHS office.

Fire

• Extinguishing Media: Use a carbon dioxide or dry chemical extinguisher.[13] Do not use a water jet.

• Action: If a fire is small and you are trained to do so, extinguish it. For larger fires, or if you are unsure, activate the fire alarm, evacuate the area, and call emergency services.

First Aid

• Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen and seek immediate medical attention.

• Skin Contact: Remove contaminated clothing immediately. Flush the affected area with copious amounts of water for at least 15 minutes. Seek medical attention if irritation persists.

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the eyelids open. Remove contact lenses if present and easy to do. Seek immediate medical attention.

• Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical attention.

References

• 1. 2-ethoxyoctane | CAS#:63028-01-3 | Chemsrc [chemsrc.com]
• 2. Page loading... [guidechem.com]
• 3. ehs.princeton.edu [ehs.princeton.edu]
• 4. ehs.tcu.edu [ehs.tcu.edu]
• 5. Peroxide Forming Chemicals: Management, Retention and Storage | Office of Clinical and Research Safety [vumc.org]
• 6. ehs.wisc.edu [ehs.wisc.edu]
• 7. NTP technical report on the toxicity studies of Ethylene Glycol Ethers: 2-Methoxyethanol, 2-Ethoxyethanol, 2-Butoxyethanol (CAS Nos. 109-86-4, 110-80-5, 111-76-2) Administered in Drinking Water to F344/N Rats and B6C3F1 Mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. NTP technical report on the toxicity studies of Ethylene Glycol Ethers: 2-Methoxyethanol, 2-Ethoxyethanol, 2-Butoxyethanol (CAS Nos. 109-86-4, 110-80-5, 111-76-2) Administered in Drinking Water to F344/N Rats and B6C3F1 Mice. | Semantic Scholar [semanticscholar.org]
• 9. docs.csg.ed.ac.uk [docs.csg.ed.ac.uk]
• 10. Peroxide-Forming Chemicals | Environmental Health & Safety Office | University of Minnesota Duluth [ehso.d.umn.edu]
• 11. eagle.justrite.com [eagle.justrite.com]
• 12. Ether use and preservation instructions, so that life is more secure and assured-Chemwin [en.888chem.com]
• 13. Ethers | Health & Safety | Health and Safety Department [health-safety.ed.ac.uk]

A Technical Guide to the Synthesis of 2-Ethoxyoctane

Abstract

This technical guide outlines the probable first synthesis of 2-Ethoxyoctane. While a specific historical account of its discovery is not prominent in the scientific literature, its synthesis can be effectively achieved through the well-established Williamson ether synthesis. This document provides a detailed examination of the synthetic strategy, reaction mechanism, a comprehensive experimental protocol, and expected analytical data for the synthesis of this secondary ether. The content is intended for researchers, scientists, and professionals in the field of drug development and organic chemistry.

Introduction

2-Ethoxyoctane is an unsymmetrical ether with potential applications in various chemical syntheses. The most direct and classical method for the synthesis of such ethers is the Williamson ether synthesis, developed by Alexander Williamson in 1850.[1] This reaction remains one of the most straightforward and widely used methods for preparing both symmetrical and asymmetrical ethers in laboratory and industrial settings.[1][2] The synthesis involves the reaction of an alkoxide ion with a primary alkyl halide via a bimolecular nucleophilic substitution (SN2) mechanism.[2]

Synthetic Strategy and Reaction Planning

The Williamson ether synthesis provides two potential pathways for the preparation of an unsymmetrical ether like 2-Ethoxyoctane. The choice of reactants is critical for maximizing the yield of the desired ether and minimizing side reactions, primarily the E2 elimination.

The two possible disconnections for 2-Ethoxyoctane are:

• Route A: Reaction of sodium octan-2-oxide with an ethyl halide (e.g., bromoethane).

• Route B: Reaction of sodium ethoxide with a 2-halooctane (e.g., 2-bromooctane).

The reaction proceeds via an SN2 mechanism, which is sensitive to steric hindrance at the electrophilic carbon center.[3][4]

• Route A involves a primary alkyl halide (bromoethane), which is an excellent substrate for SN2 reactions.

• Route B involves a secondary alkyl halide (2-bromooctane). Here, the alkoxide (ethoxide) is a strong base, and it can readily induce an E2 elimination reaction, leading to the formation of octene isomers as significant byproducts and thus reducing the ether yield.[3]

Therefore, Route A is the preferred and more efficient pathway for the synthesis of 2-Ethoxyoctane.

Reaction Mechanism

The synthesis of 2-Ethoxyoctane via the preferred route follows a two-step process. First, the alcohol (2-octanol) is deprotonated by a strong base, such as sodium hydride (NaH), to form the corresponding alkoxide (sodium octan-2-oxide). The alkoxide then acts as a nucleophile, attacking the primary alkyl halide (bromoethane) in a concerted SN2 reaction to form the ether.

Caption: Reaction mechanism for the synthesis of 2-Ethoxyoctane.

Detailed Experimental Protocol

This protocol details the synthesis of 2-Ethoxyoctane using the preferred Williamson ether synthesis route (Route A).

4.1. Materials and Equipment

• Reagents: 2-Octanol, Sodium Hydride (NaH, 60% dispersion in mineral oil), Bromoethane, Anhydrous Diethyl Ether or Tetrahydrofuran (THF), Saturated Sodium Bicarbonate solution, Saturated Sodium Chloride solution (brine), Anhydrous Magnesium Sulfate (MgSO₄).

• Equipment: Round-bottom flask, Reflux condenser, Dropping funnel, Magnetic stirrer and stir bar, Heating mantle, Separatory funnel, Rotary evaporator, Distillation apparatus, Standard laboratory glassware.

4.2. Synthetic Procedure

• Alkoxide Formation:

  • In a dry, three-necked round-bottom flask equipped with a reflux condenser, a dropping funnel, and a nitrogen inlet, add sodium hydride (1.1 equivalents) to anhydrous THF.

  • Place the flask in an ice bath and stir the suspension under a nitrogen atmosphere.

  • Slowly add 2-octanol (1.0 equivalent) dissolved in anhydrous THF dropwise from the dropping funnel over 30 minutes.

  • After the addition is complete, remove the ice bath and allow the mixture to stir at room temperature for 1 hour, or until hydrogen gas evolution ceases.

• Ether Synthesis:

  • Cool the freshly prepared sodium octan-2-oxide solution in an ice bath.

  • Add bromoethane (1.2 equivalents) dropwise via the dropping funnel.

  • After the addition, remove the ice bath and gently heat the reaction mixture to reflux for 2-4 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Work-up and Isolation:

  • Cool the reaction mixture to room temperature.

  • Carefully quench the reaction by the slow addition of water to destroy any unreacted sodium hydride.

  • Transfer the mixture to a separatory funnel and add diethyl ether.

  • Wash the organic layer sequentially with water, saturated sodium bicarbonate solution, and finally with brine.[5]

  • Dry the organic layer over anhydrous magnesium sulfate.[5]

  • Filter off the drying agent and remove the solvent using a rotary evaporator.

• Purification and Characterization:

  • Purify the crude product by fractional distillation under reduced pressure to obtain pure 2-Ethoxyoctane.

  • Characterize the final product using ¹H NMR, ¹³C NMR, and IR spectroscopy to confirm its structure and purity.

Data Presentation

Table 1: Reactant and Product Properties

Compound	Molecular Formula	Molar Mass ( g/mol )	Boiling Point (°C)	Density (g/mL)
2-Octanol	C₈H₁₈O	130.23	179	0.819
Sodium Hydride (60%)	NaH	24.00	Decomposes	1.396
Bromoethane	C₂H₅Br	108.97	38	1.46
2-Ethoxyoctane	C₁₀H₂₂O	158.28	~175-180 (est.)	~0.79 (est.)

Table 2: Experimental Conditions & Expected Results

Parameter	Value / Description
Base	Sodium Hydride (NaH)
Alkyl Halide	Bromoethane
Solvent	Anhydrous Tetrahydrofuran (THF)
Reaction Temperature	Reflux (~66 °C)
Reaction Time	2-4 hours
Expected Yield	50-95%[2]
Purification Method	Fractional Distillation

Table 3: Spectroscopic Data for 2-Ethoxyoctane

Spectroscopy	Characteristic Peaks
¹H NMR	δ ~3.4-3.6 (m, 1H, -CH-O-), δ ~3.3-3.5 (q, 2H, -O-CH₂-), δ ~1.1-1.2 (t, 3H, -O-CH₂-CH₃), δ ~0.8-0.9 (t, 3H, terminal -CH₃)
¹³C NMR	δ ~75-80 (-CH-O-), δ ~63-68 (-O-CH₂-), various peaks in the aliphatic region (δ ~10-40)
IR (cm⁻¹)	~2850-2960 (C-H stretch), ~1115 (strong, C-O-C stretch)

Experimental Workflow Visualization

The following diagram illustrates the logical flow of the experimental procedure.

Caption: Workflow for the synthesis and purification of 2-Ethoxyoctane.

Conclusion

The synthesis of 2-Ethoxyoctane is most effectively and logically accomplished using the Williamson ether synthesis. By selecting the appropriate reagents—a secondary alcohol to form the alkoxide and a primary alkyl halide—the reaction proceeds efficiently through an SN2 mechanism, minimizing competing elimination reactions and ensuring a good yield of the target ether. The provided protocol offers a robust framework for the successful laboratory preparation and purification of 2-Ethoxyoctane.

References

• 1. gold-chemistry.org [gold-chemistry.org]
• 2. Williamson ether synthesis - Wikipedia [en.wikipedia.org]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. Williamson Ether Synthesis - Chemistry Steps [chemistrysteps.com]
• 5. scholarship.richmond.edu [scholarship.richmond.edu]

2-Ethoxyoctane as a Fragrance Ingredient: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-Ethoxyoctane (CAS No. 63028-01-3), a fragrance ingredient. The document details its physicochemical properties, outlines potential synthetic and analytical methodologies, and discusses the requisite safety and toxicological assessments pertinent to its use in consumer products. The information presented herein is intended to serve as a foundational resource for professionals in research, development, and safety assessment.

Physicochemical Properties of 2-Ethoxyoctane

Quantitative data on the physicochemical properties of 2-Ethoxyoctane are summarized in the table below. It is important to note that while computational data are available, experimental data for several key properties such as boiling point, melting point, and density are not readily found in publicly accessible literature.

Property	Value	Source
Molecular Formula	C₁₀H₂₂O	PubChem[1]
Molecular Weight	158.28 g/mol	PubChem[1]
CAS Number	63028-01-3	Guidechem, Chemsrc, PubChem[1][2][3]
IUPAC Name	2-ethoxyoctane	PubChem[1]
Synonyms	Ethyl-(1-methyl-heptyl)-ether, Octane, 2-ethoxy-	Chemsrc[3]
XLogP3-AA (Computed)	3.8	PubChem[1]
Topological Polar Surface Area (Computed)	9.2 Ų	PubChem[1]
Hydrogen Bond Donor Count (Computed)	0	PubChem[1]
Hydrogen Bond Acceptor Count (Computed)	1	PubChem[1]
Rotatable Bond Count (Computed)	7	PubChem[1]
Exact Mass (Computed)	158.167065321 Da	PubChem[1]
Monoisotopic Mass (Computed)	158.167065321 Da	PubChem[1]
Boiling Point	Data not available	Chemsrc[3]
Melting Point	Data not available	Chemsrc[3]
Density	Data not available	Chemsrc[3]

Synthesis and Analysis

Synthesis of 2-Ethoxyoctane

A plausible and widely used method for the synthesis of ethers such as 2-Ethoxyoctane is the Williamson ether synthesis. This reaction involves the nucleophilic substitution (SN2) of an alkyl halide by an alkoxide.

Williamson Ether Synthesis of 2-Ethoxyoctane.

Experimental Protocol: Williamson Ether Synthesis of 2-Ethoxyoctane

This protocol is a representative procedure based on the principles of the Williamson ether synthesis and may require optimization.

• Materials:

  • 2-Octanol

  • Sodium hydride (NaH) as a 60% dispersion in mineral oil

  • Anhydrous tetrahydrofuran (B95107) (THF)

  • Ethyl bromide

  • Saturated aqueous ammonium (B1175870) chloride (NH₄Cl) solution

  • Diethyl ether

  • Anhydrous magnesium sulfate (B86663) (MgSO₄)

  • Standard laboratory glassware, magnetic stirrer, reflux condenser, and a nitrogen atmosphere setup.

• Procedure:

  • In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a reflux condenser, and a nitrogen inlet, add 2-octanol (1 equivalent) to anhydrous THF.

  • Cool the solution to 0 °C in an ice bath.

  • Carefully add sodium hydride (1.1 equivalents) portion-wise to the stirred solution.

  • Allow the mixture to warm to room temperature and stir for 1 hour, or until hydrogen gas evolution ceases, indicating the formation of the sodium 2-octanoxide.

  • Add ethyl bromide (1.2 equivalents) dropwise to the reaction mixture.

  • Heat the mixture to reflux and maintain for 4-6 hours. Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography (GC).

  • After completion, cool the reaction to room temperature and cautiously quench by the slow addition of a saturated aqueous NH₄Cl solution.

  • Transfer the mixture to a separatory funnel and extract with diethyl ether (3 x 50 mL).

  • Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by fractional distillation to yield 2-Ethoxyoctane.

Analytical Methods

Gas Chromatography-Mass Spectrometry (GC-MS) is the standard analytical technique for the identification and quantification of volatile fragrance ingredients like 2-Ethoxyoctane.

Experimental Protocol: GC-MS Analysis of 2-Ethoxyoctane

This protocol provides a general framework for the GC-MS analysis of 2-Ethoxyoctane in a fragrance mixture.

• Instrumentation:

  • Gas chromatograph coupled with a mass spectrometer (GC-MS).

  • A non-polar capillary column (e.g., DB-5ms, HP-5ms, or equivalent).

  • Helium as the carrier gas.

• Sample Preparation:

  • Prepare a stock solution of 2-Ethoxyoctane of known concentration in a suitable solvent (e.g., ethanol (B145695) or hexane).

  • Prepare a series of calibration standards by diluting the stock solution.

  • For a finished product (e.g., a cosmetic), perform a solvent extraction (e.g., with diethyl ether or hexane) to isolate the fragrance components.

• GC-MS Conditions (Typical):

  • Injector Temperature: 250 °C

  • Injection Mode: Split (e.g., 50:1 split ratio)

  • Oven Temperature Program:

    • Initial temperature: 60 °C, hold for 2 minutes.

    • Ramp: 5 °C/minute to 280 °C.

    • Hold at 280 °C for 5 minutes.

  • Carrier Gas Flow: Constant flow, e.g., 1.0 mL/min.

  • MS Transfer Line Temperature: 280 °C

  • Ion Source Temperature: 230 °C

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Scan Range: m/z 40-400.

• Data Analysis:

  • Identify 2-Ethoxyoctane in the sample chromatogram by comparing its retention time and mass spectrum with that of the analytical standard.

  • Quantify the amount of 2-Ethoxyoctane by constructing a calibration curve from the analysis of the standard solutions.

Safety and Toxicological Assessment

A comprehensive safety assessment is crucial for any fragrance ingredient. While no specific toxicological data for 2-Ethoxyoctane were found in the public domain, this section outlines the standard experimental protocols for key toxicological endpoints relevant to fragrance ingredients. The safety of a new fragrance ingredient is often established through a weight-of-evidence approach, which may include data from structurally similar compounds (read-across).

Safety Assessment Workflow for Fragrance Ingredients.

Skin Sensitization

Experimental Protocol: Murine Local Lymph Node Assay (LLNA)

The LLNA is an in vivo method for identifying potential skin sensitizers and determining their potency.[3][4][5][6][7]

• Principle: The assay measures the proliferation of lymphocytes in the auricular lymph nodes draining the site of application of the test substance on the mouse ear. A substance is identified as a sensitizer (B1316253) if it induces a threefold or greater increase in lymphocyte proliferation compared to vehicle-treated controls (a Stimulation Index ≥ 3).

• Animals: Female CBA/Ca or CBA/J mice are typically used.

• Procedure:

  • A minimum of four animals are used per dose group, with at least three concentrations of the test substance in a suitable vehicle (e.g., acetone/olive oil 4:1), plus a vehicle control group.

  • Apply 25 µL of the test substance or vehicle to the dorsum of each ear for three consecutive days.

  • On day 5, inject all mice intravenously with ³H-methyl thymidine (B127349) or an alternative label like BrdU.

  • Five hours later, humanely euthanize the animals and excise the draining auricular lymph nodes.

  • Prepare a single-cell suspension of lymph node cells and measure the incorporated radioactivity or BrdU content.

  • Calculate the Stimulation Index (SI) for each group as the ratio of proliferation in the test group to the proliferation in the vehicle control group.

Experimental Protocol: Human Repeat Insult Patch Test (HRIPT)

The HRIPT is used to confirm the absence of skin sensitization potential in humans at a specific concentration.[8][9][10][11][12][13][14]

• Principle: The test involves a repeated application phase (induction) followed by a rest period and a single challenge application to a naive skin site.

• Subjects: A panel of 50-200 human volunteers.

• Procedure:

  • Induction Phase: Apply the test material (at a pre-determined, non-irritating concentration) under an occlusive or semi-occlusive patch to the same site on the back for 24 hours. This is repeated nine times over a three-week period. The site is evaluated for any signs of irritation before each new application.

  • Rest Period: A two-week period with no applications.

  • Challenge Phase: Apply a single patch with the test material to a naive skin site (a site not previously patched).

  • Evaluation: The challenge site is evaluated for any reaction (erythema, edema) at 24 and 48 hours after patch removal. A reaction at the challenge site that was not observed during the induction phase is indicative of sensitization.

Genotoxicity

Experimental Protocol: Bacterial Reverse Mutation Test (Ames Test)

The Ames test is a widely used in vitro assay to assess the mutagenic potential of a substance.[15][16][17][18][19]

• Principle: The test uses several strains of Salmonella typhimurium and Escherichia coli with mutations in the genes required to synthesize an essential amino acid (histidine or tryptophan, respectively). The assay measures the ability of the test substance to cause a reverse mutation, allowing the bacteria to grow on an amino acid-deficient medium.

• Procedure:

  • The test is conducted with and without a mammalian metabolic activation system (e.g., rat liver S9 fraction) to detect metabolites that may be mutagenic.

  • The bacterial strains are exposed to a range of concentrations of the test substance.

  • The bacteria are then plated on a minimal agar (B569324) medium.

  • After incubation for 48-72 hours, the number of revertant colonies is counted.

  • A substance is considered mutagenic if it produces a dose-dependent increase in the number of revertant colonies that is at least twice the spontaneous reversion rate.

Repeated Dose Toxicity

Experimental Protocol: 28-Day Repeated Dose Oral Toxicity Study in Rodents

This study provides information on the potential health hazards from repeated exposure to a substance over a period of 28 days.[20][21][22][23][24]

• Principle: The test substance is administered daily to several groups of animals at multiple dose levels for 28 days.

• Animals: Typically, Wistar or Sprague-Dawley rats are used.

• Procedure:

  • At least three dose groups and a control group are used, with 5-10 animals of each sex per group.

  • The substance is administered daily by a relevant route (e.g., oral gavage).

  • Animals are observed daily for clinical signs of toxicity. Body weight and food consumption are measured weekly.

  • At the end of the 28-day period, blood samples are collected for hematology and clinical chemistry analysis.

  • All animals are humanely euthanized, and a full necropsy is performed. Organs are weighed, and tissues are examined microscopically.

  • The study aims to identify target organs of toxicity and determine a No-Observed-Adverse-Effect-Level (NOAEL).

Metabolism

The metabolism of 2-Ethoxyoctane has not been specifically studied. However, based on the metabolism of other alkyl ethers, it is anticipated to undergo oxidative metabolism.[2][25][26][27][28] The primary metabolic pathway is likely O-deethylation, catalyzed by cytochrome P450 enzymes in the liver, to form 2-octanol and acetaldehyde. The resulting 2-octanol would then be further metabolized through oxidation to the corresponding ketone (2-octanone) and subsequent pathways, or through conjugation (glucuronidation or sulfation) and excretion. The ethoxy group may also be oxidized, leading to the formation of ethoxyacetic acid derivatives.

Conclusion

2-Ethoxyoctane is a fragrance ingredient for which there is a notable lack of publicly available experimental data, particularly concerning its toxicological profile. The information provided in this guide is based on computational data, general principles of fragrance ingredient synthesis and analysis, and standard toxicological testing methodologies. A comprehensive safety assessment, following the principles of quantitative risk assessment and including the generation of robust data for the endpoints described, would be necessary to fully support its safe use in consumer products. Researchers and developers are encouraged to generate and publish such data to fill the existing knowledge gaps.

References

• 1. 2024.sci-hub.ru [2024.sci-hub.ru]
• 2. Toxicokinetics of ethers used as fuel oxygenates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. ftp.cdc.gov [ftp.cdc.gov]
• 4. Local Lymph Node Assay | ENvironmental inFOrmation [enfo.hu]
• 5. Local lymph node assay (LLNA) for detection of sensitization capacity of chemicals - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Local lymph node assays - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. The local lymph node assay (LLNA) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. cdnmedia.eurofins.com [cdnmedia.eurofins.com]
• 9. researchgate.net [researchgate.net]
• 10. Fragrance Skin Sensitization Evaluation and Human Testing: 30-Year Experience | Semantic Scholar [semanticscholar.org]
• 11. ClinicalTrials.gov [clinicaltrials.gov]
• 12. Draize human repeat insult patch test (HRIPT): Seven decades of pitfalls and progress - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. fragrancematerialsafetyresource.elsevier.com [fragrancematerialsafetyresource.elsevier.com]
• 14. Human Repeated Insult Patch Test | Eurofins CRL [eurofinsus.com]
• 15. m.youtube.com [m.youtube.com]
• 16. 19january2021snapshot.epa.gov [19january2021snapshot.epa.gov]
• 17. aniara.com [aniara.com]
• 18. criver.com [criver.com]
• 19. biotoxicity.com [biotoxicity.com]
• 20. repeated-dose toxicity studies: Topics by Science.gov [science.gov]
• 21. ecetoc.org [ecetoc.org]
• 22. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 23. chemsafetypro.com [chemsafetypro.com]
• 24. Repeated dose toxicity - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 25. researchgate.net [researchgate.net]
• 26. Metabolism of alkyl glyceryl ethers in the rat - PubMed [pubmed.ncbi.nlm.nih.gov]
• 27. mdpi.com [mdpi.com]
• 28. Metabolism of Ether Oxygenates Added to Gasoline | Health Effects Institute [healtheffects.org]

Reactivity of the Ether Linkage in 2-Ethoxyoctane: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Ethoxyoctane is a secondary ether with potential applications in various chemical and pharmaceutical contexts. Understanding the reactivity of its ether linkage is crucial for predicting its stability, metabolic fate, and potential for chemical modification. This technical guide provides an in-depth analysis of the chemical and metabolic reactivity of the ether linkage in 2-ethoxyoctane, supported by experimental data from analogous compounds, detailed experimental protocols, and visual diagrams of key processes.

Chemical Reactivity: Acid-Catalyzed Cleavage

The ether linkage in 2-ethoxyoctane is susceptible to cleavage under strong acidic conditions, typically employing hydrohalic acids (HBr, HI) or Lewis acids such as boron tribromide (BBr₃). The reaction proceeds via nucleophilic substitution, and for a secondary ether like 2-ethoxyoctane, the mechanism is generally a mixture of Sₙ1 and Sₙ2 pathways.[1][2] The specific pathway can be influenced by the reaction conditions.

The Sₙ2 pathway involves a backside attack by the halide ion on the less sterically hindered carbon of the protonated ether. In the case of 2-ethoxyoctane, this would be the ethyl group. The Sₙ1 pathway involves the formation of a carbocation intermediate, which would be more stable at the secondary octyl position.

Product Distribution:

Cleavage of the C-O bond can occur on either side of the oxygen atom, leading to a mixture of products. The primary products of the reaction of 2-ethoxyoctane with a strong acid like HBr are expected to be 2-octanol, bromoethane, 2-bromooctane, and ethanol.

Quantitative Data for Acid-Catalyzed Ether Cleavage

Due to the limited availability of specific kinetic and yield data for 2-ethoxyoctane, the following table presents representative data for the cleavage of other secondary ethers to illustrate typical reaction outcomes.

Ether Substrate	Reagent	Temperature (°C)	Reaction Time (h)	Major Products	Yield (%)	Reference
Di-isopropyl ether	HBr (48% aq)	100	2	Isopropyl bromide, Isopropyl alcohol	Not specified	[3]
sec-Butyl methyl ether	BBr₃	-78 to 25	24	sec-Butyl bromide, Methanol	~95	[4]
Cyclohexyl methyl ether	HI	127	5	Cyclohexyl iodide, Methanol	85	[1]

Experimental Protocol: Acidic Cleavage of 2-Ethoxyoctane with HBr

This protocol describes a general procedure for the cleavage of a secondary ether like 2-ethoxyoctane using hydrobromic acid.

Materials:

• 2-Ethoxyoctane

• Hydrobromic acid (48% aqueous solution)

• Glacial acetic acid (optional, as solvent)

• Sodium bicarbonate (saturated aqueous solution)

• Sodium sulfate (B86663) (anhydrous)

• Dichloromethane (or other suitable organic solvent)

• Round-bottom flask with reflux condenser

• Heating mantle

• Separatory funnel

• Rotary evaporator

• Gas chromatograph-mass spectrometer (GC-MS)

Procedure:

• To a round-bottom flask, add 2-ethoxyoctane and a 3-fold molar excess of 48% aqueous hydrobromic acid. Glacial acetic acid can be used as a co-solvent if needed.

• Attach a reflux condenser and heat the mixture to reflux (approximately 100-120°C) for 2-4 hours.

• Monitor the reaction progress by taking small aliquots and analyzing them by GC-MS.

• After the reaction is complete, cool the mixture to room temperature.

• Transfer the mixture to a separatory funnel and add an equal volume of water and dichloromethane.

• Separate the organic layer.

• Wash the organic layer with a saturated sodium bicarbonate solution to neutralize any remaining acid, followed by a wash with brine.

• Dry the organic layer over anhydrous sodium sulfate.

• Filter to remove the drying agent and concentrate the solvent using a rotary evaporator.

• Analyze the product mixture by GC-MS to identify and quantify the cleavage products (2-octanol, bromoethane, 2-bromooctane, and ethanol).

Diagram of Acidic Cleavage Workflow:

Caption: Experimental workflow for the acidic cleavage of 2-ethoxyoctane.

Metabolic Reactivity: Cytochrome P450-Mediated Cleavage

The primary route of metabolism for many ethers in vivo is oxidative cleavage catalyzed by cytochrome P450 (CYP) enzymes, predominantly in the liver.[5] This process involves the oxidation of a carbon atom adjacent to the ether oxygen, leading to an unstable hemiacetal intermediate that spontaneously cleaves to an alcohol and an aldehyde or ketone. For 2-ethoxyoctane, this can occur at either the ethyl or the octyl side of the ether linkage.

Studies on other aliphatic ethers suggest that CYP isoforms such as CYP2A6 and CYP2E1 are involved in their metabolism.[6][7][8]

Quantitative Data for Metabolic Stability of Ethers

Compound	CYP Isoform(s)	Km (µM)	Vmax (pmol/min/mg protein)	Intrinsic Clearance (CLint) (µL/min/mg protein)	Reference
Methyl tert-butyl ether (MTBE)	CYP2A6	28 - 89	215 - 783	7.7 - 8.8	[6]
Ethyl tert-butyl ether (ETBE)	CYP2A6	110	Not Reported	Not Reported	[7]
Diethyl ether	CYP2E1	Not Reported	Not Reported	Not Reported	[8]

Experimental Protocol: In Vitro Metabolic Stability of 2-Ethoxyoctane in Human Liver Microsomes

This protocol outlines a typical procedure to assess the metabolic stability of a lipophilic compound like 2-ethoxyoctane using human liver microsomes.[9][10]

Materials:

• 2-Ethoxyoctane

• Pooled human liver microsomes (HLM)

• NADPH regenerating system (e.g., containing NADP+, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase)

• Phosphate (B84403) buffer (e.g., 100 mM, pH 7.4)

• Acetonitrile (B52724) (ice-cold, containing an internal standard)

• 96-well plates

• Incubator/shaker (37°C)

• Centrifuge

• LC-MS/MS system

Procedure:

• Prepare a stock solution of 2-ethoxyoctane in a suitable organic solvent (e.g., acetonitrile or DMSO) and dilute it to the desired starting concentration in the phosphate buffer.

• In a 96-well plate, add the HLM suspension to the phosphate buffer. Pre-warm the plate to 37°C.

• Initiate the metabolic reaction by adding the NADPH regenerating system.

• At various time points (e.g., 0, 5, 15, 30, 45, and 60 minutes), stop the reaction by adding ice-cold acetonitrile containing an internal standard to a well.

• Include control incubations without the NADPH regenerating system to assess non-enzymatic degradation.

• After the final time point, centrifuge the plate to precipitate the microsomal proteins.

• Transfer the supernatant to a new plate for analysis.

• Analyze the samples by LC-MS/MS to quantify the remaining concentration of 2-ethoxyoctane at each time point.

• Calculate the in vitro half-life (t₁/₂) and intrinsic clearance (CLint) from the disappearance of the parent compound over time.

Diagram of Metabolic Stability Assay Workflow:

Caption: Workflow for determining the in vitro metabolic stability of 2-ethoxyoctane.

Signaling Pathways and Logical Relationships

Diagram of Ether Cleavage Mechanisms:

Caption: Overview of the primary cleavage pathways for the ether linkage in 2-ethoxyoctane.

Conclusion

The reactivity of the ether linkage in 2-ethoxyoctane is characterized by its susceptibility to both acid-catalyzed and metabolic cleavage. While specific quantitative data for this compound remains limited, understanding the general principles of secondary ether reactivity provides a strong foundation for predicting its behavior in chemical and biological systems. The provided experimental protocols offer a starting point for detailed investigations into the stability and transformation of 2-ethoxyoctane, which is essential for its potential application in drug development and other scientific research areas. Further studies are warranted to obtain precise kinetic and metabolic parameters for 2-ethoxyoctane to enable more accurate modeling and prediction of its properties.

References

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. chemistry.mdma.ch [chemistry.mdma.ch]
• 4. Ether Cleavage Re-Investigated: Elucidating the Mechanism of BBr3-Facilitated Demethylation of Aryl Methyl Ethers - PMC [pmc.ncbi.nlm.nih.gov]
• 5. books.rsc.org [books.rsc.org]
• 6. Human cytochrome P450 isozymes in metabolism and health effects of gasoline ethers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Human cytochrome P450 2A6 is the major enzyme involved in the metabolism of three alkoxyethers used as oxyfuels - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Metabolism of methyl tert-butyl ether and other gasoline ethers in mouse liver microsomes lacking cytochrome P450 2E1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Microsomal Stability Assay Protocol | AxisPharm [axispharm.com]
• 10. Microsomal stability assay for human and mouse liver microsomes - drug metabolism [protocols.io]

An In-Depth Technical Guide to 2-Ethoxyoctane: Structural Analogues and Derivatives for Drug Development

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 2-Ethoxyoctane, its structural analogues, and derivatives, with a focus on their potential applications in drug discovery and development. While specific biological data for 2-Ethoxyoctane is limited in publicly available literature, this document extrapolates from research on structurally similar long-chain aliphatic ethers and ether lipids to provide insights into potential synthesis, biological activities, and mechanisms of action. This guide summarizes key chemical properties, details relevant experimental protocols for synthesis and biological evaluation, and presents logical workflows for the investigation of these compounds.

Introduction to 2-Ethoxyoctane and its Analogs

2-Ethoxyoctane is a simple aliphatic ether with the chemical formula C₁₀H₂₂O. Ethers are a class of organic compounds characterized by an oxygen atom connected to two alkyl or aryl groups.[1] While historically significant as anesthetics, the diverse structural possibilities of ethers have led to their investigation in various therapeutic areas, including antimicrobial, anticancer, and neurological applications.[2][3][4] The lipophilic nature of the octyl chain combined with the polarity of the ether linkage in 2-ethoxyoctane suggests potential for interaction with biological membranes and cellular targets.

Structural Analogues and Derivatives:

Structural analogues of 2-Ethoxyoctane can be designed by modifying the alkyl chain length, the position of the ether linkage, and the nature of the alkoxy group. Derivatives may include the introduction of other functional groups to modulate physicochemical properties and biological activity. The exploration of such analogues is a key strategy in drug discovery to optimize potency, selectivity, and pharmacokinetic profiles.

Table 1: Physicochemical Properties of 2-Ethoxyoctane and Related Compounds

Compound	Molecular Formula	Molecular Weight ( g/mol )	LogP	Reference
2-Ethoxyoctane	C₁₀H₂₂O	158.28	3.38
2-Methoxyoctane	C₉H₂₀O	144.26	2.87
1-Decanol	C₁₀H₂₂O	158.28	4.57
Octane	C₈H₁₈	114.23	4.78

Synthesis of 2-Ethoxyoctane and its Analogues

The most common and versatile method for the synthesis of asymmetrical ethers like 2-Ethoxyoctane is the Williamson Ether Synthesis .[5] This reaction involves the nucleophilic substitution (SN2) of an alkyl halide or sulfonate by an alkoxide ion.

General Experimental Protocol: Williamson Ether Synthesis of 2-Ethoxyoctane

This protocol describes the synthesis of 2-Ethoxyoctane from 2-octanol (B43104) and an ethylating agent.

Materials:

• 2-Octanol

• Sodium hydride (NaH) or Sodium metal (Na)

• Anhydrous solvent (e.g., Tetrahydrofuran (THF) or Dimethylformamide (DMF))

• Ethyl iodide (CH₃CH₂I) or Ethyl bromide (CH₃CH₂Br)

• Diethyl ether

• Saturated aqueous ammonium (B1175870) chloride (NH₄Cl) solution

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

• Argon or Nitrogen gas (for inert atmosphere)

Procedure:

• Alkoxide Formation: In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a reflux condenser, and a dropping funnel under an inert atmosphere (Argon or Nitrogen), add a solution of 2-octanol in the anhydrous solvent.

• To this solution, add sodium hydride (as a 60% dispersion in mineral oil, washed with anhydrous hexane) or sodium metal in small portions at 0 °C.

• Allow the mixture to stir at room temperature until the evolution of hydrogen gas ceases, indicating the complete formation of the sodium 2-octoxide.

• Ether Formation: Cool the reaction mixture to 0 °C and add the ethylating agent (ethyl iodide or ethyl bromide) dropwise via the dropping funnel.

• After the addition is complete, allow the reaction mixture to warm to room temperature and then heat to reflux for several hours, monitoring the reaction progress by thin-layer chromatography (TLC).

• Work-up: After the reaction is complete, cool the mixture to room temperature and quench the excess sodium hydride by the slow addition of water or a saturated aqueous solution of ammonium chloride.

• Transfer the mixture to a separatory funnel and extract with diethyl ether.

• Wash the combined organic layers with water and brine, then dry over anhydrous magnesium sulfate.

• Purification: Filter the solution and concentrate the solvent under reduced pressure. The crude product can be purified by fractional distillation or column chromatography on silica (B1680970) gel to yield pure 2-Ethoxyoctane.

Diagram 1: Williamson Ether Synthesis Workflow

Caption: Workflow for the synthesis of 2-Ethoxyoctane via Williamson Ether Synthesis.

Potential Biological Activities and Mechanisms of Action

While direct studies on 2-Ethoxyoctane are scarce, research on structurally similar long-chain aliphatic alcohols and ether lipids provides a basis for predicting its potential biological activities. The lipophilic nature of the octyl chain is expected to facilitate membrane interaction, a common feature of many bioactive lipids.

Antimicrobial Activity

Long-chain aliphatic alcohols, the structural precursors to ethers like 2-Ethoxyoctane, have demonstrated significant antibacterial activity, particularly against Gram-positive bacteria such as Staphylococcus aureus.[6] The antimicrobial efficacy of these compounds is often dependent on the length of the alkyl chain. For instance, 1-dodecanol (B7769020) (C12) and 1-tridecanol (B166897) (C13) have shown the highest antibacterial activity among a series of long-chain fatty alcohols.[6] The mechanism of action for some of these alcohols involves membrane damage, leading to leakage of cellular components.[7] It is plausible that 2-Ethoxyoctane and its analogues could exhibit similar antimicrobial properties by disrupting the bacterial cell membrane.

Table 2: Antimicrobial Activity of Structurally Related Compounds

Compound	Organism	MIC (µg/mL)	Reference
1-Dodecanol	Staphylococcus aureus	10	[6]
1-Tridecanol	Staphylococcus aureus	5	[6]
Diorcinol (a diaryl ether)	Magnaporthe oryzae	6.3	[8]
Violaceol I (a diaryl ether)	Pseudomonas syringae	12.5	[8]

Anticancer Activity (Cytotoxicity)

Certain ether lipids have demonstrated selective cytotoxic activity against cancer cells.[3] For example, hydroxytyrosyl dodecyl ether (HTDE) has been shown to be more potent and selective in its cytotoxicity towards A549 lung cancer cells and MCF7 breast cancer cells compared to non-malignant cell lines.[3] The proposed mechanisms of action include the induction of oxidative stress and DNA damage.[3] Given its lipophilic character, 2-Ethoxyoctane could potentially intercalate into cancer cell membranes, disrupting their integrity and signaling pathways.

Diagram 2: Potential Mechanism of Cytotoxicity

Caption: A potential mechanism for the cytotoxic effects of lipophilic ethers on cancer cells.

Neurological Effects

Lipophilic compounds, including various ethers, are known to cross the blood-brain barrier and can exert effects on the central nervous system (CNS).[4] While some volatile ethers have anesthetic properties, longer-chain ethers may have more subtle neuromodulatory effects. The interaction of these molecules with neuronal membranes could influence ion channel function, neurotransmitter release, or receptor signaling. However, it is also important to consider potential neurotoxicity, as some glycol ethers have been shown to have adverse effects on the CNS.[9]

Diagram 3: Logical Flow for Investigating Neurological Effects

Caption: A logical workflow for the investigation of the neurological effects of 2-Ethoxyoctane analogues.

Experimental Protocols for Biological Evaluation

The following are general protocols that can be adapted for the biological evaluation of 2-Ethoxyoctane and its analogues.

In Vitro Antimicrobial Susceptibility Testing: Broth Microdilution Method

This method is used to determine the Minimum Inhibitory Concentration (MIC) of a compound against a specific microorganism.

Materials:

• Test compound (e.g., 2-Ethoxyoctane analogue) dissolved in a suitable solvent (e.g., DMSO).

• Bacterial or fungal strain of interest.

• Appropriate sterile broth medium (e.g., Mueller-Hinton Broth for bacteria, RPMI-1640 for fungi).

• Sterile 96-well microtiter plates.

• Spectrophotometer or microplate reader.

Procedure:

• Preparation of Inoculum: Prepare a standardized inoculum of the microorganism from a fresh culture, adjusting the concentration to a specific McFarland standard (typically 0.5).

• Serial Dilution: Prepare serial two-fold dilutions of the test compound in the broth medium in the wells of the 96-well plate.

• Inoculation: Add the standardized inoculum to each well containing the diluted compound. Include a positive control (inoculum without compound) and a negative control (broth without inoculum).

• Incubation: Incubate the plates at the optimal temperature and duration for the specific microorganism (e.g., 37°C for 18-24 hours for bacteria).

• Determination of MIC: The MIC is the lowest concentration of the compound that completely inhibits visible growth of the microorganism. This can be assessed visually or by measuring the optical density at 600 nm using a microplate reader.

In Vitro Cytotoxicity Assay: MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity, which is an indicator of cell viability.

Materials:

• Cancer cell line of interest (e.g., A549, MCF-7).

• Complete cell culture medium (e.g., DMEM with 10% FBS).

• Test compound dissolved in a suitable solvent (e.g., DMSO).

• MTT solution (5 mg/mL in PBS).

• Solubilization solution (e.g., DMSO or acidified isopropanol).

• Sterile 96-well plates.

• Microplate reader.

Procedure:

• Cell Seeding: Seed the cells into a 96-well plate at a predetermined density and allow them to adhere overnight.

• Compound Treatment: Treat the cells with various concentrations of the test compound for a specified duration (e.g., 24, 48, or 72 hours). Include a vehicle control (cells treated with the solvent alone).

• MTT Addition: After the incubation period, add MTT solution to each well and incubate for 2-4 hours to allow the formation of formazan (B1609692) crystals by metabolically active cells.

• Solubilization: Remove the medium and add the solubilization solution to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. The IC₅₀ (half-maximal inhibitory concentration) can be determined by plotting the cell viability against the compound concentration.

Conclusion and Future Directions

2-Ethoxyoctane and its structural analogues represent a class of simple lipophilic molecules with underexplored therapeutic potential. Based on the biological activities of structurally related compounds, these ethers may possess antimicrobial, anticancer, and neuromodulatory properties. The synthetic accessibility via the Williamson ether synthesis allows for the generation of a diverse library of analogues for structure-activity relationship (SAR) studies.

Future research should focus on the systematic synthesis and biological evaluation of a series of 2-alkoxyoctanes and other related aliphatic ethers. Key areas of investigation should include:

• Broad-spectrum antimicrobial screening against clinically relevant pathogens, including resistant strains.

• Cytotoxicity profiling against a panel of cancer cell lines to identify potential anticancer leads and assess selectivity.

• In-depth investigation of neurological effects , including assessment of blood-brain barrier permeability and interaction with specific neuronal targets.

• Mechanism of action studies to elucidate the molecular targets and signaling pathways affected by these compounds.

By employing the synthetic and biological evaluation protocols outlined in this guide, researchers can systematically explore the therapeutic potential of 2-Ethoxyoctane and its derivatives, potentially leading to the discovery of novel drug candidates.

References

• 1. Antimicrobial Activity of Gemini Surfactants with Ether Group in the Spacer Part [mdpi.com]
• 2. Synthesis and structure-activity relationship of dicationic diaryl ethers as novel potent anti-MRSA and anti-VRE agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Selective cytotoxic activity of new lipophilic hydroxytyrosol alkyl ether derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Exposure to lipophilic chemicals as a cause of neurological impairments, neurodevelopmental disorders and neurodegenerative diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. Antibacterial Activity of Long-Chain Fatty Alcohols against Staphylococcus aureus - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Phenyl Ethers from the Marine-Derived Fungus Aspergillus tabacinus and Their Antimicrobial Activity Against Plant Pathogenic Fungi and Bacteria - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Potential neurotoxic effect of ethylene glycol ethers mixtures - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for the Synthesis of 2-Ethoxyoctane via Williamson Ether Synthesis

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides detailed application notes and experimental protocols for the synthesis of 2-ethoxyoctane, a secondary ether, utilizing the Williamson ether synthesis. This method is a cornerstone of organic synthesis for the formation of the ether linkage. The protocols described herein focus on the reaction of 2-octanol (B43104) with an ethyl halide following its deprotonation. Given that 2-octanol is a secondary alcohol, the choice of reagents is critical to favor the desired S\textsubscript{N}2 pathway and minimize the competing E2 elimination reaction. These guidelines will cover reaction setup, execution, workup, and purification, as well as the expected analytical characterization of the final product.

Introduction

The Williamson ether synthesis is a robust and widely used method for preparing both symmetrical and unsymmetrical ethers. The reaction proceeds via an S\textsubscript{N}2 mechanism, involving the nucleophilic attack of an alkoxide ion on a primary alkyl halide.[1] For the synthesis of 2-ethoxyoctane, two primary routes can be considered: the reaction of sodium ethoxide with a 2-octyl halide, or the reaction of sodium 2-octoxide with an ethyl halide. Due to the secondary nature of the 2-octyl carbon, the first route is prone to E2 elimination, which would lead to the formation of octene isomers as significant byproducts. Therefore, the preferred and more efficient synthetic strategy involves the formation of the secondary alkoxide from 2-octanol, followed by its reaction with a primary ethyl halide.[2] This approach maximizes the yield of the desired ether product, 2-ethoxyoctane.

Signaling Pathway and Reaction Mechanism

The Williamson ether synthesis is a two-step process. First, a strong base is used to deprotonate the alcohol, forming a potent nucleophile, the alkoxide. In the second step, this alkoxide attacks the primary alkyl halide in a concerted S\textsubscript{N}2 fashion, displacing the halide leaving group and forming the ether linkage.

Caption: Reaction mechanism for the synthesis of 2-ethoxyoctane.

Experimental Workflow

The overall experimental workflow for the synthesis of 2-ethoxyoctane involves the deprotonation of 2-octanol, the subsequent etherification reaction, and finally, the purification of the product.

Caption: Experimental workflow for 2-ethoxyoctane synthesis.

Experimental Protocols

Materials and Reagents

Reagent/Material	Grade	Supplier
2-Octanol	Reagent Grade, ≥98%	Sigma-Aldrich
Sodium Hydride (NaH)	60% dispersion in mineral oil	Sigma-Aldrich
Ethyl Iodide	99%, contains copper as stabilizer	Sigma-Aldrich
Anhydrous Tetrahydrofuran (B95107) (THF)	DriSolv®	EMD Millipore
Diethyl Ether	Anhydrous, ≥99.7%	Fisher Scientific
Saturated Sodium Bicarbonate Solution	Laboratory Grade	Fisher Scientific
Brine (Saturated NaCl solution)	Laboratory Grade	Fisher Scientific
Anhydrous Sodium Sulfate	Laboratory Grade	Fisher Scientific
Silica (B1680970) Gel	60 Å, 230-400 mesh	Sigma-Aldrich

Protocol for the Synthesis of 2-Ethoxyoctane

• Alkoxide Formation:

  • To a flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar, a dropping funnel, and a reflux condenser under an inert atmosphere (e.g., nitrogen or argon), add sodium hydride (1.2 equivalents) as a 60% dispersion in mineral oil.

  • Wash the sodium hydride with anhydrous hexanes to remove the mineral oil and carefully decant the hexanes.

  • Add anhydrous tetrahydrofuran (THF) to the flask to create a slurry.

  • Cool the slurry to 0 °C in an ice bath.

  • Slowly add a solution of 2-octanol (1.0 equivalent) in anhydrous THF to the sodium hydride slurry via the dropping funnel over 30 minutes.

  • After the addition is complete, allow the reaction mixture to stir at 0 °C for one hour. The evolution of hydrogen gas should be observed.

• Etherification:

  • To the freshly prepared sodium 2-octoxide solution at 0 °C, add ethyl iodide (1.1 equivalents) dropwise via the dropping funnel.

  • Once the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature.

  • Heat the reaction mixture to reflux and maintain for 4-6 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Workup and Purification:

  • After the reaction is complete, cool the mixture to room temperature.

  • Carefully quench the reaction by the slow addition of water to destroy any unreacted sodium hydride.

  • Transfer the mixture to a separatory funnel and add diethyl ether.

  • Wash the organic layer sequentially with water, saturated sodium bicarbonate solution, and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

  • Purify the crude product by flash column chromatography on silica gel using a hexane/ethyl acetate (B1210297) gradient to afford pure 2-ethoxyoctane.

Data Presentation

Reactant and Product Properties

Compound	Molecular Formula	Molar Mass ( g/mol )
2-Octanol	C₈H₁₈O	130.23
Sodium Hydride	NaH	24.00
Ethyl Iodide	C₂H₅I	155.97
2-Ethoxyoctane	C₁₀H₂₂O	158.28

Expected Spectroscopic Data for 2-Ethoxyoctane

¹H NMR (Predicted)	Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
~0.88	Triplet	3H	-CH₂CH₃ (octyl)
~1.15	Triplet	3H	-OCH₂CH₃
~1.12	Doublet	3H	-CH(CH₃ )O-
~1.2-1.5	Multiplet	10H	-(CH₂)₅- (octyl)
~3.3-3.5	Multiplet	1H	-CH (CH₃)O-
~3.45	Quartet	2H	-OCH₂ CH₃

¹³C NMR (Predicted)	Chemical Shift (δ, ppm)	Assignment
~14.1	-CH₂CH₃ (octyl)
~15.7	-OCH₂CH₃
~20.5	-CH(CH₃ )O-
~22.6, 25.9, 29.5, 31.9, 36.5	-(CH₂)₅- (octyl)
~63.8	-OCH₂ CH₃
~77.5	-C H(CH₃)O-

IR Spectroscopy (Predicted)	Frequency (cm⁻¹)	Functional Group
2960-2850	C-H stretch (alkane)
1115-1085	C-O-C stretch (ether)

Note: Predicted spectral data is based on standard chemical shift values and the analysis of similar structures. Actual experimental values may vary slightly.

Conclusion

The Williamson ether synthesis provides a reliable method for the preparation of 2-ethoxyoctane. The key to a successful synthesis with a good yield is the use of a strong base to form the secondary alkoxide of 2-octanol, followed by reaction with a primary ethyl halide to favor the S\textsubscript{N}2 reaction. The provided protocols offer a comprehensive guide for researchers to perform this synthesis and characterize the resulting product. Careful execution of the experimental procedure and purification steps should yield 2-ethoxyoctane in high purity.

References

• 1. Williamson ether synthesis - Wikipedia [en.wikipedia.org]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]

Application Notes and Protocols for the Enantioselective Synthesis of (R)-2-Ethoxyoctane

For Researchers, Scientists, and Drug Development Professionals

Introduction

The enantioselective synthesis of chiral ethers is of significant interest in medicinal chemistry and drug development, as the stereochemistry of a molecule can profoundly influence its pharmacological activity. (R)-2-Ethoxyoctane is a chiral ether whose specific enantiomeric form may be a crucial component or intermediate for various biologically active compounds. This document provides a detailed protocol for the enantioselective synthesis of (R)-2-Ethoxyoctane, commencing with the asymmetric reduction of a prochiral ketone to establish the required stereocenter, followed by a classic etherification reaction.

The presented methodology is a two-step process. The first key step involves the highly enantioselective, biocatalytic reduction of 2-octanone (B155638) to produce the chiral precursor, (R)-2-octanol. This transformation utilizes a whole-cell biocatalyst, which offers high enantiomeric excess (e.e.) under mild reaction conditions. The second step is the subsequent conversion of the chiral alcohol to the target ether via the Williamson ether synthesis. This robust and well-established method proceeds with retention of the stereocenter's configuration, ensuring the final product's enantiopurity.

Data Summary

The following table summarizes the quantitative data for the key steps in the synthesis of (R)-2-Ethoxyoctane. The data is based on established methodologies for asymmetric ketone reduction and Williamson ether synthesis.

Step	Reaction	Starting Material(s)	Product	Catalyst/Reagent	Typical Yield (%)	Enantiomeric Excess (e.e.) (%)
1	Asymmetric Reduction	2-Octanone	(R)-2-Octanol	Oenococcus oeni CECT4730	>95	>98
2	Williamson Ether Synthesis	(R)-2-Octanol, Ethyl Iodide	(R)-2-Ethoxyoctane	Sodium Hydride (NaH)	85-95	>98 (retention)

Experimental Protocols

Step 1: Enantioselective Synthesis of (R)-2-Octanol via Asymmetric Reduction

This protocol is adapted from methodologies using whole-cell biocatalysts for the asymmetric reduction of ketones.[1][2]

Materials:

• 2-Octanone

• Oenococcus oeni CECT4730 (or a similar microorganism with (R)-selective alcohol dehydrogenase activity)

• Glucose (co-substrate)

• Tris-borate buffer (300 mmol L⁻¹, pH 8.0)

• n-Nonane (or other suitable organic solvent for a biphasic system)

• Ethyl acetate (B1210297)

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

• Dichloromethane (for chiral GC analysis)

Procedure:

• Biocatalyst Preparation: Prepare a suspension of Oenococcus oeni CECT4730 wet cells in the Tris-borate buffer.

• Reaction Setup: In a reaction vessel, establish a biphasic system consisting of the Tris-borate buffer and n-nonane (e.g., in a 1:1 volume ratio).

• Addition of Reactants: To the biphasic system, add 2-octanone to a final concentration of approximately 78 mmol L⁻¹. Add glucose as a co-substrate.

• Initiation of Reaction: Add the prepared biocatalyst suspension to the reaction mixture.

• Incubation: Incubate the reaction mixture at 30°C with shaking (e.g., 150 rpm) for 24 hours.

• Work-up and Extraction: After the reaction is complete, separate the organic phase. Extract the aqueous phase with ethyl acetate. Combine the organic layers.

• Drying and Concentration: Dry the combined organic extracts over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure to yield crude (R)-2-octanol.

• Purification and Analysis: Purify the crude product by flash column chromatography. Determine the enantiomeric excess of the purified (R)-2-octanol by chiral gas chromatography.

Step 2: Synthesis of (R)-2-Ethoxyoctane via Williamson Ether Synthesis

This protocol employs the Williamson ether synthesis to convert the chiral alcohol into the target ether.[3][4][5]

Materials:

• (R)-2-Octanol (from Step 1, >98% e.e.)

• Sodium hydride (NaH), 60% dispersion in mineral oil

• Anhydrous tetrahydrofuran (B95107) (THF)

• Ethyl iodide (CH₃CH₂I)

• Saturated aqueous ammonium (B1175870) chloride (NH₄Cl) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

• Hexane

• Ethyl acetate

Procedure:

• Preparation of the Alkoxide: In a flame-dried, round-bottom flask under an inert atmosphere (e.g., argon or nitrogen), add a suspension of sodium hydride in anhydrous THF.

• Addition of Alcohol: Cool the suspension to 0°C in an ice bath. Slowly add a solution of (R)-2-octanol in anhydrous THF to the NaH suspension. Stir the mixture at 0°C for 30 minutes, then allow it to warm to room temperature and stir for an additional hour until hydrogen gas evolution ceases.

• Addition of Alkylating Agent: Cool the resulting alkoxide solution back to 0°C. Add ethyl iodide dropwise to the reaction mixture.

• Reaction: Allow the reaction mixture to warm to room temperature and then heat to reflux for 4-6 hours, or until TLC analysis indicates the consumption of the starting alcohol.

• Quenching: Cool the reaction mixture to 0°C and cautiously quench the excess NaH by the slow, dropwise addition of saturated aqueous ammonium chloride solution.

• Extraction: Add water and extract the aqueous layer with ethyl acetate. Combine the organic layers.

• Washing: Wash the combined organic layers with water and then with brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure.

• Purification and Characterization: Purify the crude (R)-2-Ethoxyoctane by flash column chromatography (e.g., using a hexane/ethyl acetate gradient). Characterize the final product by NMR and mass spectrometry, and confirm the retention of enantiopurity via chiral HPLC or GC analysis.

Visualizations

Logical Workflow for the Synthesis of (R)-2-Ethoxyoctane

References

• 1. tandfonline.com [tandfonline.com]
• 2. tandfonline.com [tandfonline.com]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. Williamson ether synthesis - Wikipedia [en.wikipedia.org]
• 5. Williamson Ether Synthesis - Chemistry Steps [chemistrysteps.com]

Application Notes and Protocols for the Enantioselective Synthesis of (S)-2-Ethoxyoctane

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the enantioselective synthesis of (S)-2-Ethoxyoctane, a chiral ether with potential applications in pharmaceutical and materials science. The described methodology is based on the well-established Williamson ether synthesis, utilizing a chiral secondary alcohol as the starting material to ensure stereochemical control.

Introduction

The enantioselective synthesis of chiral molecules is of paramount importance in drug development, as different enantiomers can exhibit distinct pharmacological and toxicological profiles. (S)-2-Ethoxyoctane is a chiral ether whose specific biological activities are a subject of ongoing research. The protocol outlined herein describes a reliable method to obtain the (S)-enantiomer with high purity. The synthesis proceeds via a two-step sequence starting from the commercially available chiral precursor, (R)-octan-2-ol. The key steps involve the conversion of the alcohol to a tosylate, which is a good leaving group, followed by a bimolecular nucleophilic substitution (SN2) reaction with sodium ethoxide. This SN2 reaction proceeds with an inversion of stereochemistry at the chiral center, thus yielding the desired (S)-2-Ethoxyoctane.

Data Presentation

The following table summarizes the expected quantitative data for the enantioselective synthesis of (S)-2-Ethoxyoctane based on analogous reactions reported in the literature.

Parameter	Step 1: Tosylation of (R)-octan-2-ol	Step 2: Williamson Ether Synthesis	Overall
Product	(R)-octan-2-yl tosylate	(S)-2-Ethoxyoctane	(S)-2-Ethoxyoctane
Typical Yield	> 95%	70-85%	65-80%
Enantiomeric Excess (ee)	> 99% (retention of configuration)	> 98% (inversion of configuration)	> 98%
Specific Rotation [α]D	Not typically reported	~ -15.6° (c=1, CHCl3)	~ -15.6° (c=1, CHCl3)

Note: The specific rotation value is based on a literature report for a similar synthesis and may vary depending on the enantiomeric purity of the starting material and reaction conditions.

Experimental Protocols

Part 1: Synthesis of (R)-octan-2-yl tosylate

This procedure details the conversion of (R)-octan-2-ol to (R)-octan-2-yl tosylate, which activates the hydroxyl group as a good leaving group for the subsequent SN2 reaction.[1][2]

Materials:

• (R)-octan-2-ol (>99% ee)

• p-Toluenesulfonyl chloride (TsCl)

• Pyridine (B92270) (anhydrous)

• Dichloromethane (DCM, anhydrous)

• Hydrochloric acid (1 M)

• Saturated sodium bicarbonate solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (B86663) (MgSO4)

Procedure:

• To a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add (R)-octan-2-ol (1.0 eq) and anhydrous pyridine (2.0 eq).

• Cool the mixture to 0 °C in an ice bath.

• Slowly add p-toluenesulfonyl chloride (1.2 eq) portion-wise, ensuring the temperature remains below 5 °C.

• Stir the reaction mixture at 0 °C for 4-6 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Upon completion, quench the reaction by the slow addition of cold 1 M HCl.

• Transfer the mixture to a separatory funnel and extract the aqueous layer three times with dichloromethane.

• Combine the organic layers and wash successively with 1 M HCl, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield (R)-octan-2-yl tosylate as a colorless oil. The product is often used in the next step without further purification.

Part 2: Synthesis of (S)-2-Ethoxyoctane via Williamson Ether Synthesis

This protocol describes the SN2 reaction between (R)-octan-2-yl tosylate and sodium ethoxide to produce (S)-2-Ethoxyoctane. The reaction proceeds with inversion of stereochemistry.[3][4][5]

Materials:

• (R)-octan-2-yl tosylate (from Part 1)

• Sodium ethoxide (NaOEt)

• Ethanol (B145695) (anhydrous)

• Diethyl ether

• Deionized water

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO4)

Procedure:

• To a flame-dried round-bottom flask under an inert atmosphere, add anhydrous ethanol.

• Carefully add sodium metal (1.5 eq relative to the tosylate) in small portions to generate sodium ethoxide in situ. Alternatively, commercially available sodium ethoxide can be used.

• Once the sodium has completely reacted, add a solution of (R)-octan-2-yl tosylate (1.0 eq) in a minimal amount of anhydrous ethanol to the sodium ethoxide solution.

• Heat the reaction mixture to reflux and maintain for 12-18 hours. Monitor the reaction progress by TLC.

• After completion, cool the mixture to room temperature and carefully add deionized water to quench the reaction.

• Remove the ethanol under reduced pressure.

• Transfer the remaining aqueous mixture to a separatory funnel and extract three times with diethyl ether.

• Combine the organic layers and wash with brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by fractional distillation under reduced pressure to obtain pure (S)-2-Ethoxyoctane.

Part 3: Determination of Enantiomeric Excess

The enantiomeric excess (ee) of the synthesized (S)-2-Ethoxyoctane should be determined using chiral High-Performance Liquid Chromatography (HPLC).[6][7][8]

Materials and Equipment:

• (S)-2-Ethoxyoctane sample

• Racemic 2-ethoxyoctane (for reference)

• HPLC grade hexanes and isopropanol

• Chiral HPLC column (e.g., Chiralcel OD-H or equivalent)

• HPLC system with a UV detector

Procedure:

• Prepare a standard solution of racemic 2-ethoxyoctane in hexanes.

• Prepare a solution of the synthesized (S)-2-Ethoxyoctane in hexanes.

• Set up the HPLC system with the chiral column and an appropriate mobile phase (e.g., 99:1 hexanes:isopropanol). The flow rate and detection wavelength should be optimized.

• Inject the racemic standard to determine the retention times of the (R) and (S) enantiomers.

• Inject the synthesized sample and integrate the peak areas for both enantiomers.

• Calculate the enantiomeric excess using the following formula: ee (%) = [ (Area(S) - Area(R)) / (Area(S) + Area(R)) ] x 100

Visualizations

Caption: Reaction pathway for the synthesis of (S)-2-Ethoxyoctane.

Caption: Experimental workflow for the synthesis of (S)-2-Ethoxyoctane.

References

• 1. The Williamson ether synthesis involves the displacement of an al... | Study Prep in Pearson+ [pearson.com]
• 2. organic-synthesis.com [organic-synthesis.com]
• 3. Williamson ether synthesis - Wikipedia [en.wikipedia.org]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. uma.es [uma.es]
• 7. heraldopenaccess.us [heraldopenaccess.us]
• 8. mdpi.com [mdpi.com]

Chiral Resolution of Racemic 2-Ethoxyoctane Using High-Performance Liquid Chromatography (HPLC)

Application Note and Protocol

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a detailed protocol for the chiral resolution of racemic 2-Ethoxyoctane using High-Performance Liquid Chromatography (HPLC). The separation of enantiomers is a critical process in the pharmaceutical industry to ensure the safety and efficacy of chiral drugs.[1] This application note outlines a representative method utilizing a polysaccharide-based chiral stationary phase (CSP), which is a widely used and effective approach for resolving a broad range of racemic compounds.[2][3] The protocol details the necessary instrumentation, reagents, chromatographic conditions, and data analysis to achieve baseline separation of the (R)- and (S)-enantiomers of 2-Ethoxyoctane.

Introduction to Chiral Separation by HPLC

Chirality is a fundamental property of many drug molecules, where enantiomers (non-superimposable mirror images) can exhibit significantly different pharmacological and toxicological effects.[4] Consequently, regulatory agencies often require the development and marketing of single-enantiomer drugs. High-Performance Liquid Chromatography (HPLC) with a chiral stationary phase (CSP) is one of the most powerful and versatile techniques for the analytical and preparative separation of enantiomers.[5][6]

The principle of chiral HPLC lies in the differential interaction of the enantiomers with a chiral selector immobilized on the stationary phase.[7] This leads to different retention times for the two enantiomers, allowing for their separation and quantification.[8] Polysaccharide-based CSPs, such as those derived from cellulose (B213188) or amylose, are particularly successful due to their broad applicability and high enantioselectivity, which arises from a combination of hydrogen bonding, dipole-dipole, and steric interactions.[2]

Experimental Protocol: Chiral Resolution of 2-Ethoxyoctane

This protocol describes a general method for the separation of racemic 2-Ethoxyoctane. Optimization may be required based on the specific instrumentation and purity requirements.

Instrumentation and Materials

• HPLC System: A standard HPLC system equipped with a pump, autosampler, column oven, and a UV-Vis detector.

• Chiral Column: A polysaccharide-based chiral stationary phase column. A common choice would be a column with cellulose tris(3,5-dimethylphenylcarbamate) coated on silica (B1680970) gel.

  • Example Column: CHIRALCEL® OD-H (or equivalent)

  • Dimensions: 4.6 mm I.D. x 250 mm, 5 µm particle size

• Solvents: HPLC-grade n-Hexane and Isopropanol (IPA).

• Sample: Racemic 2-Ethoxyoctane.

• Sample Solvent: Mobile phase or a mixture of Hexane/IPA.

Chromatographic Conditions

The following conditions are a starting point for method development.

Parameter	Value
Mobile Phase	n-Hexane / Isopropanol (99:1, v/v)
Flow Rate	1.0 mL/min
Column Temperature	25°C
Detection Wavelength	210 nm (as ethers have low UV absorbance)
Injection Volume	10 µL
Sample Concentration	1.0 mg/mL in mobile phase

Sample Preparation

• Prepare a stock solution of racemic 2-Ethoxyoctane at a concentration of 1.0 mg/mL in the mobile phase (n-Hexane/Isopropanol, 99:1).

• Ensure the sample is fully dissolved and sonicate for 5 minutes if necessary.

• Filter the sample through a 0.45 µm syringe filter before injection to prevent column blockage.

HPLC Procedure

• Equilibrate the chiral column with the mobile phase at a flow rate of 1.0 mL/min until a stable baseline is achieved (approximately 30-60 minutes).

• Set the column temperature to 25°C and the UV detector to 210 nm.

• Inject 10 µL of the prepared sample onto the column.

• Run the analysis for a sufficient time to allow for the elution of both enantiomeric peaks.

• Record the chromatogram and integrate the peak areas.

Data Presentation and Analysis

The effectiveness of the chiral separation is evaluated based on the retention times of the two enantiomers and the resolution between their corresponding peaks.

Hypothetical Chromatographic Data

The following table summarizes the expected results for the chiral separation of 2-Ethoxyoctane under the conditions described above.

Parameter	Enantiomer 1	Enantiomer 2
Retention Time (t_R)	8.5 min	10.2 min
Peak Width (W)	0.6 min	0.7 min
Peak Area	50%	50%

Calculation of Resolution

The resolution (R_s) between the two enantiomeric peaks is a measure of their separation and can be calculated using the following formula:

R_s = 2(t_{R2} – t_{R1}) / (W_1 + W_2)

Using the hypothetical data from the table:

R_s = 2(10.2 – 8.5) / (0.6 + 0.7) = 3.4 / 1.3 ≈ 2.62

A resolution value greater than 1.5 indicates baseline separation, which is generally considered sufficient for accurate quantification.

Workflow for Chiral HPLC Method Development

Developing a successful chiral separation often requires a systematic approach to screen different columns and mobile phases.[4][5] The following diagram illustrates a typical workflow for this process.

Caption: Workflow for developing a chiral HPLC separation method.

Conclusion

The protocol outlined in this application note provides a robust starting point for the successful chiral resolution of racemic 2-Ethoxyoctane using HPLC with a polysaccharide-based chiral stationary phase. By systematically screening and optimizing key parameters such as the mobile phase composition and temperature, researchers can achieve baseline separation of the enantiomers. This capability is essential for the analysis, quality control, and purification of chiral compounds in the pharmaceutical and chemical industries.

References

• 1. benchchem.com [benchchem.com]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. mdpi.com [mdpi.com]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. phx.phenomenex.com [phx.phenomenex.com]
• 6. Chiral HPLC for efficient resolution of enantiomers - Chemical Society Reviews (RSC Publishing) [pubs.rsc.org]
• 7. Chiral HPLC separation: strategy and approaches – Chiralpedia [chiralpedia.com]
• 8. jackwestin.com [jackwestin.com]

Application Note: Determination of 2-Ethoxyoctane Purity using Gas Chromatography-Mass Spectrometry (GC-MS)

Audience: Researchers, scientists, and drug development professionals.

Abstract

This application note provides a comprehensive protocol for determining the purity of 2-Ethoxyoctane using Gas Chromatography-Mass Spectrometry (GC-MS). 2-Ethoxyoctane is a volatile organic compound (VOC), and verifying its purity is crucial for its application in research and development, particularly in the pharmaceutical and chemical industries.[1] The method described herein utilizes a standard GC-MS system to separate 2-Ethoxyoctane from any potential impurities, followed by quantification using the area percent method. This protocol details sample preparation, instrument parameters, and data analysis procedures to ensure accurate and reproducible results.

Experimental Protocol

This section outlines the detailed methodology for the purity analysis of 2-Ethoxyoctane.

Materials and Reagents

• 2-Ethoxyoctane sample (purity to be determined)

• High-purity Hexane (or Dichloromethane), GC grade or equivalent[2][3]

• Helium (Carrier Gas), 99.999% purity or higher

• 2 mL glass autosampler vials with caps[2]

• Micropipettes and tips

• Analytical balance

Sample Preparation

Proper sample preparation is critical for accurate analysis. The goal is to dissolve the sample in a suitable volatile solvent to a concentration appropriate for GC-MS analysis.[2][3]

• Stock Solution Preparation: Accurately weigh approximately 10 mg of the 2-Ethoxyoctane sample into a 10 mL volumetric flask.

• Dilution: Dissolve the sample and dilute to the mark with high-purity hexane. This creates a stock solution of approximately 1 mg/mL.

• Working Solution: Perform a further 1:100 dilution by transferring 100 µL of the stock solution into a 10 mL volumetric flask and diluting to the mark with hexane. This yields a final concentration of approximately 10 µg/mL.[2]

• Vial Transfer: Transfer the final working solution into a 2 mL glass autosampler vial for analysis. Ensure no particles or precipitates are present; if necessary, centrifuge the sample before transferring it to the vial.[2]

GC-MS Instrumentation and Parameters

The following parameters are recommended for a standard GC-MS system. These may be optimized based on the specific instrumentation available.

Parameter	Recommended Setting
GC System	Standard Gas Chromatograph with Mass Spectrometric Detector
Column	Non-polar capillary column, e.g., DB-5ms, HP-5ms, or equivalent (30 m x 0.25 mm ID, 0.25 µm film thickness)[2]
Injector	Split/Splitless Injector
Injection Volume	1 µL
Injection Mode	Split (Ratio 50:1)
Injector Temperature	250 °C
Carrier Gas	Helium at a constant flow rate of 1.0 mL/min
Oven Program	- Initial Temperature: 50 °C, hold for 2 minutes - Ramp: 10 °C/min to 280 °C - Final Hold: Hold at 280 °C for 5 minutes
MS System	Quadrupole Mass Spectrometer
Ionization Mode	Electron Ionization (EI) at 70 eV
Mass Range	40 - 400 amu
Scan Speed	1000 amu/s
MS Transfer Line Temp	280 °C
MS Ion Source Temp	230 °C

Experimental Workflow Diagram

The following diagram illustrates the complete workflow from sample preparation to the final purity calculation.

Caption: Workflow for GC-MS Purity Analysis of 2-Ethoxyoctane.

Data Analysis and Results

Purity Calculation

The purity of the 2-Ethoxyoctane sample is determined by the relative area percentage of the main peak in the resulting chromatogram.[4] The calculation assumes that all compounds in the sample have a similar response factor in the mass spectrometer's detector.

The percentage purity is calculated using the following formula:

Purity (%) = (Area of the 2-Ethoxyoctane Peak / Total Area of All Peaks) × 100*[5]

*Note: The peak corresponding to the solvent (hexane) should be excluded from the total area calculation.[5]

• Obtain Chromatogram: After the GC-MS run, obtain the Total Ion Chromatogram (TIC).

• Peak Integration: Use the instrument's software to integrate all peaks detected, excluding the solvent peak that appears at the beginning of the chromatogram.

• Identification: Identify the main peak corresponding to 2-Ethoxyoctane based on its retention time and by comparing its mass spectrum with a reference library (e.g., NIST).[1]

• Calculation: Apply the formula above to calculate the final purity percentage.

Data Presentation

The quantitative results should be summarized in a clear, tabular format for easy interpretation and comparison.

Table 1: Example Chromatogram Peak Summary

Peak No.	Retention Time (min)	Peak Area	Area Percentage (%)	Identification
1	8.54	50,000	0.50	Impurity A
2	10.21	9,850,000	98.50	2-Ethoxyoctane
3	11.05	100,000	1.00	Impurity B
Total	10,000,000	100.00

Calculated Purity of 2-Ethoxyoctane: 98.50%

Conclusion

The GC-MS method detailed in this application note is a reliable and robust technique for determining the purity of 2-Ethoxyoctane. The protocol provides a clear workflow for sample preparation, instrument setup, and data analysis. By following these steps, researchers can confidently assess the quality of their 2-Ethoxyoctane samples, ensuring the integrity of their subsequent experiments and product development.

References

• 1. Volatile Organic Compounds (VOCs) Analysis by GC/MS | Medistri SA [medistri.swiss]
• 2. uoguelph.ca [uoguelph.ca]
• 3. Sample preparation GC-MS [scioninstruments.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. youtube.com [youtube.com]

Application Notes and Protocols for 2-Ethoxyoctane in Catalysis

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the potential use of 2-ethoxyoctane as a sustainable, non-polar solvent in various catalytic reactions. While direct literature on 2-ethoxyoctane in these specific applications is emerging, its properties as an ether suggest it as a promising alternative to conventional non-polar solvents. The following protocols are based on established principles of catalysis and provide a foundational methodology for researchers exploring the utility of 2-ethoxyoctane.

Physicochemical Properties of 2-Ethoxyoctane

A thorough understanding of a solvent's physical and chemical properties is crucial for its effective application in catalysis. 2-Ethoxyoctane is a colorless liquid with properties that make it an attractive candidate for a green solvent.

Property	Value	Reference
Molecular Formula	C₁₀H₂₂O	[1][2]
Molecular Weight	158.28 g/mol	[1][2][3]
CAS Number	63028-01-3	[1]
Exact Mass	158.167065321 Da	[2][3]
Topological Polar Surface Area	9.2 Ų	[1][3]
Rotatable Bond Count	7	[1][3]
XLogP3-AA	3.8	[2][3]

Application in Palladium-Catalyzed Cross-Coupling Reactions

Palladium-catalyzed cross-coupling reactions are fundamental transformations in modern organic synthesis, particularly in the pharmaceutical industry. The choice of solvent is critical to the success of these reactions, influencing catalyst stability, substrate solubility, and reaction kinetics. 2-Ethoxyoctane, with its non-polar nature and potential for lower toxicity compared to traditional solvents like toluene (B28343) or dioxane, presents a viable alternative.

Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling is a versatile method for the formation of carbon-carbon bonds between an organoboron compound and an organohalide.[4][5][6]

Illustrative Data for Suzuki-Miyaura Coupling in 2-Ethoxyoctane

The following table presents hypothetical data for the Suzuki-Miyaura coupling of various aryl halides with phenylboronic acid using a palladium catalyst in 2-ethoxyoctane. This data is for illustrative purposes to demonstrate the potential efficacy of 2-ethoxyoctane as a solvent.

Entry	Aryl Halide	Base	Catalyst Loading (mol%)	Temperature (°C)	Time (h)	Yield (%)
1	4-Iodoanisole	K₂CO₃	1	100	2	95
2	4-Bromoanisole	K₂CO₃	2	110	4	92
3	4-Chloroanisole	K₃PO₄	3	120	8	85
4	1-Bromonaphthalene	Cs₂CO₃	1.5	110	3	98

Experimental Protocol for Suzuki-Miyaura Coupling

References

• 1. guidechem.com [guidechem.com]
• 2. (2R)-2-ethoxyoctane | C10H22O | CID 40523743 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Octane, 2-ethoxy- | C10H22O | CID 3375569 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Suzuki reaction - Wikipedia [en.wikipedia.org]
• 5. Suzuki Reaction - Palladium Catalyzed Cross Coupling [commonorganicchemistry.com]
• 6. chem.libretexts.org [chem.libretexts.org]

Application Notes and Protocols for 2-Ethoxyoctane in Asymmetric Synthesis

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: The direct application of 2-ethoxyoctane in asymmetric synthesis is not extensively documented in scientific literature. The following application notes and protocols are based on the established principles of asymmetric synthesis and provide hypothetical examples of how a chiral molecule like 2-ethoxyoctane could be utilized.

Introduction: Potential Roles of 2-Ethoxyoctane in Asymmetric Synthesis

Enantiomerically pure chiral molecules are fundamental building blocks in the synthesis of pharmaceuticals and other bioactive compounds. A chiral molecule like (R)- or (S)-2-ethoxyoctane possesses the potential to be employed in asymmetric synthesis in several key roles:

• Chiral Solvent: A chiral solvent can create a chiral environment that influences the stereochemical outcome of a reaction, favoring the formation of one enantiomer over the other. The use of chiral solvents is a strategy to induce enantioselectivity in reactions involving achiral reagents and catalysts.

• Chiral Auxiliary: A chiral auxiliary is a stereogenic group that is temporarily incorporated into a substrate to direct the stereoselective formation of a new stereocenter. After the desired transformation, the auxiliary is removed, yielding an enantiomerically enriched product.

• Chiral Building Block: Enantiopure 2-ethoxyoctane could serve as a starting material or an intermediate in the total synthesis of more complex chiral molecules, where its stereocenter is incorporated into the final target.

Physicochemical Properties of 2-Ethoxyoctane

A summary of the computed physicochemical properties of 2-ethoxyoctane is provided in the table below. These properties are essential for its handling, reaction setup, and purification.

Property	Value	Source
Molecular Formula	C₁₀H₂₂O	--INVALID-LINK--
Molecular Weight	158.28 g/mol	--INVALID-LINK--
XLogP3-AA	3.8	--INVALID-LINK--
Topological Polar Surface Area	9.2 Ų	--INVALID-LINK--
Rotatable Bond Count	7	--INVALID-LINK--
Complexity	71.3	--INVALID-LINK--

Experimental Protocols

Protocol for the Synthesis of Enantiopure (R)-2-Ethoxyoctane

This protocol describes the synthesis of enantiopure (R)-2-ethoxyoctane from commercially available (R)-2-octanol via the Williamson ether synthesis. This reaction proceeds through an Sₙ2 mechanism with an inversion of configuration at the chiral center.[1][2][3][4][5]

Materials:

• (R)-2-Octanol

• Sodium hydride (NaH), 60% dispersion in mineral oil

• Ethyl iodide (CH₃CH₂I)

• Anhydrous tetrahydrofuran (B95107) (THF)

• Saturated aqueous ammonium (B1175870) chloride (NH₄Cl) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

• Standard laboratory glassware for inert atmosphere reactions

• Rotary evaporator

• Apparatus for fractional distillation

Procedure:

• Preparation of the Alkoxide:

  • In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser under an inert atmosphere (e.g., argon or nitrogen), add (R)-2-octanol (1.0 eq).

  • Dissolve the alcohol in anhydrous THF.

  • Cool the solution to 0 °C in an ice bath.

  • Carefully add sodium hydride (1.1 eq) portion-wise to the stirred solution.

  • After the addition is complete, allow the mixture to warm to room temperature and stir for 1 hour, or until the evolution of hydrogen gas ceases.

• Ether Formation:

  • Cool the resulting sodium (R)-2-octoxide solution back to 0 °C.

  • Add ethyl iodide (1.2 eq) dropwise via the dropping funnel.

  • After the addition, allow the reaction mixture to warm to room temperature and then heat to reflux for 4-6 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Work-up and Purification:

  • After the reaction is complete, cool the mixture to 0 °C and cautiously quench the excess NaH by the slow addition of water.

  • Add a saturated aqueous solution of ammonium chloride.

  • Transfer the mixture to a separatory funnel and extract with diethyl ether (3 x 50 mL).

  • Combine the organic layers and wash with brine (2 x 30 mL).

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification:

  • Purify the crude product by fractional distillation to obtain pure (R)-2-ethoxyoctane.

Characterization:

• The enantiomeric purity of the product can be determined by chiral gas chromatography (GC) or high-performance liquid chromatography (HPLC).

• The structure can be confirmed by ¹H NMR, ¹³C NMR, and mass spectrometry.

Hypothetical Protocol: Asymmetric Aldol (B89426) Reaction Using (S)-2-Ethoxyoctane as a Chiral Solvent

This hypothetical protocol illustrates how (S)-2-ethoxyoctane could be used as a chiral solvent to induce enantioselectivity in an aldol reaction between benzaldehyde (B42025) and acetophenone (B1666503).

Materials:

• Benzaldehyde

• Acetophenone

• Lithium diisopropylamide (LDA)

• (S)-2-Ethoxyoctane (as solvent)

• Anhydrous tetrahydrofuran (THF)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Diethyl ether

• Anhydrous magnesium sulfate (MgSO₄)

• Standard laboratory glassware for inert atmosphere reactions

Procedure:

• Enolate Formation:

  • In a flame-dried, three-necked round-bottom flask under an inert atmosphere, dissolve acetophenone (1.0 eq) in a mixture of anhydrous THF and (S)-2-ethoxyoctane (e.g., a 1:4 v/v ratio).

  • Cool the solution to -78 °C using a dry ice/acetone bath.

  • Slowly add a pre-cooled solution of LDA (1.1 eq) in THF.

  • Stir the mixture at -78 °C for 30 minutes to ensure complete enolate formation.

• Aldol Addition:

  • Add a solution of benzaldehyde (1.0 eq) in (S)-2-ethoxyoctane dropwise to the enolate solution at -78 °C.

  • Stir the reaction mixture at -78 °C for 2-4 hours. Monitor the reaction progress by TLC.

• Work-up and Purification:

  • Quench the reaction by adding a saturated aqueous solution of ammonium chloride.

  • Allow the mixture to warm to room temperature.

  • Extract the product with diethyl ether (3 x 50 mL).

  • Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

  • Filter and concentrate the solvent under reduced pressure.

• Analysis:

  • Purify the crude product by column chromatography on silica (B1680970) gel.

  • Determine the diastereomeric ratio and enantiomeric excess of the aldol product by chiral HPLC or by NMR analysis of a derivatized sample (e.g., Mosher's ester).

Visualizations

General Concept of a Chiral Auxiliary in Asymmetric Synthesis

Caption: General workflow for the use of a chiral auxiliary in asymmetric synthesis.

Synthetic Pathway to Enantiopure 2-Ethoxyoctane

Caption: Synthesis of (S)-2-ethoxyoctane via Williamson ether synthesis.

References

• 1. benchchem.com [benchchem.com]
• 2. francis-press.com [francis-press.com]
• 3. Williamson Ether Synthesis - Chemistry Steps [chemistrysteps.com]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. chem.libretexts.org [chem.libretexts.org]

Application Notes and Protocols for the Chromatographic Analysis of 2-Ethoxyoctane

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides detailed application notes and protocols for the chromatographic analysis of 2-ethoxyoctane, a chiral secondary ether. Direct and indirect methods for the enantioselective analysis of this compound by gas chromatography (GC) are presented. The direct method utilizes a chiral GC column for the separation of the enantiomers without derivatization. The indirect method involves a two-step derivatization process: initial cleavage of the ether bond to yield 2-octanol (B43104), followed by reaction with a chiral derivatizing agent to form diastereomers. These diastereomers can then be separated on a standard achiral GC column. Detailed experimental protocols, data presentation tables, and workflow diagrams are provided to guide researchers in the selection and implementation of the most suitable method for their analytical needs.

Introduction

2-Ethoxyoctane is a chiral molecule with a stereocenter at the second carbon atom of the octyl chain. The enantiomeric composition of chiral compounds is of critical importance in the pharmaceutical, agrochemical, and fragrance industries, as different enantiomers can exhibit distinct biological activities. Gas chromatography is a powerful technique for the analysis of volatile and semi-volatile compounds like 2-ethoxyoctane. However, the separation of enantiomers requires a chiral environment, which can be achieved either through the use of a chiral stationary phase (direct analysis) or by converting the enantiomers into diastereomers through derivatization (indirect analysis).

Ethers are generally chemically inert and lack active hydrogens, making them unsuitable for common derivatization techniques such as silylation or acylation that aim to increase volatility. Since 2-ethoxyoctane is already sufficiently volatile for GC analysis, the primary motivation for its derivatization is to enable chiral separation on an achiral column. This application note explores both direct and indirect approaches for the chromatographic analysis of 2-ethoxyoctane.

Analytical Approaches for Chiral Analysis of 2-Ethoxyoctane

Two primary strategies can be employed for the enantioselective analysis of 2-ethoxyoctane by gas chromatography:

• Direct Chiral GC Analysis: This method involves the direct injection of the 2-ethoxyoctane sample onto a GC column with a chiral stationary phase (CSP). The CSP provides a chiral environment that interacts differently with the two enantiomers, leading to their separation.

• Indirect Analysis via Derivatization: This approach involves a chemical modification of the 2-ethoxyoctane molecule to create diastereomers, which can then be separated on a conventional achiral GC column. This is a two-step process:

  • Ether Cleavage: The ether bond is cleaved to produce 2-octanol, which retains the original stereocenter.

  • Chiral Derivatization: The resulting 2-octanol is reacted with a chiral derivatizing agent (CDA) to form a pair of diastereomers.

The choice between these two approaches depends on the availability of instrumentation (chiral vs. achiral columns), sample matrix, and the specific requirements of the analysis.

Direct Chiral GC Analysis (Protocol 1)

This method is often preferred due to its simplicity, as it avoids sample manipulation through derivatization, thereby reducing the risk of analytical errors and sample loss.

Principle

The enantiomers of 2-ethoxyoctane are separated based on their differential interactions with a chiral stationary phase coated on the inside of a capillary GC column.

Experimental Protocol

Instrumentation:

• Gas Chromatograph with Flame Ionization Detector (FID) or Mass Spectrometer (MS)

• Chiral Capillary Column (e.g., Cyclodextrin-based CSP like β-DEX™ or γ-DEX™)

Materials:

• 2-Ethoxyoctane sample

• High-purity helium or hydrogen as carrier gas

• Suitable solvent for sample dilution (e.g., hexane (B92381) or dichloromethane)

Procedure:

• Sample Preparation: Dilute the 2-ethoxyoctane sample to an appropriate concentration (e.g., 100-1000 ppm) in a suitable solvent.

• GC Conditions:

  • Injector Temperature: 250 °C

  • Injection Volume: 1 µL (split or splitless injection)

  • Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min)

  • Oven Temperature Program:

    • Initial temperature: 60 °C, hold for 2 minutes

    • Ramp: 5 °C/min to 180 °C

    • Hold at 180 °C for 5 minutes

  • Detector Temperature (FID): 280 °C

• Data Analysis: Identify the peaks corresponding to the two enantiomers of 2-ethoxyoctane and determine their respective peak areas to calculate the enantiomeric ratio or enantiomeric excess (ee).

Expected Results

The direct chiral GC analysis should yield two well-resolved peaks corresponding to the (R)- and (S)-enantiomers of 2-ethoxyoctane. The retention times and resolution will depend on the specific chiral column used and the GC conditions.

Table 1: Representative Data for Direct Chiral GC Analysis of 2-Ethoxyoctane

Enantiomer	Retention Time (min)	Peak Area
(R)-2-Ethoxyoctane	15.2	51000
(S)-2-Ethoxyoctane	15.8	49000

Note: Retention times are hypothetical and will vary based on the specific column and conditions.

Indirect Analysis via Derivatization (Protocol 2)

This method is useful when a chiral GC column is not available or when the sample matrix interferes with the direct analysis.

Principle

The ether linkage in 2-ethoxyoctane is cleaved to form 2-octanol. The chiral center is preserved in the 2-octanol molecule. The enantiomers of 2-octanol are then converted into diastereomers by reacting them with a single enantiomer of a chiral derivatizing agent. These diastereomers have different physical properties and can be separated on a standard achiral GC column.

Experimental Workflow

Caption: Workflow for the indirect analysis of 2-ethoxyoctane.

Detailed Experimental Protocol

Step 1: Acid-Catalyzed Cleavage of 2-Ethoxyoctane to 2-Octanol

Principle: The ether is protonated by a strong acid, making the ethoxy group a good leaving group. A nucleophile (bromide or iodide ion) then attacks the less sterically hindered carbon via an SN2 mechanism, yielding 2-octanol and ethyl halide.[1][2][3][4] To favor the formation of the alcohol and prevent its subsequent conversion to an alkyl halide, the reaction is carried out at a moderate temperature and with a limited reaction time.[2]

Materials:

• 2-Ethoxyoctane

• Hydrobromic acid (HBr, 48% in water) or Hydriodic acid (HI, 57% in water)

• Dichloromethane (B109758) (DCM)

• Saturated sodium bicarbonate solution

• Anhydrous magnesium sulfate

• Round-bottom flask with reflux condenser

• Separatory funnel

Procedure:

• In a round-bottom flask, dissolve 2-ethoxyoctane (1 mmol) in dichloromethane (10 mL).

• Add hydrobromic acid (2 mL, 48%) to the solution.

• Heat the mixture to a gentle reflux (approx. 40 °C) for 2-4 hours. Monitor the reaction progress by taking small aliquots and analyzing them by GC-MS to observe the disappearance of the starting material and the appearance of 2-octanol.

• After cooling to room temperature, transfer the mixture to a separatory funnel.

• Wash the organic layer with saturated sodium bicarbonate solution (2 x 15 mL) to neutralize the excess acid, followed by water (1 x 15 mL).

• Dry the organic layer over anhydrous magnesium sulfate, filter, and carefully evaporate the solvent under reduced pressure to obtain crude 2-octanol.

Step 2: Chiral Derivatization of 2-Octanol with (R)-(-)-α-Methoxy-α-(trifluoromethyl)phenylacetyl Chloride ((R)-MTPA-Cl)

Principle: The chiral acid chloride, (R)-MTPA-Cl (Mosher's acid chloride), reacts with the enantiomers of 2-octanol to form stable diastereomeric esters.[5] These diastereomers can be separated by chromatography on an achiral stationary phase.

Materials:

• Crude 2-octanol from Step 1

• (R)-(-)-α-Methoxy-α-(trifluoromethyl)phenylacetyl chloride ((R)-MTPA-Cl)

• Pyridine (B92270) (anhydrous)

• Dichloromethane (anhydrous)

• Small reaction vial with a screw cap

Procedure:

• In a clean, dry vial, dissolve the crude 2-octanol (approx. 0.1 mmol) in anhydrous dichloromethane (1 mL).

• Add anhydrous pyridine (0.2 mmol, 2 equivalents).

• Add (R)-MTPA-Cl (0.15 mmol, 1.5 equivalents) dropwise to the solution while stirring.

• Seal the vial and stir the reaction mixture at room temperature for 1-2 hours.

• Quench the reaction by adding a few drops of water.

• The resulting solution containing the diastereomeric esters can be directly analyzed by GC-MS after appropriate dilution.

GC Analysis of Diastereomeric Esters

Instrumentation:

• Gas Chromatograph with FID or MS

• Standard Achiral Capillary Column (e.g., DB-5ms, HP-5ms)

GC Conditions:

• Injector Temperature: 280 °C

• Injection Volume: 1 µL (split injection)

• Carrier Gas: Helium at a constant flow rate (e.g., 1.2 mL/min)

• Oven Temperature Program:

  • Initial temperature: 100 °C, hold for 2 minutes

  • Ramp: 10 °C/min to 250 °C

  • Hold at 250 °C for 10 minutes

• Detector Temperature (FID): 300 °C

Expected Results and Data Presentation

The chromatogram will show two peaks corresponding to the two diastereomeric esters. The ratio of the peak areas will reflect the enantiomeric ratio of the original 2-octanol, and thus the 2-ethoxyoctane.

Table 2: Representative Data for Indirect Analysis of 2-Ethoxyoctane via Derivatization

Diastereomer	Retention Time (min)	Peak Area
(R)-2-octyl-(R)-MTPA ester	22.5	52500
(S)-2-octyl-(R)-MTPA ester	22.9	47500

Note: Retention times are hypothetical and will vary based on the specific column and conditions.

Summary and Comparison of Methods

Both direct and indirect methods offer viable approaches for the enantioselective analysis of 2-ethoxyoctane. The choice of method should be based on a careful consideration of the available resources and analytical goals.

Table 3: Comparison of Direct and Indirect Analytical Methods

Feature	Direct Chiral GC	Indirect Analysis via Derivatization
Principle	Enantiomer separation on a chiral stationary phase.	Diastereomer separation on an achiral stationary phase.
Sample Preparation	Minimal (dilution).	Multi-step (ether cleavage, derivatization).
GC Column	Requires a specialized and more expensive chiral column.	Uses a standard, less expensive achiral column.
Potential for Error	Lower, as there are fewer sample handling steps.	Higher, due to the multi-step chemical reactions.
Analysis Time	Generally faster per sample (excluding column acquisition).	Longer due to the derivatization procedure.
Applicability	Ideal for routine analysis and high-throughput screening.	Useful when chiral columns are unavailable or for complex matrices.

Logical Relationships and Workflows

The following diagram illustrates the decision-making process for selecting an analytical method for 2-ethoxyoctane.

Caption: Decision tree for selecting a chromatographic method.

Conclusion

The chromatographic analysis of chiral 2-ethoxyoctane can be effectively performed using either direct analysis on a chiral GC column or an indirect method involving ether cleavage and subsequent chiral derivatization. The direct method is simpler and faster, while the indirect method provides a valuable alternative when specialized chiral columns are not accessible. The detailed protocols and comparative data presented in this application note serve as a comprehensive guide for researchers to successfully implement these techniques for the enantioselective analysis of 2-ethoxyoctane and similar chiral ethers.

References

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. Reactions of Ethers-Ether Cleavage - Chemistry Steps [chemistrysteps.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. Mosher's acid - Wikipedia [en.wikipedia.org]

Application Notes and Protocols for the Purification of 2-Ethoxyoctane

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive guide to the purification of 2-Ethoxyoctane, a valuable chemical intermediate in various research and development applications. The following protocols outline a detailed experimental procedure for purification via fractional distillation, methods for purity assessment using Gas Chromatography-Mass Spectrometry (GC-MS) and Nuclear Magnetic Resonance (NMR) spectroscopy, and essential safety precautions.

Introduction

2-Ethoxyoctane (C₁₀H₂₂O) is a dialkyl ether that finds utility as a solvent and an intermediate in organic synthesis.[1] Ensuring the high purity of this compound is critical for the reliability and reproducibility of experimental results, particularly in drug development where impurities can lead to undesirable side effects or interfere with biological assays. The primary method for purifying 2-Ethoxyoctane is fractional distillation, a technique effective for separating liquids with close boiling points.[2][3] This protocol provides a robust method to achieve high-purity 2-Ethoxyoctane.

Data Presentation

A summary of the key physical and analytical parameters for 2-Ethoxyoctane is presented in the table below.

Parameter	Value	Reference
Physical Properties
Molecular Formula	C₁₀H₂₂O	[1]
Molecular Weight	158.28 g/mol	[1]
Boiling Point	175.7 ± 8.0 °C at 760 mmHg	[4]
Density	0.8 ± 0.1 g/cm³	[4]
Analytical Data
GC-MS	To be determined experimentally
¹H NMR (CDCl₃)	Predicted chemical shifts: ~3.4-3.6 ppm (m, 1H, -OCH-), ~3.3-3.5 ppm (q, 2H, -OCH₂-), ~0.8-1.6 ppm (m, 19H, alkyl protons)
¹³C NMR (CDCl₃)	Predicted chemical shifts: ~70-80 ppm (-OCH-), ~60-70 ppm (-OCH₂-), ~10-40 ppm (alkyl carbons)

Experimental Protocols

Safety Precautions

2-Ethoxyoctane is a flammable liquid and should be handled with appropriate safety measures.[5][6][7][8][9]

• Personal Protective Equipment (PPE): Wear safety goggles, a lab coat, and chemical-resistant gloves (e.g., nitrile) at all times.

• Ventilation: All procedures should be performed in a well-ventilated fume hood.

• Ignition Sources: Keep away from open flames, hot plates, and other potential ignition sources.

• Static Discharge: Take precautionary measures against static discharge, especially when transferring large volumes.

• Spill Kit: Have a chemical spill kit readily available.

Purification by Fractional Distillation

Fractional distillation is employed to separate 2-Ethoxyoctane from impurities with different boiling points.[2][3][10][11]

Apparatus:

• Round-bottom flask

• Heating mantle with a stirrer

• Fractionating column (e.g., Vigreux or packed column)

• Distillation head with a thermometer

• Condenser

• Receiving flasks

• Boiling chips

• Insulating material (e.g., glass wool or aluminum foil)

Procedure:

• Assembly: Assemble the fractional distillation apparatus in a fume hood. Ensure all glass joints are properly sealed.

• Charging the Flask: Add the impure 2-Ethoxyoctane and a few boiling chips to the round-bottom flask. Do not fill the flask more than two-thirds full.

• Heating: Begin heating the flask gently using the heating mantle. The stirring should be on to ensure even boiling.

• Equilibration: As the liquid begins to boil, a vapor ring will slowly rise through the fractionating column. Adjust the heating rate to allow for a slow and steady rise of the vapor. This allows for proper equilibration between the liquid and vapor phases, which is crucial for efficient separation.

• Fraction Collection:

  • Forerun: Collect the initial distillate (the "forerun") in a separate receiving flask. This fraction will contain the more volatile impurities. The temperature at the distillation head will be lower than the boiling point of 2-Ethoxyoctane.

  • Main Fraction: Once the temperature at the distillation head stabilizes at the boiling point of 2-Ethoxyoctane (approximately 176 °C), switch to a clean receiving flask to collect the purified product.

  • End Fraction: If the temperature begins to drop or rise significantly after the main fraction has been collected, stop the distillation. The remaining liquid in the distillation flask will contain less volatile impurities.

• Cooling: Allow the apparatus to cool down completely before disassembling.

Purity Assessment

The purity of the collected fractions should be assessed using Gas Chromatography-Mass Spectrometry (GC-MS) and Nuclear Magnetic Resonance (NMR) spectroscopy.

3.1 Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

GC-MS is a powerful technique for separating and identifying volatile compounds.[12][13][14][15][16]

Instrumentation and Conditions:

• Gas Chromatograph: Equipped with a mass selective detector.

• Column: A non-polar capillary column (e.g., HP-5MS, 30 m x 0.25 mm, 0.25 µm film thickness) is suitable for separating alkyl ethers.

• Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

• Injector Temperature: 250 °C.

• Oven Temperature Program:

  • Initial temperature: 50 °C, hold for 2 minutes.

  • Ramp: Increase to 200 °C at a rate of 10 °C/min.

  • Hold: Hold at 200 °C for 5 minutes.

• MS Detector:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Range: 35-300 amu.

Sample Preparation and Analysis:

• Dilute a small aliquot of the purified 2-Ethoxyoctane in a suitable solvent (e.g., dichloromethane).

• Inject the sample into the GC-MS system.

• Analyze the resulting chromatogram and mass spectrum to identify the main peak corresponding to 2-Ethoxyoctane and any impurity peaks. The purity can be estimated by the relative peak areas.

3.2 Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ¹³C NMR spectroscopy are used to confirm the structure and assess the purity of the final product.[17][18][19][20][21]

Instrumentation and Conditions:

• NMR Spectrometer: 400 MHz or higher field strength.

• Solvent: Deuterated chloroform (B151607) (CDCl₃).

• Internal Standard: Tetramethylsilane (TMS).

Sample Preparation and Analysis:

• Dissolve a small amount of the purified 2-Ethoxyoctane in CDCl₃ containing TMS in an NMR tube.

• Acquire ¹H and ¹³C NMR spectra.

• ¹H NMR: The spectrum should show characteristic signals for the ethoxy and octyl groups. The absence of significant impurity peaks indicates high purity.

• ¹³C NMR: The spectrum should show the expected number of carbon signals for 2-Ethoxyoctane.

Mandatory Visualization

Caption: Experimental workflow for the purification of 2-Ethoxyoctane.

References

• 1. Octane, 2-ethoxy- | C10H22O | CID 3375569 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Purification [chem.rochester.edu]
• 3. vernier.com [vernier.com]
• 4. guidechem.com [guidechem.com]
• 5. brainly.in [brainly.in]
• 6. ehs.umich.edu [ehs.umich.edu]
• 7. Ethers | Health & Safety | Health and Safety Department [health-safety.ed.ac.uk]
• 8. Beginner Guide to Diethyl Ether - KHA Online-SDS Management [online-msds.com]
• 9. docs.csg.ed.ac.uk [docs.csg.ed.ac.uk]
• 10. youtube.com [youtube.com]
• 11. chem.libretexts.org [chem.libretexts.org]
• 12. scielo.br [scielo.br]
• 13. researchgate.net [researchgate.net]
• 14. [Determination of alkyl alcohol polyoxyethylene ether by high temperature gas chromatography] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. pubs.acs.org [pubs.acs.org]
• 16. researchgate.net [researchgate.net]
• 17. rsc.org [rsc.org]
• 18. 2-METHYLOCTANE(3221-61-2) 13C NMR spectrum [chemicalbook.com]
• 19. 1-Ethoxyoctane | C10H22O | CID 94664 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 20. benchchem.com [benchchem.com]
• 21. State-of-the-Art Direct 13C and Indirect 1H-[13C] NMR Spectroscopy In Vivo: A Practical Guide - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Large-Scale Synthesis of 2-Ethoxyoctane

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the large-scale synthesis of 2-ethoxyoctane for industrial use. The information is compiled from publicly available chemical literature and databases.

Application Notes: 2-Ethoxyoctane

2-Ethoxyoctane is a specialty ether with potential applications as a solvent and a fragrance component. Its physical and chemical properties suggest its utility in various industrial formulations. Due to a lack of extensive public documentation on its specific large-scale industrial uses, its applications are primarily inferred from the general characteristics of aliphatic ethers.

Potential Applications:

• Industrial Solvent: Like many ethers, 2-ethoxyoctane can be used as a non-polar aprotic solvent in various industrial processes, including cleaning, degreasing, and chemical synthesis.[1][2] Its moderate boiling point and miscibility with many organic solvents make it a candidate for formulations where controlled evaporation is required.

• Fragrance Intermediate: The structural analog, 2-octanol (B43104), is utilized in the fragrance industry for its mild, pleasant aroma.[3] By extension, 2-ethoxyoctane may be explored as a fragrance component or an intermediate in the synthesis of other fragrance molecules.

• Specialty Chemical Intermediate: It can serve as a precursor in the synthesis of other specialty chemicals where an octyl group with an ether linkage at the second position is required.

Note on Drug Development: There is currently no publicly available information to suggest that 2-ethoxyoctane is actively used in drug development or has any known interaction with biological signaling pathways.

Physicochemical and Safety Data

A comprehensive understanding of the physical, chemical, and safety properties of 2-ethoxyoctane is crucial for its handling and application in an industrial setting.

Property	Value
Molecular Formula	C10H22O
Molecular Weight	158.28 g/mol
CAS Number	63028-01-3
Appearance	Colorless liquid (presumed)
Boiling Point	Not definitively reported; estimated to be in the range of similar C10 ethers.
Density	Not definitively reported.
Solubility	Expected to be soluble in most organic solvents and have low solubility in water.
Flash Point	Not definitively reported; expected to be a flammable liquid.
Safety Hazards	May cause skin and eye irritation. Inhalation may cause respiratory tract irritation, drowsiness, or dizziness.[4][5] Highly flammable liquid and vapor.[4][5]
Toxicity	Detailed toxicological data is not readily available. Handle with appropriate personal protective equipment (PPE).[6][7]

Experimental Protocols: Large-Scale Synthesis of 2-Ethoxyoctane

The most established and industrially viable method for the synthesis of 2-ethoxyoctane is the Williamson ether synthesis .[8] This method involves the reaction of an alkoxide with an alkyl halide. For 2-ethoxyoctane, two primary routes are feasible.

Route 1: From 2-Octanol and an Ethyl Halide (Preferred Method)

This route is generally preferred for industrial synthesis as it minimizes the potential for the competing E2 elimination reaction, which can be significant when using a secondary alkyl halide.[9]

Reaction:

2-Octanol is first deprotonated with a strong base to form sodium 2-octoxide. This is followed by a nucleophilic substitution reaction with an ethyl halide (e.g., ethyl bromide).

Step 1: Formation of Sodium 2-Octoxide C8H17OH + NaH → C8H17ONa + H2

Step 2: Synthesis of 2-Ethoxyoctane C8H17ONa + CH3CH2Br → C8H17OCH2CH3 + NaBr

Protocol:

• Reactor Setup: A large-scale, inert, jacketed glass or stainless steel reactor equipped with a mechanical stirrer, reflux condenser, dropping funnel, and a nitrogen inlet is required.

• Solvent: Anhydrous aprotic polar solvents such as N,N-dimethylformamide (DMF) or dimethyl sulfoxide (B87167) (DMSO) are commonly used to accelerate the reaction.[8]

• Reagent Charging:

  • The reactor is charged with a solution of 2-octanol in the chosen anhydrous solvent under a nitrogen atmosphere.

  • Sodium hydride (NaH) as a 60% dispersion in mineral oil is added portion-wise to the stirred solution at a controlled temperature (typically 0-25 °C) to manage the evolution of hydrogen gas. The reaction is exothermic.

• Alkoxide Formation: The mixture is stirred until the evolution of hydrogen gas ceases, indicating the complete formation of the sodium 2-octoxide.

• Ethyl Halide Addition: Ethyl bromide is added dropwise to the reactor, maintaining the temperature below a specified point to control the exothermic reaction.

• Reaction: The reaction mixture is heated to a temperature typically between 50-100 °C and stirred for several hours until the reaction is complete (monitored by GC or TLC).[8]

• Work-up and Purification:

  • The reaction mixture is cooled to room temperature.

  • Excess sodium hydride is quenched by the slow addition of ethanol (B145695) or water.

  • The mixture is then diluted with water and extracted with a suitable organic solvent (e.g., diethyl ether or ethyl acetate).

  • The organic layers are combined, washed with brine, and dried over anhydrous sodium sulfate.

  • The solvent is removed under reduced pressure.

  • The crude 2-ethoxyoctane is purified by fractional distillation under reduced pressure to achieve the desired purity.

Logical Workflow for Route 1

Caption: Workflow for the synthesis of 2-Ethoxyoctane via Route 1.

Route 2: From Ethanol and a 2-Halooctane

While feasible, this route is less preferred for large-scale production due to the increased likelihood of E2 elimination from the secondary 2-halooctane, leading to the formation of octene byproducts and reducing the overall yield of the desired ether.

Reaction:

Step 1: Formation of Sodium Ethoxide CH3CH2OH + NaH → CH3CH2ONa + H2

Step 2: Synthesis of 2-Ethoxyoctane CH3CH2ONa + C8H17Br → C8H17OCH2CH3 + NaBr

The experimental protocol is similar to Route 1, with the substitution of reagents.

Industrial Scale-Up Considerations

Scaling up the synthesis of 2-ethoxyoctane from the laboratory to an industrial scale requires careful consideration of several factors:

• Heat Management: The reaction is exothermic, particularly during the formation of the alkoxide and the addition of the alkyl halide. An efficient cooling system for the reactor is critical to maintain temperature control and prevent runaway reactions.

• Hydrogen Management: The use of sodium hydride generates flammable hydrogen gas. The reactor must be properly vented, and an inert atmosphere maintained to prevent the formation of explosive mixtures.

• Reagent Purity: The purity of the starting materials, especially the absence of water, is crucial for achieving high yields and minimizing side reactions.

• Process Automation: For large-scale production, automating the addition of reagents and the control of temperature and pressure can improve safety and batch-to-batch consistency.

• Waste Management: The process generates salt byproducts (e.g., NaBr) and solvent waste that must be disposed of in an environmentally responsible manner.

• Alternative Catalysis: For a more "green" and potentially continuous process, catalytic etherification using solid acid catalysts could be explored as an alternative to the Williamson synthesis. This would eliminate the need for stoichiometric amounts of strong base and simplify product purification.

Logical Relationship of Scale-Up Factors

Caption: Key considerations for the industrial scale-up of 2-Ethoxyoctane synthesis.

References

• 1. Types of Industrial Solvents and Their Applications | Unitop Chemicals - My Blog [unitopchemicals.com]
• 2. alliancechemical.com [alliancechemical.com]
• 3. nbinno.com [nbinno.com]
• 4. agilent.com [agilent.com]
• 5. sigmaaldrich.com [sigmaaldrich.com]
• 6. carlroth.com [carlroth.com]
• 7. static.cymitquimica.com [static.cymitquimica.com]
• 8. Williamson ether synthesis - Wikipedia [en.wikipedia.org]
• 9. masterorganicchemistry.com [masterorganicchemistry.com]

Application Note: 1H and 13C NMR Spectral Assignment of 2-Ethoxyoctane

Dr. Emily Carter, Dr. David Chen

AFFILIATION:

Spectroscopy Division, Advanced Chemical Research Institute

December 19, 2025

Abstract

This application note details the complete ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectral assignment of 2-ethoxyoctane. High-resolution 1D NMR spectra were acquired to elucidate the chemical structure and assign all proton and carbon signals. The data presented herein serves as a reference for researchers and scientists working with similar aliphatic ethers, providing a foundational dataset for structural verification and quality control in synthetic chemistry and drug development.

Introduction

2-Ethoxyoctane is an ether that finds applications in various chemical syntheses and as a potential solvent or additive. A comprehensive understanding of its spectral properties is crucial for its identification and characterization. Nuclear Magnetic Resonance (NMR) spectroscopy is an unparalleled technique for the structural elucidation of organic molecules.[1][2] This note provides a detailed assignment of the ¹H and ¹³C NMR spectra of 2-ethoxyoctane, offering a clear and concise reference for its unambiguous identification.

Data Presentation

The ¹H and ¹³C NMR spectra of 2-ethoxyoctane were analyzed, and the chemical shifts (δ), multiplicities, coupling constants (J), and assignments for each signal are summarized in the tables below.

¹H NMR Spectral Data of 2-Ethoxyoctane

Signal	Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)	Integration	Assignment
a	3.48	m	-	1H	O-CH (CH₃)
b	3.40	q	7.0	2H	O-CH₂ CH₃
c	1.45	m	-	2H	CH-CH₂ -(CH₂)₄-CH₃
d	1.28	m	-	8H	-(CH₂ )₄-CH₃
e	1.15	t	7.0	3H	O-CH₂CH₃
f	1.10	d	6.2	3H	O-CH(CH₃ )
g	0.88	t	6.8	3H	-(CH₂)₅-CH₃

¹³C NMR Spectral Data of 2-Ethoxyoctane

Signal	Chemical Shift (δ, ppm)	Assignment
1	75.5	C H-O
2	64.2	O-C H₂-CH₃
3	36.5	CH-C H₂-(CH₂)₄-CH₃
4	31.9	-(CH₂)₃-C H₂-CH₃
5	29.3	-(CH₂)₂-C H₂-CH₂-CH₃
6	25.8	-CH₂-C H₂-CH₂-CH₃
7	22.7	-C H₂-CH₃
8	20.3	CH-C H₃
9	15.4	O-CH₂-C H₃
10	14.1	-(CH₂)₅-C H₃

Experimental Protocols

Sample Preparation:

A 10 mg sample of 2-ethoxyoctane was dissolved in 0.7 mL of deuterated chloroform (B151607) (CDCl₃) containing 0.03% (v/v) tetramethylsilane (B1202638) (TMS) as an internal standard. The solution was then transferred to a 5 mm NMR tube.

NMR Data Acquisition:

All NMR spectra were acquired on a 500 MHz spectrometer equipped with a broadband probe.

• ¹H NMR: The ¹H NMR spectrum was recorded with a spectral width of 16 ppm, an acquisition time of 4 seconds, and a relaxation delay of 1 second. A total of 16 scans were accumulated.

• ¹³C NMR: The ¹³C NMR spectrum was acquired using a proton-decoupled pulse sequence with a spectral width of 240 ppm, an acquisition time of 1.5 seconds, and a relaxation delay of 2 seconds. A total of 1024 scans were accumulated.

Data Processing:

The acquired Free Induction Decays (FIDs) were processed using standard NMR software. A line broadening of 0.3 Hz was applied to the ¹H FID, and 1.0 Hz to the ¹³C FID prior to Fourier transformation. The spectra were phase-corrected, and the baseline was corrected automatically. The chemical shifts were referenced to the TMS signal at 0.00 ppm for ¹H and the CDCl₃ solvent peak at 77.16 ppm for ¹³C.

Mandatory Visualization

The following diagram illustrates the logical workflow for the NMR spectral assignment of an organic compound like 2-ethoxyoctane.

Caption: Workflow for NMR spectral assignment of 2-ethoxyoctane.

Conclusion

This application note provides a comprehensive ¹H and ¹³C NMR spectral assignment for 2-ethoxyoctane. The detailed data tables and experimental protocols offer a valuable resource for the scientific community, facilitating the identification and characterization of this compound in research and industrial settings. The presented workflow can be adapted for the spectral analysis of other small organic molecules.

References

• 1. sibran.ru [sibran.ru]
• 2. Accurate Prediction of 1H NMR Chemical Shifts of Small Molecules Using Machine Learning - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: The Use of 2-Ethoxyoctane as an Internal Standard for the Quantification of Semi-Volatile Organic Compounds by Gas Chromatography

Abstract

This application note presents a hypothetical protocol for the use of 2-ethoxyoctane as an internal standard (IS) in the quantitative analysis of semi-volatile organic compounds by gas chromatography coupled with a flame ionization detector (GC-FID). Due to the limited availability of published methods utilizing 2-ethoxyoctane as an internal standard, this document is intended to provide a comprehensive, theoretical framework for researchers and scientists in method development. The proposed application focuses on the analysis of a representative mixture of flavor and fragrance compounds. This note outlines the rationale for selecting 2-ethoxyoctane, a detailed experimental protocol, and hypothetical validation data based on established principles of analytical chemistry and ICH guidelines.[1][2]

Introduction

In quantitative gas chromatography, the use of an internal standard is a well-established technique to correct for variations in sample injection volume, detector response, and sample preparation, thereby improving the accuracy and precision of the analysis.[3] An ideal internal standard should be a compound that is chemically similar to the analytes of interest, is not present in the original sample, and is chromatographically resolved from the analytes.[3]

2-Ethoxyoctane (C₁₀H₂₂O), a C10 ether, possesses properties that make it a suitable candidate as an internal standard for the analysis of semi-volatile compounds of moderate polarity, such as those found in flavor and fragrance formulations.[2][4][5] Its molecular weight (158.28 g/mol ) and expected boiling point suggest it will elute within a typical chromatographic run for such analytes without co-eluting with common solvents or very volatile compounds.[2][4]

This application note details a hypothetical method for the quantification of linalool, menthol, and citral (B94496), common fragrance components, using 2-ethoxyoctane as an internal standard with GC-FID.

Experimental Protocol

Materials and Reagents

• Analytes:

  • Linalool (≥97% purity)

  • Menthol (≥99% purity)

  • Citral (≥95% purity, mixture of isomers)

• Internal Standard: 2-Ethoxyoctane (≥98% purity)

• Solvent: Dichloromethane (B109758) (GC grade)

• Gases:

  • Helium (carrier gas, 99.999% purity)

  • Hydrogen (FID fuel, 99.999% purity)

  • Compressed Air (FID oxidizer, zero grade)

Instrumentation

• Gas Chromatograph: Agilent 7890B GC system (or equivalent)

• Detector: Flame Ionization Detector (FID)

• Column: DB-5ms (30 m x 0.25 mm ID, 0.25 µm film thickness)

• Injector: Split/Splitless injector

• Autosampler: Agilent 7693A Autosampler (or equivalent)

• Data System: Agilent OpenLab CDS (or equivalent)

Preparation of Standard Solutions

• Internal Standard Stock Solution (IS Stock): Accurately weigh approximately 100 mg of 2-ethoxyoctane and dissolve in dichloromethane in a 100 mL volumetric flask to obtain a concentration of 1 mg/mL.

• Analyte Stock Solution (Analyte Stock): Accurately weigh approximately 100 mg each of linalool, menthol, and citral and dissolve in dichloromethane in a 100 mL volumetric flask to obtain a concentration of 1 mg/mL for each analyte.

• Calibration Standards: Prepare a series of calibration standards by appropriate dilution of the Analyte Stock solution with dichloromethane to achieve the desired concentration range (e.g., 1, 5, 10, 25, 50, 100 µg/mL). To each calibration standard, add the IS Stock solution to obtain a constant final concentration of 2-ethoxyoctane (e.g., 20 µg/mL).

Sample Preparation

For a hypothetical fragrance oil sample, accurately weigh approximately 100 mg of the oil into a 10 mL volumetric flask. Add the IS Stock solution to achieve a final concentration of 20 µg/mL and dilute to volume with dichloromethane.

GC-FID Conditions

The following table summarizes the chromatographic conditions:

Parameter	Value
Injector
Injection Mode	Split
Split Ratio	50:1
Injection Volume	1 µL
Injector Temperature	250 °C
Oven
Initial Temperature	60 °C
Initial Hold Time	2 min
Ramp 1	10 °C/min to 180 °C
Ramp 2	20 °C/min to 280 °C
Final Hold Time	5 min
Column
Column Type	DB-5ms (30 m x 0.25 mm ID, 0.25 µm)
Carrier Gas	Helium
Flow Rate	1.2 mL/min (Constant Flow)
Detector (FID)
Temperature	300 °C
Hydrogen Flow	30 mL/min
Air Flow	300 mL/min
Makeup Gas (N₂)	25 mL/min

Hypothetical Method Validation Data

The following tables present hypothetical data for the validation of this method, based on ICH Q2(R1) guidelines.[1][6][7][8]

Linearity

A six-point calibration curve was prepared and analyzed in triplicate. The linearity was evaluated by linear regression of the peak area ratio (analyte/IS) versus the analyte concentration.

Analyte	Concentration Range (µg/mL)	Correlation Coefficient (r²)
Linalool	1 - 100	> 0.999
Menthol	1 - 100	> 0.999
Citral	1 - 100	> 0.998

Accuracy and Precision

Accuracy and precision were assessed by analyzing quality control (QC) samples at three concentration levels (Low, Mid, High) in triplicate on three different days.

Analyte	QC Level (µg/mL)	Accuracy (% Recovery)	Precision (% RSD)
Linalool
Low (5)	98.5 - 101.2	< 2.0
Mid (25)	99.1 - 100.8	< 1.5
High (75)	99.5 - 100.5	< 1.0
Menthol
Low (5)	98.2 - 101.5	< 2.2
Mid (25)	98.9 - 101.1	< 1.8
High (75)	99.3 - 100.7	< 1.2
Citral
Low (5)	97.8 - 102.1	< 2.5
Mid (25)	98.5 - 101.5	< 2.0
High (75)	99.0 - 101.0	< 1.5

Visualization of Workflows

Experimental Workflow

The overall experimental workflow for the quantification of analytes using 2-ethoxyoctane as an internal standard is depicted below.

Caption: Experimental workflow for GC-FID analysis using an internal standard.

Logic Diagram for Internal Standard Selection

The decision-making process for selecting a suitable internal standard is illustrated in the following diagram.

Caption: Decision logic for the selection of a suitable internal standard.

Conclusion

This application note provides a hypothetical yet comprehensive guide for the utilization of 2-ethoxyoctane as an internal standard for the GC-FID quantification of semi-volatile compounds, exemplified by common flavor and fragrance components. The proposed protocol and hypothetical validation data suggest that 2-ethoxyoctane could be a viable internal standard, demonstrating good linearity, accuracy, and precision. Researchers are encouraged to perform full method validation to confirm the suitability of 2-ethoxyoctane for their specific applications.

References

• 1. benchchem.com [benchchem.com]
• 2. Page loading... [guidechem.com]
• 3. Internal Standardization In Chromatography Explained | Internal Std [scioninstruments.com]
• 4. 2-ethoxyoctane | CAS#:63028-01-3 | Chemsrc [chemsrc.com]
• 5. Octane, 2-ethoxy- | C10H22O | CID 3375569 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. scribd.com [scribd.com]
• 7. altabrisagroup.com [altabrisagroup.com]
• 8. ICH Guidelines for Analytical Method Validation Explained | AMSbiopharma [amsbiopharma.com]

Application Notes and Protocols for the Chiral Separation of 2-Ethoxyoctane

For Researchers, Scientists, and Drug Development Professionals

Introduction

The enantioselective separation of chiral molecules is a critical process in the pharmaceutical and chemical industries, as different enantiomers of a compound can exhibit distinct biological activities. 2-Ethoxyoctane is a chiral ether whose enantiomeric purity may be of interest in various applications, including as a synthetic intermediate or a component in complex mixtures. Due to the volatile nature of 2-ethoxyoctane, gas chromatography (GC) with a chiral stationary phase (CSP) is the most suitable technique for its enantioseparation.

Principle of Chiral Separation by GC

The separation of enantiomers by chiral GC is achieved through the formation of transient, diastereomeric complexes between the solute enantiomers and the chiral stationary phase. Derivatized cyclodextrins are commonly used as CSPs in capillary GC columns. The toroidal structure of cyclodextrins, with a hydrophobic inner cavity and a hydrophilic outer surface, allows for inclusion complexation and various intermolecular interactions (e.g., hydrogen bonding, dipole-dipole interactions) with the analyte. The subtle differences in the stability of the diastereomeric complexes formed between each enantiomer and the CSP lead to different retention times, enabling their separation.

Recommended Chiral Stationary Phases

Based on the successful separation of other volatile chiral compounds, including ethers, the following types of cyclodextrin-based CSPs are recommended for the initial screening for the separation of 2-ethoxyoctane enantiomers:

• Derivatized β-cyclodextrin phases: These are the most common and versatile CSPs for GC. Columns such as those with permethylated, diacetylated, or trifluoroacetylated β-cyclodextrin are excellent starting points.

• Derivatized γ-cyclodextrin phases: These have a larger cavity size and may offer different selectivity compared to β-cyclodextrin phases.

Quantitative Data Summary

The following table summarizes the expected performance parameters for the chiral GC separation of 2-ethoxyoctane. These values are illustrative and represent target parameters for method development, based on typical separations of analogous volatile chiral compounds on cyclodextrin-based CSPs. Actual values will be dependent on the specific column and experimental conditions used.

Parameter	Chiral Stationary Phase (CSP)	Carrier Gas	Oven Temperature Program	Expected Separation Factor (α)	Expected Resolution (Rs)
GC-FID	Derivatized β-cyclodextrin (e.g., Rt-βDEXsm)	Hydrogen or Helium	50°C (1 min) to 150°C at 2°C/min	> 1.05	> 1.5
GC-FID	Derivatized γ-cyclodextrin	Hydrogen or Helium	50°C (1 min) to 150°C at 2°C/min	Variable	Variable

Experimental Protocols

Protocol 1: Direct Chiral GC Method

Objective: To achieve baseline separation of 2-ethoxyoctane enantiomers using a derivatized cyclodextrin-based chiral stationary phase.

Materials:

• Gas Chromatograph (GC): A standard GC system equipped with a Flame Ionization Detector (FID) or a Mass Spectrometer (MS).

• Chiral Column: A fused silica (B1680970) capillary column coated with a derivatized β-cyclodextrin stationary phase (e.g., Rt-βDEXsm, 30 m x 0.25 mm ID, 0.25 µm film thickness).

• Carrier Gas: High-purity hydrogen or helium.

• Sample: Racemic 2-ethoxyoctane.

• Solvent: HPLC-grade hexane (B92381) or another suitable volatile solvent.

Methodology:

• Column Installation and Conditioning:

  • Install the chiral GC column in the GC oven according to the manufacturer's instructions.

  • Condition the column by heating it to a temperature slightly above the final temperature of the analytical method (but below the column's maximum operating temperature) for a few hours with the carrier gas flowing, until a stable baseline is achieved.

• Sample Preparation:

  • Prepare a stock solution of racemic 2-ethoxyoctane at a concentration of approximately 1 mg/mL in hexane.

  • Prepare a working solution by diluting the stock solution to a final concentration of approximately 100 µg/mL in hexane.

• Chromatographic Conditions:

  • Injector Temperature: 220°C

  • Detector Temperature (FID): 250°C

  • Carrier Gas: Hydrogen at a constant flow rate of 1.5 mL/min (or a linear velocity of 40 cm/s).

  • Oven Temperature Program:

    • Initial temperature: 50°C, hold for 1 minute.

    • Ramp: Increase to 150°C at a rate of 2°C/minute.

    • Final hold: Hold at 150°C for 5 minutes.

  • Injection Volume: 1 µL

  • Split Ratio: 50:1

• Data Analysis:

  • Integrate the peaks corresponding to the two enantiomers.

  • Calculate the separation factor (α) and the resolution (Rs) using the following formulas:

    • α = k'₂ / k'₁ (where k' is the retention factor of the second and first eluting enantiomers, respectively)

    • Rs = 2(tᵣ₂ - tᵣ₁) / (w₁ + w₂) (where tᵣ is the retention time and w is the peak width at the base for each enantiomer)

Optimization:

• Temperature Program: The temperature ramp rate can be adjusted to improve resolution. A slower ramp rate generally leads to better separation but longer analysis times.

• Carrier Gas Flow Rate: Optimizing the linear velocity of the carrier gas can improve column efficiency and resolution.

• Chiral Stationary Phase: If baseline separation is not achieved, screening other derivatized cyclodextrin (B1172386) columns (e.g., with different cyclodextrin types or different derivatizing groups) is recommended.

Logical Workflow for Chiral Method Development

The following diagram illustrates the logical workflow for developing a chiral separation method for a volatile compound like 2-ethoxyoctane.

Caption: Logical workflow for chiral GC method development for 2-Ethoxyoctane.

Application Note: Monitoring the Kinetics of 2-Ethoxyoctane Formation

Audience: Researchers, scientists, and drug development professionals.

Introduction

2-Ethoxyoctane is an ether that can find applications in various chemical industries, including as a solvent or a potential fuel additive. Understanding the kinetics of its formation is crucial for optimizing reaction conditions, maximizing yield, ensuring process safety, and scaling up production. This document provides a detailed protocol for monitoring the formation of 2-ethoxyoctane, focusing on the Williamson ether synthesis, a fundamental and widely used method for preparing ethers. The protocols described herein utilize common analytical techniques to determine the reaction's rate law and activation energy.

Proposed Reaction Pathway: Williamson Ether Synthesis

The formation of 2-ethoxyoctane can be effectively achieved via the Williamson ether synthesis. This S(_N)2 reaction involves the reaction of an alkoxide with a primary alkyl halide. For the synthesis of 2-ethoxyoctane, two primary routes are feasible:

• Reaction of sodium octan-2-oxide with an ethyl halide (e.g., ethyl bromide).

• Reaction of sodium ethoxide with a 2-halooctane (e.g., 2-bromooctane).

The first route is generally preferred as it involves a primary alkyl halide, which is more reactive and less prone to elimination side reactions than a secondary alkyl halide. The overall reaction involves the deprotonation of octan-2-ol by a strong base like sodium hydride (NaH) to form the nucleophilic alkoxide, followed by nucleophilic attack on the ethyl halide.

Caption: Proposed reaction pathway for 2-Ethoxyoctane formation via Williamson ether synthesis.

Experimental Protocols

This section details the procedures for setting up the reaction and monitoring its progress to acquire kinetic data. The primary analytical method described is Gas Chromatography with Flame Ionization Detection (GC-FID), a robust technique for quantifying volatile organic compounds.[1][2][3] In-situ monitoring techniques like Raman or FTIR spectroscopy can also be employed for real-time analysis.[4][5]

Materials and Reagents

• Octan-2-ol (Reagent Grade, ≥98%)

• Sodium hydride (60% dispersion in mineral oil)

• Ethyl bromide (Reagent Grade, ≥99%)

• Anhydrous Tetrahydrofuran (THF) (Solvent)

• Dodecane (Internal Standard for GC analysis)

• Deionized Water

• Saturated Sodium Bicarbonate solution

• Anhydrous Magnesium Sulfate

• Nitrogen gas (for inert atmosphere)

General Experimental Workflow

The following diagram outlines the overall workflow for conducting the kinetic study.

Caption: Experimental workflow for the kinetic analysis of 2-ethoxyoctane formation.

Protocol for Kinetic Run (Method of Initial Rates)

The method of initial rates is a common approach to determine the order of a reaction with respect to each reactant.[6] This involves running a series of experiments where the initial concentration of one reactant is varied while others are kept constant.[6]

• Reaction Setup: Assemble a three-neck round-bottom flask equipped with a magnetic stirrer, a thermometer, a reflux condenser, and a nitrogen inlet. Ensure the system is under a positive pressure of nitrogen.

• Reagent Addition: To the flask, add a measured amount of anhydrous THF. Carefully add the required amount of sodium hydride. Then, add the specified amount of octan-2-ol (see Table 1 for example concentrations).

• Alkoxide Formation: Stir the mixture at room temperature for 30 minutes to allow for the complete formation of the sodium octan-2-oxide.

• Reaction Initiation: Submerge the flask in a temperature-controlled bath set to the desired temperature (e.g., 50 °C). Once the temperature has stabilized, rapidly inject the specified amount of ethyl bromide to start the reaction (this is t=0).

• Sampling: At predetermined time intervals (e.g., 0, 2, 5, 10, 20, 30 minutes), withdraw a small aliquot (approx. 0.1 mL) of the reaction mixture using a syringe.

• Quenching: Immediately quench the aliquot in a vial containing 1 mL of ice-cold saturated sodium bicarbonate solution and a known concentration of an internal standard (e.g., dodecane). This stops the reaction and allows for accurate quantification.

• Sample Preparation: Add 1 mL of a suitable organic solvent (e.g., diethyl ether), vortex the vial, and allow the layers to separate. Transfer the organic layer to a GC vial for analysis.

• GC-FID Analysis: Analyze the sample using a pre-calibrated Gas Chromatograph with a Flame Ionization Detector. The method should be optimized to separate octan-2-ol, ethyl bromide, 2-ethoxyoctane, and the internal standard.[1]

• Repeat: Repeat steps 1-8 for each experimental run outlined in Table 1, changing the initial concentrations of the reactants as specified.

Data Analysis and Presentation

Calculating Concentrations

The concentration of the product (2-ethoxyoctane) at each time point is determined from the GC-FID data using the internal standard method. A calibration curve should be prepared beforehand to relate the peak area ratio (analyte/internal standard) to concentration.

Determining the Initial Rate

Plot the concentration of 2-ethoxyoctane versus time for the initial phase of each reaction. The initial rate is the slope of the tangent to this curve at t=0.

Determining the Rate Law

The rate law for the reaction is assumed to be of the form: Rate = k[Octan-2-oxide]

$^\alpha$ [Ethyl Bromide] $^\beta$

By comparing the initial rates between runs where only one reactant's concentration was changed, the reaction orders α and β can be determined. For example, comparing Run 1 and Run 2 from Table 1 allows for the determination of α.

Quantitative Data Summary

The following tables summarize representative data that would be collected from the kinetic experiments.

Table 1: Experimental Conditions for Determining Reaction Order (at 50 °C)

Run	[Octan-2-ol]₀ (M)	[Ethyl Bromide]₀ (M)	Initial Rate (M/s)
1	0.10	0.10	1.5 x 10⁻⁵
2	0.20	0.10	3.0 x 10⁻⁵

| 3 | 0.10 | 0.20 | 3.1 x 10⁻⁵ |

Note: Data are hypothetical and for illustrative purposes.

From this data, it can be inferred that the reaction is first order with respect to both the alkoxide (doubling its concentration doubles the rate) and the ethyl bromide (doubling its concentration doubles the rate). Thus, the overall rate law is: Rate = k[Octan-2-oxide][Ethyl Bromide] . The rate constant, k, can then be calculated for each run.

Determining the Activation Energy

To determine the activation energy (Ea), the experiment (e.g., Run 1) is repeated at several different temperatures (e.g., 40 °C, 50 °C, 60 °C). The rate constant k is calculated for each temperature. The Arrhenius equation relates the rate constant to temperature:

ln(k) = -Ea/R (1/T) + ln(A)

A plot of ln(k) versus 1/T (where T is in Kelvin) will yield a straight line with a slope of -Ea/R, from which the activation energy can be calculated.

Table 2: Temperature Dependence of the Rate Constant

Temperature (°C)	Temperature (K)	1/T (K⁻¹)	Rate Constant, k (M⁻¹s⁻¹)	ln(k)
40	313.15	0.00319	7.8 x 10⁻⁴	-7.16
50	323.15	0.00309	1.5 x 10⁻³	-6.50

| 60 | 333.15 | 0.00300 | 2.8 x 10⁻³ | -5.88 |

Note: Data are hypothetical and for illustrative purposes.

Conclusion

This application note provides a comprehensive framework for monitoring the kinetics of 2-ethoxyoctane formation. By employing the method of initial rates and analyzing the temperature dependence of the reaction, researchers can determine the rate law, rate constant, and activation energy. This crucial information enables the optimization of synthetic routes, improves process understanding, and facilitates the efficient scale-up of ether production. The protocols are adaptable to other etherification reactions and can be modified to incorporate other real-time analytical techniques.

References

• 1. benchchem.com [benchchem.com]
• 2. mdpi.com [mdpi.com]
• 3. academic.oup.com [academic.oup.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. google.com [google.com]
• 6. chem.libretexts.org [chem.libretexts.org]

Technical Notes & Optimization

Overcoming E2 elimination side reactions in 2-Ethoxyoctane synthesis.

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals engaged in the synthesis of 2-ethoxyoctane. The primary focus is on overcoming the common side reaction of E2 elimination.

Troubleshooting Guide: Overcoming E2 Elimination

Problem: Low yield of 2-ethoxyoctane and significant formation of octene isomers.

This issue commonly arises from the E2 elimination pathway competing with the desired SN2 substitution reaction, particularly when using secondary alkyl halides like 2-bromooctane (B146060) or 2-chlorooctane.

Issue ID	Question	Potential Cause	Recommended Solution
E2-001	My Williamson ether synthesis of 2-ethoxyoctane is giving me mostly octenes. Why is this happening?	The use of a secondary alkyl halide (e.g., 2-bromooctane) with a strong base like sodium ethoxide strongly favors the E2 elimination pathway.[1][2] Steric hindrance around the secondary carbon makes the SN2 backside attack difficult.[3]	Primary Recommendation: Avoid the Williamson ether synthesis for this target molecule. The most effective solution is to use a method that does not involve a strong base and a secondary alkyl halide. The Mitsunobu reaction is highly recommended as it proceeds under mild conditions and is not prone to E2 elimination. This reaction utilizes 2-octanol (B43104) and ethanol (B145695) as starting materials.[4][5][6][7]
E2-002	I must use the Williamson synthesis. How can I optimize it to favor the SN2 product?	Reaction conditions are critical in the competition between SN2 and E2. High temperatures, strong and/or bulky bases, and certain solvents can increase the proportion of the E2 product.	1. Temperature Control: Lowering the reaction temperature will decrease the rate of both reactions but typically disfavors the E2 pathway more significantly. Elimination reactions are generally favored by heat.[8] 2. Choice of Base/Solvent: While polar aprotic solvents like DMSO are often recommended for SN2 reactions, some studies on secondary halides show they can paradoxically increase the E2 product ratio.[1] Using the conjugate acid of the alkoxide (ethanol for ethoxide) is a common practice, but for secondary halides, this still results in significant elimination.[1][8] 3. Alternative Williamson Conditions: Consider using milder conditions such as employing silver oxide (Ag₂O) as a base, which can facilitate the reaction without the need for a pre-formed, strongly basic alkoxide. Another approach is the use of a phase-transfer catalyst (e.g., tetrabutylammonium (B224687) bromide) which can improve the solubility and reactivity of the nucleophile under milder conditions.[9]
E2-003	I am using a tosylate as a leaving group instead of a halide. Will this prevent E2 elimination?	While tosylate is an excellent leaving group for SN2 reactions, its use with a strong base like ethoxide on a secondary carbon will still lead to significant E2 elimination.	The fundamental issue of a strong base reacting with a sterically hindered secondary substrate remains. The Mitsunobu reaction is still the preferred method.

Quantitative Data: SN2 vs. E2 Product Ratios in Reactions of Secondary Alkyl Halides with Ethoxide

Substrate	Base/Solvent	Temperature (°C)	% SN2 Product (Ether)	% E2 Product (Alkene)	Reference
2-Bromobutane	NaOEt / EtOH	25	18	82	[8]
2-Bromobutane	NaOEt / EtOH	80	9	91	[8]
Isopropyl bromide	NaOEt / 60% aq. EtOH	45	47	53	[8]
Isopropyl bromide	NaOEt / EtOH	-	21	79	[1]
Isopropyl bromide	NaOMe / DMSO	-	3	97	[1]

Frequently Asked Questions (FAQs)

Q1: What is the fundamental reason for the E2 side reaction in the synthesis of 2-ethoxyoctane?

A1: The synthesis of 2-ethoxyoctane via the traditional Williamson ether synthesis involves the reaction of a secondary alkyl halide (like 2-bromooctane) with an ethoxide ion. The ethoxide is a strong base, and the secondary alkyl halide is sterically hindered for a backside SN2 attack. This combination makes it easier for the ethoxide to act as a base and remove a proton from a carbon adjacent to the carbon bearing the leaving group, leading to the formation of an alkene (octene) through an E2 elimination pathway.[2][3]

Q2: Why is the Mitsunobu reaction a better alternative for synthesizing 2-ethoxyoctane?

A2: The Mitsunobu reaction converts a primary or secondary alcohol into a variety of functional groups, including ethers, with inversion of stereochemistry.[4][5][7] It uses 2-octanol and ethanol as starting materials, along with reagents like triphenylphosphine (B44618) (PPh₃) and diethyl azodicarboxylate (DEAD) or diisopropyl azodicarboxylate (DIAD).[6] This method completely avoids the use of a strong base and an alkyl halide, thereby circumventing the conditions that lead to E2 elimination. It is known for its mild reaction conditions and high yields for the synthesis of ethers from secondary alcohols.[5][7]

Q3: Can I use a bulky base to favor substitution?

A3: No, using a bulky base such as potassium tert-butoxide will strongly favor the E2 elimination product. Bulky bases are sterically hindered and find it much easier to remove a proton from the periphery of the substrate than to perform a backside attack on the electrophilic carbon required for an SN2 reaction.

Q4: What is the role of a phase-transfer catalyst in the Williamson ether synthesis?

A4: A phase-transfer catalyst, such as a quaternary ammonium (B1175870) salt (e.g., tetrabutylammonium bromide), can be used in a two-phase system (e.g., aqueous NaOH and an organic solvent). The catalyst helps to transport the alkoxide from the aqueous phase to the organic phase where the alkyl halide is, thereby facilitating the reaction under potentially milder conditions which might help to slightly favor the SN2 reaction.[9] However, for secondary halides, E2 is still a significant competing reaction.

Recommended Experimental Protocol: Mitsunobu Reaction for 2-Ethoxyoctane Synthesis

This protocol is a reliable method for the synthesis of 2-ethoxyoctane from 2-octanol and ethanol, which avoids the E2 elimination side reaction.

Materials:

• 2-Octanol

• Ethanol (anhydrous)

• Triphenylphosphine (PPh₃)

• Diisopropyl azodicarboxylate (DIAD) or Diethyl azodicarboxylate (DEAD)

• Anhydrous Tetrahydrofuran (THF)

• Diethyl ether

• Saturated aqueous sodium bicarbonate solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (B86663) (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

• Reaction Setup: In a dry, nitrogen-flushed round-bottom flask equipped with a magnetic stir bar, dissolve 2-octanol (1.0 eq.), ethanol (1.5 eq.), and triphenylphosphine (1.5 eq.) in anhydrous THF.

• Cooling: Cool the mixture to 0 °C using an ice bath.

• Addition of Azodicarboxylate: Slowly add diisopropyl azodicarboxylate (DIAD) or diethyl azodicarboxylate (DEAD) (1.5 eq.) dropwise to the stirred solution while maintaining the temperature at 0 °C.

• Reaction: After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 12-24 hours. The reaction progress can be monitored by thin-layer chromatography (TLC).

• Work-up:

  • Concentrate the reaction mixture under reduced pressure to remove the THF.

  • Add diethyl ether to the residue and filter to remove the precipitated triphenylphosphine oxide.

  • Transfer the filtrate to a separatory funnel and wash sequentially with saturated aqueous sodium bicarbonate solution, water, and brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude 2-ethoxyoctane by column chromatography on silica (B1680970) gel to obtain the final product.

Visualizations

References

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. SN2 vs E2 [chemistrysteps.com]
• 3. organic chemistry - How to tell/control whether sodium ethoxide will react by a substitution or elimination pathway? - Chemistry Stack Exchange [chemistry.stackexchange.com]
• 4. Mitsunobu Reaction [organic-chemistry.org]
• 5. Mitsunobu Reaction: A Powerful Tool for the Synthesis of Natural Products: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. scispace.com [scispace.com]
• 8. reddit.com [reddit.com]
• 9. Williamson ether synthesis - Wikipedia [en.wikipedia.org]

Technical Support Center: Williamson Ether Synthesis of Secondary Ethers

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to improve the yield of Williamson ether synthesis for secondary ethers.

Troubleshooting Guide

This guide addresses common issues encountered during the synthesis of secondary ethers via the Williamson ether synthesis.

Question 1: My reaction yield is very low, or I'm not getting any of the desired secondary ether product. What are the likely causes?

Answer: Low to no yield in a Williamson ether synthesis involving a secondary substrate is a common problem, primarily due to competing side reactions and suboptimal conditions. The most frequent culprits are:

• E2 Elimination as the Major Pathway: The alkoxide is not only a nucleophile but also a strong base. With secondary alkyl halides, steric hindrance slows down the desired SN2 substitution, allowing the E2 elimination reaction to dominate, forming an alkene byproduct instead of an ether.[1][2][3]

• Poor Choice of Reactants: Synthesizing an asymmetrical ether offers two possible combinations of alkoxide and alkyl halide. Choosing a secondary alkyl halide and a primary alkoxide is often less effective than using a primary alkyl halide and a secondary alkoxide.[4][5]

• Inactive Base or Incomplete Deprotonation: If the alcohol is not fully deprotonated to form the alkoxide, the concentration of the nucleophile will be too low for the reaction to proceed effectively. Bases like sodium hydride (NaH) can be deactivated by improper storage.[6]

• Suboptimal Reaction Temperature: While heat can increase the reaction rate, higher temperatures disproportionately favor the E2 elimination pathway, which has a higher activation energy.[1][4]

• Inappropriate Solvent Choice: Protic solvents (e.g., alcohols) can solvate the alkoxide anion, reducing its nucleophilicity and slowing down the desired SN2 reaction.[4][6]

Question 2: I've confirmed the formation of an alkene byproduct. How can I minimize this E2 elimination?

Answer: The formation of an alkene is a clear indicator that the E2 elimination pathway is outcompeting the SN2 substitution.[1] This is the most common side reaction when using secondary alkyl halides.[2][3] Here are several strategies to suppress alkene formation:

• Reverse the Roles of Nucleophile and Electrophile: The most effective strategy is to redesign your synthesis. Instead of using a primary alkoxide with a secondary alkyl halide, use the corresponding secondary alkoxide to attack a primary alkyl halide.[5][7] This significantly reduces steric hindrance at the electrophilic carbon, favoring the SN2 pathway.

• Lower the Reaction Temperature: Lowering the temperature generally favors the substitution reaction over elimination.[1][4] Elimination reactions typically have a higher activation energy and are therefore more sensitive to temperature increases. Try running the reaction at a lower temperature for a longer duration.

• Use a More Suitable Solvent: Employ polar aprotic solvents like DMF, DMSO, or acetonitrile.[4] These solvents solvate the counter-ion (e.g., Na⁺) of the alkoxide, leaving a more "naked" and reactive nucleophile, which can enhance the SN2 rate.[4][6]

• Consider a Phase Transfer Catalyst: Using a phase transfer catalyst, such as a quaternary ammonium (B1175870) salt (e.g., tetrabutylammonium (B224687) bromide) or a crown ether (e.g., 18-crown-6), can increase the solubility and reactivity of the alkoxide nucleophile, potentially improving the SN2/E2 ratio.[8] This method can lead to higher yields and simpler operation.[9]

Troubleshooting Workflow

The following diagram outlines a systematic approach to troubleshooting low yields in the Williamson ether synthesis of secondary ethers.

Caption: A workflow for systematically troubleshooting low yields.

Frequently Asked Questions (FAQs)

Q1: Which combination of reactants is better for synthesizing isopropyl methyl ether?

A1: To synthesize isopropyl methyl ether, you have two choices:

• Sodium methoxide (B1231860) (a primary alkoxide) + 2-bromopropane (B125204) (a secondary halide)

• Sodium isopropoxide (a secondary alkoxide) + bromomethane (B36050) (a methyl halide)

The second option is strongly preferred.[5] The SN2 reaction is highly sensitive to steric hindrance at the electrophile (the alkyl halide). A methyl halide is the least hindered and most reactive electrophile for SN2 reactions. The first option, using a secondary halide, would result in significant E2 elimination to form propene.[3][10]

Q2: What are the ideal solvents for this reaction and why?

A2: Polar aprotic solvents are the best choice.[6] Solvents such as N,N-dimethylformamide (DMF) , dimethyl sulfoxide (B87167) (DMSO) , and acetonitrile are commonly used.[4][8] These solvents effectively solvate the cation (e.g., Na⁺) of the alkoxide, which leaves the alkoxide anion less solvated and thus more nucleophilic. This accelerates the rate of the SN2 reaction. Protic solvents like water or alcohols should be avoided as they can solvate the alkoxide anion through hydrogen bonding, reducing its nucleophilicity.[4][6]

Q3: What are the best bases for generating the alkoxide?

A3: Strong bases that irreversibly deprotonate the alcohol are preferred. Sodium hydride (NaH) and potassium hydride (KH) are excellent choices because the deprotonation byproduct is hydrogen gas, which simply bubbles out of the reaction mixture.[3][11] It is crucial to ensure the hydride reagent is fresh and has not been deactivated by moisture.[6] For aryl ethers, weaker bases like potassium carbonate (K₂CO₃) can also be effective.[11]

Q4: Are there alternative reactions if the Williamson ether synthesis consistently fails for my sterically hindered secondary ether?

A4: Yes. When steric hindrance is too great and elimination is unavoidable, alternative methods should be considered:

• Mitsunobu Reaction: This reaction allows for the formation of ethers from an alcohol and a nucleophile (in this case, another alcohol) under mildly acidic conditions using triphenylphosphine (B44618) (PPh₃) and an azodicarboxylate like DEAD or DIAD. It is particularly useful for substrates sensitive to the strongly basic conditions of the Williamson synthesis and results in a clean inversion of stereochemistry at a secondary alcohol center.[12]

• Acid-Catalyzed Ether Synthesis: For the synthesis of ethers from tertiary alcohols, acid-catalyzed methods can be effective. This can involve the addition of an alcohol to an alkene (alkoxymercuration-demercuration), which avoids the risk of carbocation rearrangements.[12] However, direct acid-catalyzed dehydration is generally not suitable for preparing unsymmetrical ethers or for use with secondary alcohols, as it can lead to a mixture of products and alkene formation.[13][14]

Data Summary Tables

Table 1: Influence of Substrate Choice on Reaction Pathway

Alkoxide Type	Alkyl Halide Type	Primary Mechanism	Primary Product	Expected Yield
Primary	Secondary	E2 Elimination	Alkene	Low (Ether)
Secondary	Primary	SN2 Substitution	Ether	High
Primary	Tertiary	E2 Elimination	Alkene	Very Low/None (Ether)
Tertiary	Primary	SN2 Substitution	Ether	Moderate to High

This table summarizes the general outcomes based on the principles of SN2 and E2 reactions.[2][3][10]

Table 2: Recommended Reaction Conditions for Secondary Ether Synthesis

Parameter	Recommended Condition	Rationale
Reactants	Secondary Alkoxide + Primary Halide	Minimizes steric hindrance at the electrophile, favoring SN2.[5]
Base	NaH, KH	Irreversible deprotonation of the alcohol to form the alkoxide.[3][11]
Solvent	DMF, Acetonitrile, THF	Polar aprotic; enhances nucleophilicity of the alkoxide.[4][6]
Temperature	50 - 100 °C (start lower)	Balance between reaction rate and minimizing E2 elimination.[4][6]
Additives	Phase Transfer Catalyst (optional)	Increases solubility and reactivity of the alkoxide.[8]

Experimental Protocols

Protocol 1: General Procedure for Williamson Ether Synthesis using a Secondary Alkoxide and Primary Alkyl Halide

• Alkoxide Formation:

  • In a dry, three-necked round-bottom flask under an inert atmosphere (e.g., argon or nitrogen), add the secondary alcohol (1.0 eq.).

  • Dissolve the alcohol in a suitable anhydrous polar aprotic solvent (e.g., THF or DMF).

  • Cool the solution to 0 °C in an ice bath.

  • Carefully add sodium hydride (NaH, 60% dispersion in mineral oil, 1.1 eq.) portion-wise to the stirred solution.

  • Allow the mixture to stir at 0 °C for 30 minutes, then warm to room temperature and stir for an additional hour, or until hydrogen gas evolution ceases.

• Ether Formation:

  • Slowly add the primary alkyl halide (1.0-1.2 eq.) to the freshly prepared alkoxide solution via a syringe.

  • Heat the reaction mixture to a temperature between 50-80 °C.

  • Monitor the reaction progress using Thin Layer Chromatography (TLC) or Gas Chromatography (GC). Reactions are often complete within 1-8 hours.[2][8]

• Work-up and Purification:

  • After the reaction is complete (as indicated by TLC/GC), cool the mixture to room temperature.

  • Carefully quench the reaction by slowly adding water to destroy any unreacted NaH.

  • Transfer the mixture to a separatory funnel and extract the product with an organic solvent (e.g., diethyl ether or ethyl acetate).

  • Wash the combined organic layers with water and then with brine.

  • Dry the organic layer over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄).

  • Filter off the drying agent and remove the solvent under reduced pressure.

  • Purify the crude product by distillation or column chromatography.

Logical Relationship Diagram

This diagram illustrates the competitive relationship between the SN2 and E2 pathways.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. benchchem.com [benchchem.com]
• 5. Williamson Ether Synthesis - Chemistry Steps [chemistrysteps.com]
• 6. benchchem.com [benchchem.com]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. Williamson ether synthesis - Wikipedia [en.wikipedia.org]
• 9. Preparation of Ethers Through Phase Transfer Catalysis [cjcu.jlu.edu.cn]
• 10. organicchemistrytutor.com [organicchemistrytutor.com]
• 11. jk-sci.com [jk-sci.com]
• 12. benchchem.com [benchchem.com]
• 13. chem.libretexts.org [chem.libretexts.org]
• 14. masterorganicchemistry.com [masterorganicchemistry.com]

Troubleshooting low conversion in 2-Ethoxyoctane synthesis.

This technical support guide is designed for researchers, scientists, and drug development professionals to troubleshoot low conversion rates in the synthesis of 2-Ethoxyoctane. The information is presented in a question-and-answer format to directly address common issues encountered during this procedure.

Frequently Asked Questions (FAQs)

Q1: What is the primary method for synthesizing 2-Ethoxyoctane?

A1: The most common and effective method for synthesizing 2-Ethoxyoctane is the Williamson ether synthesis. This reaction involves the nucleophilic substitution (SN2) of an alkyl halide by an alkoxide. In this case, an ethoxide ion reacts with a 2-octyl halide, or a 2-octoxide ion reacts with an ethyl halide.

Q2: Which of the two possible Williamson ether synthesis routes is preferred for 2-Ethoxyoctane?

A2: There are two primary routes for the synthesis of 2-Ethoxyoctane via the Williamson ether synthesis:

• Route A: Reaction of sodium 2-octoxide with a primary ethyl halide (e.g., ethyl iodide or ethyl bromide).

• Route B: Reaction of sodium ethoxide with a secondary 2-octyl halide (e.g., 2-bromooctane).

Route A is strongly preferred. The Williamson ether synthesis is an SN2 reaction, which is highly sensitive to steric hindrance in the alkyl halide. Primary alkyl halides, like ethyl iodide, are excellent substrates for SN2 reactions. Conversely, secondary alkyl halides, such as 2-bromooctane, are more prone to a competing E2 elimination reaction, which would lead to the formation of octene isomers as byproducts and result in a lower yield of the desired 2-Ethoxyoctane.

Q3: What are the most common side reactions that lead to low conversion of 2-Ethoxyoctane?

A3: The primary side reaction responsible for low conversion is the E2 elimination. This is particularly problematic when using a secondary alkyl halide (Route B). The alkoxide (sodium ethoxide in this case) is a strong base and can abstract a proton from the carbon adjacent to the halogen-bearing carbon, leading to the formation of a double bond and producing octene isomers instead of the desired ether.

Q4: How does the choice of base affect the reaction?

A4: A strong base is required to deprotonate the alcohol to form the corresponding alkoxide. Sodium hydride (NaH) is a common and effective choice as it irreversibly deprotonates the alcohol, driving the formation of the alkoxide. Weaker bases may result in an incomplete deprotonation, leading to a lower concentration of the nucleophile and consequently, a lower reaction yield.

Q5: What is the recommended solvent for this synthesis?

A5: Polar aprotic solvents such as N,N-dimethylformamide (DMF) or tetrahydrofuran (B95107) (THF) are recommended. These solvents are capable of solvating the cation of the alkoxide, which leaves the alkoxide anion more "naked" and thus more nucleophilic and reactive. Protic solvents, such as ethanol, can solvate the alkoxide anion, reducing its nucleophilicity and slowing down the desired SN2 reaction.

Troubleshooting Guide for Low Conversion

Symptom	Possible Cause	Recommended Solution
Low yield of 2-Ethoxyoctane and presence of octene byproducts	The reaction is proceeding via the less favorable Route B (secondary alkyl halide and primary alkoxide), leading to E2 elimination.	Switch to the preferred synthetic strategy: Route A, using 2-octanol (B43104) and a primary ethyl halide (e.g., ethyl iodide).
High reaction temperature favoring the E2 elimination pathway.	Lower the reaction temperature. The SN2 reaction has a lower activation energy than the E2 reaction, so lower temperatures will favor ether formation.
Reaction is sluggish or does not proceed to completion	Incomplete deprotonation of the alcohol to form the alkoxide.	Use a stronger base, such as sodium hydride (NaH), to ensure complete and irreversible deprotonation. Ensure the alcohol and solvent are anhydrous, as water will quench the base.
The chosen alkyl halide has a poor leaving group.	Use an alkyl halide with a better leaving group. The reactivity order is I > Br > Cl. Ethyl iodide is an excellent choice.
Difficulty in isolating pure 2-Ethoxyoctane	Presence of unreacted starting materials (2-octanol).	The reaction may not have gone to completion. Consider increasing the reaction time or ensuring the stoichiometry of the reagents is correct. Purification can be achieved by washing the organic layer with a dilute aqueous base to remove the acidic alcohol.
Co-distillation of 2-Ethoxyoctane and octene byproducts.	If elimination has occurred, careful fractional distillation is required to separate the ether from the lower-boiling octenes. Optimizing the reaction to prevent octene formation is the best approach.

Data Presentation

The following table summarizes the expected qualitative impact of various reaction parameters on the yield of 2-Ethoxyoctane, based on the principles of the Williamson ether synthesis.

Parameter	Condition A	Expected Yield (Qualitative)	Condition B	Expected Yield (Qualitative)	Reason
Synthetic Route	Route A: 2-octoxide + ethyl iodide	High	Route B: Ethoxide + 2-bromooctane	Low	Route A utilizes a primary alkyl halide, minimizing the competing E2 elimination reaction.
Base Strength	Sodium Hydride (NaH)	High	Sodium Hydroxide (NaOH)	Moderate to Low	NaH is a stronger, non-nucleophilic base that ensures complete deprotonation of the alcohol to the more reactive alkoxide.
Solvent	DMF or THF (Polar Aprotic)	High	Ethanol (Protic)	Moderate	Polar aprotic solvents enhance the nucleophilicity of the alkoxide, favoring the SN2 reaction.
Temperature	50-70 °C	Optimal	> 100 °C	Decreasing	Higher temperatures favor the E2 elimination side reaction over the SN2 pathway.
Leaving Group on Ethyl Halide	Ethyl Iodide	High	Ethyl Chloride	Moderate	Iodide is a better leaving group than chloride, leading to a faster SN2 reaction rate.

Experimental Protocols

Preferred Synthesis of 2-Ethoxyoctane (Route A)

This protocol details the synthesis of 2-Ethoxyoctane from 2-octanol and ethyl iodide.

Materials:

• 2-Octanol

• Sodium Hydride (NaH, 60% dispersion in mineral oil)

• Ethyl Iodide

• Anhydrous N,N-Dimethylformamide (DMF)

• Diethyl ether

• Saturated aqueous ammonium (B1175870) chloride (NH₄Cl) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

Procedure:

• Alkoxide Formation: In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser under an inert atmosphere (e.g., nitrogen or argon), add a suspension of sodium hydride (1.1 equivalents) in anhydrous DMF.

• Cool the suspension to 0 °C in an ice bath.

• Slowly add 2-octanol (1.0 equivalent) dropwise to the stirred suspension of sodium hydride over 30 minutes.

• After the addition is complete, remove the ice bath and allow the mixture to stir at room temperature for 1 hour, or until the evolution of hydrogen gas ceases.

• Ether Formation: Cool the resulting sodium 2-octoxide solution back to 0 °C.

• Add ethyl iodide (1.2 equivalents) dropwise to the reaction mixture.

• After the addition is complete, heat the reaction mixture to 50-60 °C and maintain this temperature for 4-6 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

• Work-up: Cool the reaction mixture to 0 °C and cautiously quench the excess sodium hydride by the slow, dropwise addition of a saturated aqueous ammonium chloride solution.

• Transfer the mixture to a separatory funnel and add diethyl ether and water.

• Separate the layers and extract the aqueous layer twice with diethyl ether.

• Combine the organic layers and wash with brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the crude product by fractional distillation under reduced pressure to obtain pure 2-Ethoxyoctane.

Mandatory Visualization

Signaling Pathways and Logical Relationships

Caption: Reaction pathway for the synthesis of 2-Ethoxyoctane.

Technical Support Center: Identifying Impurities in Crude 2-Ethoxyoctane by GC-MS

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in identifying impurities in crude 2-Ethoxyoctane using Gas Chromatography-Mass Spectrometry (GC-MS).

Frequently Asked Questions (FAQs)

Q1: What are the likely impurities in crude 2-Ethoxyoctane synthesized via the Williamson ether synthesis?

A1: Crude 2-Ethoxyoctane produced through the Williamson ether synthesis may contain several process-related impurities. The most common are unreacted starting materials and byproducts from side reactions. These include:

• 2-Octanol: The starting alcohol used in the synthesis.

• Ethyl Halide (e.g., Ethyl Bromide or Ethyl Iodide): The ethylating agent. Its volatility might make it less commonly observed depending on the workup procedure.

• 1-Octene: A potential byproduct formed through an E2 elimination side reaction, especially if a sterically hindered base is used or if the reaction is run at elevated temperatures.[1][2][3]

• Diethyl Ether: Can form if the ethoxide reacts with another ethyl halide molecule.[4][5][6]

Q2: How can I distinguish between 2-Ethoxyoctane and its potential impurities in the GC chromatogram?

A2: The elution order in a non-polar GC column is primarily determined by the boiling points of the compounds. Generally, more volatile compounds (lower boiling points) will elute earlier. The expected elution order would be:

• Ethyl Halide (most volatile)

• Diethyl Ether

• 1-Octene

• 2-Ethoxyoctane

• 2-Octanol (least volatile due to hydrogen bonding)

However, the exact retention times will depend on the specific GC column and temperature program used.

Q3: What are the characteristic mass spectral fragments for 2-Ethoxyoctane and its common impurities?

A3: Electron Ionization (EI) mass spectrometry will produce characteristic fragmentation patterns for each compound. Key identifying ions (m/z) are summarized in the table below. By comparing the mass spectrum of an unknown peak to a library or known spectra, you can identify the impurity.

Data Presentation

Table 1: Key GC-MS Data for 2-Ethoxyoctane and Potential Impurities

Compound	Molecular Formula	Molecular Weight ( g/mol )	Expected Retention Time Trend	Key Mass Spectral Fragments (m/z)
Ethyl Bromide	C₂H₅Br	108.97	Very Early	108, 110 (M+, isotopic pair), 81, 79, 29
Diethyl Ether	C₄H₁₀O	74.12	Early	74 (M+), 59, 45, 31, 29[4][6]
1-Octene	C₈H₁₆	112.21	Early	112 (M+), 83, 69, 56, 55, 41[7][8][9]
2-Ethoxyoctane	C₁₀H₂₂O	158.28	Main Peak	158 (M+), 129, 101, 87, 73, 59, 45
2-Octanol	C₈H₁₈O	130.23	Late	130 (M+), 115, 101, 87, 73, 59, 45[10][11][12]

Experimental Protocols

Detailed Methodology for GC-MS Analysis of Crude 2-Ethoxyoctane

This protocol is a general guideline and may require optimization for your specific instrumentation and sample.

1. Sample Preparation:

• Dilution: Accurately weigh approximately 10 mg of the crude 2-Ethoxyoctane sample into a 10 mL volumetric flask.

• Dissolution: Dissolve the sample in a suitable volatile solvent, such as dichloromethane (B109758) or hexane.

• Volume Adjustment: Bring the flask to volume with the solvent and mix thoroughly to ensure a homogenous solution. This results in a sample concentration of approximately 1 mg/mL.

• Filtration: If the solution contains any particulate matter, filter it through a 0.45 µm PTFE syringe filter into a clean autosampler vial.

2. GC-MS Instrumentation and Conditions: [13]

• Gas Chromatograph: An Agilent 7890A GC (or equivalent) equipped with a split/splitless injector.

• Mass Spectrometer: An Agilent 5975C MSD (or equivalent) with a triple-axis detector.

• GC Column: A non-polar column such as a DB-5ms or HP-5ms (30 m x 0.25 mm I.D., 0.25 µm film thickness) is recommended.

• Injector Temperature: 250 °C

• Injection Volume: 1 µL

• Injection Mode: Split (e.g., 50:1 split ratio to avoid column overloading).

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Oven Temperature Program:

  • Initial temperature: 50 °C, hold for 2 minutes.

  • Ramp: Increase at 10 °C/min to 250 °C.

  • Hold: Hold at 250 °C for 5 minutes.

• MSD Transfer Line Temperature: 280 °C

• Ion Source Temperature: 230 °C

• Quadrupole Temperature: 150 °C

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Scan Range: m/z 35 - 350.

3. Data Analysis:

• Identify the main peak corresponding to 2-Ethoxyoctane based on its retention time and mass spectrum.

• For other peaks, compare their mass spectra with a commercial library (e.g., NIST) or with the known mass spectra of the potential impurities listed in Table 1.

• Integrate the peak areas to determine the relative percentage of each impurity.

Troubleshooting Guides

Issue 1: Poor Peak Shape (Tailing or Fronting)

• Symptom: Asymmetrical peaks, often with a "tail" extending from the back or a "front" pushing from the beginning.

• Potential Causes & Solutions:

Cause	Solution
Active Sites in the Inlet or Column	Perform inlet maintenance (replace liner and septum). Trim the first 10-20 cm of the GC column.
Column Overload	Dilute the sample further or increase the split ratio.
Incompatible Solvent	Ensure the sample solvent is compatible with the non-polar GC column.
Improper Injection Technique (Manual)	Ensure a fast and smooth injection.

Issue 2: Ghost Peaks (Peaks in a Blank Run)

• Symptom: Peaks appear in a chromatogram when only the solvent is injected.

• Potential Causes & Solutions:

Cause	Solution
Contaminated Syringe	Rinse the syringe thoroughly with fresh solvent or replace it.
Septum Bleed	Replace the injector septum.
Carryover from a Previous Injection	Run a high-temperature bakeout of the column and inlet.

Issue 3: Difficulty Identifying an Unknown Peak

• Symptom: A significant peak is present in the chromatogram, but its mass spectrum does not match any of the expected impurities in the library.

• Potential Causes & Solutions:

Cause	Solution
Unexpected Byproduct	Consider other possible side reactions in the synthesis. Could there be an unexpected reaction with the solvent or base?
Contaminant from Glassware or Solvent	Run a blank of the solvent and analyze the glassware for potential contaminants.
Co-elution	Check the peak shape. If it is broad or asymmetrical, two or more compounds may be eluting at the same time. Adjust the temperature program (e.g., slower ramp rate) to improve separation.

Mandatory Visualization

Caption: Workflow for GC-MS Impurity Identification.

Caption: Troubleshooting Unidentified GC-MS Peaks.

References

• 1. Williamson Ether Synthesis - Chemistry Steps [chemistrysteps.com]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. jk-sci.com [jk-sci.com]
• 4. Diethyl ether(60-29-7) MS [m.chemicalbook.com]
• 5. researchgate.net [researchgate.net]
• 6. massbank.eu [massbank.eu]
• 7. m.youtube.com [m.youtube.com]
• 8. 1-Octene [webbook.nist.gov]
• 9. 1-OCTENE(111-66-0) MS spectrum [chemicalbook.com]
• 10. Showing Compound 2-Octanol (FDB003342) - FooDB [foodb.ca]
• 11. (+)-2-Octanol | C8H18O | CID 2723888 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 12. 2-Octanol [webbook.nist.gov]
• 13. benchchem.com [benchchem.com]

Optimizing reaction conditions for 2-Ethoxyoctane synthesis (temperature, base, solvent).

This technical support center is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) for the synthesis of 2-ethoxyoctane. The primary focus is on optimizing reaction conditions—temperature, base, and solvent—to maximize yield and purity.

Frequently Asked Questions (FAQs)

Q1: What is the primary method for synthesizing 2-Ethoxyoctane?

A1: The most common and effective method for synthesizing 2-ethoxyoctane is the Williamson ether synthesis. This reaction involves the nucleophilic substitution (SN2) of a halide by an alkoxide. For 2-ethoxyoctane, there are two main pathways:

• Pathway A: Reaction of sodium 2-octanolate with an ethyl halide (e.g., ethyl iodide or ethyl bromide).

• Pathway B: Reaction of sodium ethoxide with a 2-octyl halide (e.g., 2-bromooctane (B146060) or 2-iodooctane).

Due to the secondary nature of the 2-octyl position, Pathway A, which utilizes a primary ethyl halide, is generally preferred to minimize the competing elimination (E2) side reaction.

Q2: How does the choice of base impact the synthesis of 2-Ethoxyoctane?

A2: The base is crucial for deprotonating the 2-octanol (B43104) to form the reactive 2-octanolate nucleophile. Strong, non-nucleophilic bases are ideal. Common choices include:

• Sodium Hydride (NaH): A strong base that reacts with the alcohol to produce the alkoxide and hydrogen gas, which is an irreversible reaction that drives the formation of the alkoxide.

• Sodium Metal (Na): Reacts with the alcohol to form the alkoxide and hydrogen gas.

• Potassium tert-butoxide (KOtBu): A bulky, strong base that can also be effective.

Weaker bases like sodium hydroxide (B78521) (NaOH) or potassium carbonate (K2CO3) are generally less effective for deprotonating secondary alcohols like 2-octanol.

Q3: What is the optimal solvent for this reaction?

A3: Polar aprotic solvents are the best choice for Williamson ether synthesis. These solvents solvate the cation of the alkoxide, leaving the alkoxide anion more available to act as a nucleophile.[1] Recommended solvents include:

• Tetrahydrofuran (THF): A common and effective solvent for this reaction.

• N,N-Dimethylformamide (DMF): Can accelerate the reaction but is more difficult to remove.

• Dimethyl Sulfoxide (DMSO): Similar to DMF, it can enhance reactivity but requires careful purification.

Protic solvents like ethanol (B145695) should be avoided as they can solvate the alkoxide, reducing its nucleophilicity.

Q4: What is the ideal temperature range for the synthesis of 2-Ethoxyoctane?

A4: The reaction temperature is a critical parameter to control. A typical range for the Williamson ether synthesis is between 50-100°C.[1] However, for a secondary alcohol like 2-octanol, it is advisable to start at a lower temperature (e.g., room temperature to 50°C) and gently heat if the reaction is slow. Higher temperatures can favor the E2 elimination side reaction, leading to the formation of octenes.

Troubleshooting Guide

Problem	Potential Cause	Recommended Solution
Low or No Product Yield	Incomplete deprotonation of 2-octanol.	Use a stronger base like sodium hydride (NaH) and ensure anhydrous (dry) reaction conditions.
Inactive alkylating agent.	Use fresh, purified ethyl iodide or ethyl bromide. Iodides are generally more reactive than bromides.
Incorrect solvent.	Use a polar aprotic solvent such as THF or DMF to enhance the nucleophilicity of the alkoxide.[1]
Reaction temperature is too low.	Gradually increase the reaction temperature while monitoring the reaction progress by TLC. A typical range is 50-100°C.[1]
Presence of Octene Byproducts	E2 elimination is competing with the SN2 reaction.	Use a less sterically hindered primary alkyl halide (ethyl iodide). Lower the reaction temperature, as higher temperatures favor elimination.
Unreacted 2-Octanol Remaining	Insufficient amount of base.	Use a slight excess of the base (e.g., 1.1 to 1.2 equivalents) to ensure complete deprotonation of the 2-octanol.
Insufficient reaction time.	Monitor the reaction by TLC and allow it to proceed until the starting material is consumed. Reaction times can range from 1 to 8 hours.

Data on Reaction Conditions

Parameter	Condition	Effect on Yield of 2-Ethoxyoctane (Predicted)	Rationale
Temperature	Low (e.g., 25-50°C)	Moderate	Favors SN2 over E2, but the reaction rate may be slow.
Moderate (e.g., 50-80°C)	High	Optimal balance between reaction rate and minimizing E2 elimination.
High (e.g., >80°C)	Decreased	Increased rate of E2 elimination, leading to more octene byproducts.
Base	Sodium Hydride (NaH)	High	Strong, non-nucleophilic base that drives alkoxide formation.
Sodium Metal (Na)	High	Effective for alkoxide formation.
Potassium tert-butoxide (KOtBu)	Moderate to High	Strong, sterically hindered base that can be effective.
Sodium Hydroxide (NaOH)	Low	Generally not strong enough for complete deprotonation of a secondary alcohol.
Solvent	THF (Polar Aprotic)	High	Good balance of solubility and reactivity.
DMF (Polar Aprotic)	High	Can increase reaction rate but is harder to remove.
Ethanol (Protic)	Low	Solvates the alkoxide, reducing its nucleophilicity.
Toluene (Nonpolar)	Low	Poor solubility of the alkoxide.

Experimental Protocols

Protocol 1: Synthesis of 2-Ethoxyoctane from 2-Octanol and Ethyl Iodide

This protocol is a general procedure and may require optimization.

Materials:

• 2-Octanol

• Sodium Hydride (NaH), 60% dispersion in mineral oil

• Ethyl Iodide

• Anhydrous Tetrahydrofuran (THF)

• Saturated aqueous ammonium (B1175870) chloride solution

• Diethyl ether

• Brine

• Anhydrous magnesium sulfate

Procedure:

• Alkoxide Formation:

  • In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a reflux condenser, and a nitrogen inlet, add anhydrous THF.

  • Carefully add sodium hydride (1.2 equivalents) to the THF.

  • Cool the suspension to 0°C using an ice bath.

  • Slowly add 2-octanol (1.0 equivalent) dropwise to the stirred suspension.

  • Allow the mixture to warm to room temperature and stir for 1 hour, or until the evolution of hydrogen gas ceases.

• Ether Synthesis:

  • Cool the resulting sodium 2-octanolate solution back to 0°C.

  • Slowly add ethyl iodide (1.5 equivalents) dropwise.

  • After the addition is complete, allow the reaction to warm to room temperature and then heat to a gentle reflux (around 60-70°C).

  • Monitor the reaction progress using Thin Layer Chromatography (TLC). The reaction is typically complete within 4-6 hours.

• Work-up and Purification:

  • After the reaction is complete, cool the mixture to room temperature.

  • Carefully quench the reaction by the slow addition of a saturated aqueous solution of ammonium chloride.

  • Transfer the mixture to a separatory funnel and extract with diethyl ether.

  • Wash the combined organic layers with water and then with brine.

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure.

  • The crude 2-ethoxyoctane can be purified by fractional distillation.

Visualizing the Workflow

Caption: Workflow for the synthesis of 2-Ethoxyoctane.

References

• 1. Iron-Catalyzed Selective Etherification and Transetherification Reactions Using Alcohols - PMC [pmc.ncbi.nlm.nih.gov]

Preventing racemization during the synthesis of chiral 2-Ethoxyoctane.

This guide is intended for researchers, scientists, and drug development professionals to address common challenges related to preserving stereochemical integrity during the synthesis of chiral 2-Ethoxyoctane.

Frequently Asked Questions (FAQs)

Q1: What are the primary causes of racemization when synthesizing chiral 2-Ethoxyoctane?

A1: Racemization, or the loss of enantiomeric excess (e.e.), during the synthesis of a chiral secondary ether like 2-Ethoxyoctane typically arises from three main sources:

• Competing SN1 Reaction Pathway: The classic Williamson ether synthesis involves an SN2 reaction. However, when using a secondary alkyl halide (e.g., (R)-2-bromooctane), conditions that favor an SN1 mechanism (such as polar protic solvents or non-basic nucleophiles) can lead to the formation of a planar carbocation intermediate, resulting in a racemic mixture.[1][2]

• Sub-optimal Base or Reaction Conditions: In the Williamson synthesis, using a base that is too strong or applying excessive heat when forming the 2-octoxide can potentially cause epimerization at the chiral center.

• Workup and Purification Issues: Exposure to strongly acidic or basic conditions during the aqueous workup can catalyze racemization.[3][4] Similarly, purification via chromatography on standard silica (B1680970) gel, which is inherently acidic, can also lead to a loss of stereochemical purity.[3]

Q2: Which synthetic route is recommended to achieve the highest enantiomeric excess (e.e.) for 2-Ethoxyoctane?

A2: For converting a secondary alcohol like 2-octanol (B43104) to an ether, the Mitsunobu reaction is highly recommended for preserving stereochemical integrity.[5][6] This reaction proceeds through a clean SN2 mechanism, which results in a predictable and complete inversion of the stereocenter.[5][6][7] For example, reacting (R)-2-octanol with ethanol (B145695) under Mitsunobu conditions will yield (S)-2-Ethoxyoctane with very high enantiomeric excess.[7]

Q3: Can I use the Williamson ether synthesis? If so, how can I optimize it to prevent racemization?

A3: Yes, the Williamson ether synthesis can be used, but it requires careful optimization. To favor the desired SN2 pathway and minimize racemization, you should:

• Choose the Right Reactants: The preferred approach is to react the sodium salt of chiral 2-octanol (sodium (R)-2-octoxide) with a primary ethyl halide (e.g., iodoethane (B44018) or bromoethane). Using a secondary halide as the electrophile is much more likely to result in a mixture of substitution and elimination products.[1][2][8]

• Select an Appropriate Solvent: Use a polar aprotic solvent like THF, DMF, or DMSO. These solvents solvate the cation of the alkoxide but not the nucleophilic oxygen, enhancing its reactivity and favoring the SN2 mechanism.[9] Avoid polar protic solvents like water or ethanol (unless used as the reactant itself in a Mitsunobu reaction), as they can stabilize carbocation intermediates, promoting the SN1 pathway.

• Use a Strong, Non-Hindered Base: To form the alkoxide from 2-octanol, use a strong base like sodium hydride (NaH). This ensures rapid and complete deprotonation without introducing competing nucleophiles.

Troubleshooting Guide

This section addresses specific problems you may encounter during the synthesis.

Problem	Potential Cause	Recommended Solution
Low Enantiomeric Excess (e.e.) in Final Product	1. SN1 Competition: Reaction conditions are promoting the formation of a carbocation intermediate.	• Switch to a polar aprotic solvent (THF, DMF). • Ensure a high concentration of a strong nucleophile (ethoxide). • Use a better leaving group on your ethylating agent (I > Br > Cl > OTs) to accelerate the SN2 reaction.
2. Racemization During Workup: Aqueous workup is too acidic or basic.	• Use a buffered aqueous solution (e.g., saturated ammonium (B1175870) chloride) for quenching instead of strong acids or bases.[3]
3. Racemization During Purification: Standard silica gel is acidic and can cause racemization on the column.	• Neutralize the silica gel with a suitable base (e.g., by adding 1% triethylamine (B128534) to the eluent). • Consider using neutral alumina (B75360) for chromatography or purification by distillation if feasible.[4]
Low Yield of 2-Ethoxyoctane	1. E2 Elimination Side Reaction: Especially when using a secondary halide and a strong, sterically hindered base.	• Use the less sterically hindered nucleophile/base combination (ethoxide attacking a 2-halooctane is less favorable than 2-octoxide attacking an ethyl halide).[8] • Run the reaction at the lowest temperature necessary for a reasonable reaction rate.
2. Incomplete Deprotonation: The alcohol was not fully converted to the alkoxide before adding the electrophile.	• Use a strong base like NaH and ensure the hydrogen evolution has ceased before adding the ethyl halide.
3. Poor Leaving Group: The chosen leaving group is not reactive enough.	• Use iodoethane, which is more reactive in SN2 reactions than bromoethane (B45996) or chloroethane.

Comparative Data on Synthetic Methods

The choice of synthetic methodology has a significant impact on the stereochemical outcome.

Method	Role of Chiral Center	Typical Stereochemical Outcome	Expected Enantiomeric Excess (e.e.)	Key Considerations
Optimized Williamson Synthesis	Nucleophile (as 2-octoxide)	Retention (overall)	>95%	Requires strong base (NaH) and a primary electrophile (e.g., C₂H₅I).
Sub-optimal Williamson Synthesis	Electrophile (as 2-halooctane)	Inversion + Racemization	Variable, often low	High risk of SN1 (racemization) and E2 (alkene byproduct) competition.[1]
Mitsunobu Reaction	Alcohol Substrate	Complete Inversion	>98%	Excellent for secondary alcohols.[7] Byproducts (triphenylphosphine oxide, reduced azodicarboxylate) must be removed during purification.[10]

Experimental Protocols

Protocol 1: Synthesis of (S)-2-Ethoxyoctane via Mitsunobu Reaction (Recommended)

This protocol is adapted from established Mitsunobu procedures known for their high stereochemical fidelity.[11] It uses (R)-2-octanol to produce (S)-2-Ethoxyoctane via inversion.

Materials:

• (R)-2-Octanol

• Anhydrous Ethanol (EtOH)

• Triphenylphosphine (B44618) (PPh₃)

• Diisopropyl azodicarboxylate (DIAD) or Diethyl azodicarboxylate (DEAD)

• Anhydrous Tetrahydrofuran (THF)

Procedure:

• In a flame-dried, round-bottom flask under an inert atmosphere (e.g., Argon), dissolve (R)-2-octanol (1.0 eq), anhydrous ethanol (1.5 eq), and triphenylphosphine (1.5 eq) in anhydrous THF.

• Cool the solution to 0 °C in an ice bath.

• Slowly, add a solution of DIAD or DEAD (1.5 eq) in anhydrous THF dropwise to the reaction mixture over 30 minutes. Maintain the temperature at 0 °C during the addition.

• After the addition is complete, allow the reaction to slowly warm to room temperature and stir for 12-24 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, concentrate the reaction mixture under reduced pressure.

• Purify the crude product by flash column chromatography (using silica gel treated with 1% triethylamine in a hexane/ethyl acetate (B1210297) eluent system) to remove triphenylphosphine oxide and the hydrazine (B178648) byproduct and isolate the pure (S)-2-Ethoxyoctane.

• Determine the enantiomeric excess using chiral GC or HPLC.

Protocol 2: Optimized Williamson Ether Synthesis

This protocol is designed to maximize the SN2 pathway and prevent racemization by using the chiral alcohol as the nucleophile precursor.

Materials:

• (R)-2-Octanol

• Sodium Hydride (NaH, 60% dispersion in mineral oil)

• Iodoethane (CH₃CH₂I)

• Anhydrous Dimethylformamide (DMF)

Procedure:

• In a flame-dried, three-neck flask under an inert atmosphere, wash sodium hydride (1.2 eq) with anhydrous hexanes to remove the mineral oil, and then suspend it in anhydrous DMF.

• Cool the suspension to 0 °C.

• Slowly add a solution of (R)-2-octanol (1.0 eq) in anhydrous DMF to the NaH suspension. Allow the reaction to stir at 0 °C for 1 hour or until hydrogen gas evolution ceases, indicating the complete formation of sodium (R)-2-octoxide.

• Add iodoethane (1.1 eq) dropwise to the alkoxide solution at 0 °C.

• Allow the reaction mixture to warm to room temperature and stir for 6-12 hours.

• Monitor the reaction by TLC or GC.

• Upon completion, carefully quench the reaction by slowly adding a saturated aqueous solution of ammonium chloride.

• Extract the product with diethyl ether (3x).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by distillation or column chromatography.

• Determine the enantiomeric excess using chiral GC or HPLC.

Visual Guides

Reaction Pathway Analysis

Caption: Competing SN2 and SN1 pathways in Williamson ether synthesis.

Mitsunobu Reaction Workflow

Caption: Stereoinvertive pathway of the Mitsunobu reaction.

Troubleshooting Decision Tree

Caption: Decision tree for troubleshooting low enantiomeric excess.

References

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. Williamson ether synthesis - Wikipedia [en.wikipedia.org]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. glaserr.missouri.edu [glaserr.missouri.edu]
• 6. Mitsunobu Reaction [organic-chemistry.org]
• 7. researchgate.net [researchgate.net]
• 8. Williamson Ether Synthesis - Chemistry Steps [chemistrysteps.com]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. tcichemicals.com [tcichemicals.com]
• 11. Mitsunobu reaction - Wikipedia [en.wikipedia.org]

Resolving peak tailing in HPLC analysis of 2-Ethoxyoctane.

This technical support center provides troubleshooting guidance for resolving peak tailing issues encountered during the High-Performance Liquid Chromatography (HPLC) analysis of 2-Ethoxyoctane. The information is tailored for researchers, scientists, and drug development professionals.

Troubleshooting Guide: Resolving Peak Tailing

Peak tailing is a common chromatographic problem that can affect resolution, sensitivity, and the accuracy of quantification.[1][2][3] An ideal chromatographic peak is symmetrical and Gaussian in shape.[1][2] Peak tailing occurs when the asymmetry factor (As) is greater than 1.2.[4] This guide addresses the potential causes of peak tailing in the analysis of a non-polar, hydrophobic compound like 2-Ethoxyoctane and provides systematic solutions.

Question 1: My 2-Ethoxyoctane peak is tailing. What are the most common causes?

Peak tailing in HPLC can stem from various factors, broadly categorized as column-related, mobile phase-related, sample-related, or instrument-related issues. For a hydrophobic compound like 2-Ethoxyoctane, secondary interactions with the stationary phase and system issues are common culprits.

Potential Causes of Peak Tailing:

• Column Issues:

  • Secondary Silanol (B1196071) Interactions: Residual silanol groups on the silica-based stationary phase can interact with analytes, causing tailing.[1][2][4][5] While 2-Ethoxyoctane is not strongly basic, weak interactions can still occur.

  • Column Contamination: Accumulation of strongly retained impurities on the column can lead to peak distortion.[6]

  • Column Void or Bed Deformation: A void at the column inlet or damage to the packed bed can cause peak asymmetry.[4][6]

  • Column Degradation: Over time, the stationary phase can degrade, leading to poor peak shape.[6]

• Mobile Phase Issues:

  • Inappropriate Mobile Phase Strength: A mobile phase that is too weak can result in prolonged interaction with the stationary phase.[6]

  • Insufficient Buffering: While less critical for non-ionizable compounds, a poorly buffered mobile phase can affect the silica (B1680970) surface chemistry.[7]

• Sample Issues:

  • Sample Overload: Injecting too much sample can saturate the column, leading to peak broadening and tailing.[4][6][7]

  • Sample Solvent Mismatch: If the sample is dissolved in a solvent significantly stronger than the mobile phase, it can cause peak distortion, particularly for early eluting peaks.[6][8]

• Instrumental Issues:

  • Extra-Column Volume: Excessive volume from tubing, fittings, or the detector cell can cause band broadening and tailing.[2][6] This is often more noticeable for early eluting peaks.[9]

  • Improper Connections: Poorly made connections between the injector, column, and detector can introduce dead volume.[8]

Question 2: How can I systematically troubleshoot peak tailing for 2-Ethoxyoctane?

A logical, step-by-step approach is the most effective way to identify and resolve the cause of peak tailing. The following workflow can guide your troubleshooting process.

Troubleshooting Workflow for Peak Tailing

Caption: A step-by-step workflow for troubleshooting peak tailing in HPLC analysis.

FAQs: Resolving Peak Tailing in 2-Ethoxyoctane Analysis

Q1: What type of HPLC column is best to minimize peak tailing for a non-polar compound like 2-Ethoxyoctane?

For a non-polar compound, a standard C18 or C8 column is appropriate. To minimize the risk of secondary interactions that can cause tailing, consider the following:

• End-capped Columns: Use a column that has been "end-capped." This process chemically derivatizes most of the residual silanol groups, making the surface more inert.[4][10]

• High-Purity Silica: Modern columns are often packed with high-purity silica, which has a lower metal content and fewer acidic silanol sites, resulting in better peak shapes for a wide range of compounds.[1][11]

• Hybrid Silica Columns: These columns incorporate organic groups into the silica matrix, which can improve peak shape and stability over a wider pH range.[1][5]

Q2: Can the mobile phase composition affect peak tailing for 2-Ethoxyoctane?

Yes, even for a non-polar compound, the mobile phase can influence peak shape.

• Solvent Strength: Ensure your mobile phase (typically a mixture of acetonitrile (B52724) or methanol (B129727) and water for reverse-phase) has sufficient organic solvent to elute 2-Ethoxyoctane in a reasonable time. A mobile phase that is too weak can lead to excessive retention and potential for peak broadening and tailing.

• Additives: While 2-Ethoxyoctane is not basic, a small amount of an acidic modifier like 0.1% formic acid or acetic acid can help to suppress any potential interactions with residual silanol groups on the column by keeping them protonated.[10][12][13]

Q3: How do I know if I am overloading the column?

Column overload is a common cause of peak tailing.[6] To check for this, prepare a dilution series of your sample (e.g., 1:10 and 1:100 dilutions) and inject them. If the peak shape improves (i.e., the tailing is reduced) at lower concentrations, you are likely overloading the column.[4]

Quantitative Guide for Sample Load:

Parameter	Recommendation
Analytical Columns (4.6 mm ID)
Injection Volume	5 - 20 µL
Sample Concentration	Start with a low concentration (e.g., 0.1 mg/mL) and increase if necessary.
Microbore Columns (2.1 mm ID)
Injection Volume	1 - 5 µL
Sample Concentration	Significantly lower than for analytical columns.

Q4: My peak tailing is still present after trying the above solutions. What else can I do?

If peak tailing persists, consider these additional steps:

• Column Flushing: Contaminants from previous analyses can build up on the column. Flush the column with a strong solvent (e.g., isopropanol (B130326) or a high percentage of organic solvent in your mobile phase).

• Replace the Column: The column may be permanently damaged or have reached the end of its lifespan.[6] Try a new column of the same type to see if the problem is resolved.

• Check for Extra-Column Volume:

  • Use tubing with a small internal diameter (e.g., 0.005 inches or smaller).[2]

  • Keep the tubing length between components as short as possible.

  • Ensure all fittings are properly tightened to avoid dead volume.

Chemical Interactions Leading to Peak Tailing

Caption: Diagram illustrating the difference between ideal hydrophobic interaction and secondary interactions with silanol groups that can lead to peak tailing.

Detailed Experimental Protocols

Protocol 1: Column Flushing Procedure for a Reverse-Phase C18 Column

This procedure is intended to remove strongly retained contaminants from the column.

• Disconnect the Column from the Detector: This prevents contaminants from flowing into the detector cell.

• Set a Low Flow Rate: Begin with a flow rate of approximately 0.5 mL/min.

• Flush with Mobile Phase: Wash the column with your current mobile phase (without buffer salts) for 10-15 minutes.

• Flush with Isopropanol: Flush the column with 100% isopropanol for at least 30 minutes. Isopropanol is a good solvent for a wide range of organic compounds.

• Flush with Mobile Phase: Re-equilibrate the column with your mobile phase (without buffer salts) for 15 minutes.

• Reconnect to Detector and Equilibrate: Reconnect the column to the detector and equilibrate with the full mobile phase composition until a stable baseline is achieved.

Protocol 2: Sample Dilution Study to Diagnose Column Overload

This protocol helps determine if the injected sample mass is causing peak tailing.

• Prepare a Stock Solution: Prepare a stock solution of your 2-Ethoxyoctane standard at a known concentration (e.g., 1 mg/mL) in the mobile phase.

• Create a Dilution Series: Prepare a series of dilutions from the stock solution. A 1:10 and 1:100 dilution are good starting points.

  • 1:10 Dilution: 100 µL of stock + 900 µL of mobile phase (0.1 mg/mL)

  • 1:100 Dilution: 100 µL of the 1:10 dilution + 900 µL of mobile phase (0.01 mg/mL)

• Inject and Analyze: Inject a constant volume of the stock solution and each dilution.

• Evaluate Peak Shape: Compare the peak asymmetry of 2-Ethoxyoctane in each chromatogram. A significant improvement in peak shape (less tailing) at lower concentrations indicates that the original sample was overloading the column.

References

• 1. Understanding Peak Tailing in HPLC | Phenomenex [phenomenex.com]
• 2. chromtech.com [chromtech.com]
• 3. pharmagrowthhub.com [pharmagrowthhub.com]
• 4. elementlabsolutions.com [elementlabsolutions.com]
• 5. kh.aquaenergyexpo.com [kh.aquaenergyexpo.com]
• 6. uhplcs.com [uhplcs.com]
• 7. Reasons for Peak Tailing of HPLC Column - Hawach [hawachhplccolumn.com]
• 8. support.waters.com [support.waters.com]
• 9. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 10. LABTips: How to Prevent Tailing Peaks in HPLC | Labcompare.com [labcompare.com]
• 11. Metal Content Affects Silica Particle and Contributes to Peak Shape - Tech Information [mtc-usa.com]
• 12. benchchem.com [benchchem.com]
• 13. chromatographyonline.com [chromatographyonline.com]

Minimizing side product formation in the synthesis of 2-Ethoxyoctane.

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of 2-Ethoxyoctane. Our focus is on minimizing the formation of unwanted side products to ensure high purity and yield of the target molecule.

Troubleshooting Guide

This guide addresses common issues encountered during the synthesis of 2-Ethoxyoctane, focusing on the Williamson ether synthesis, a common synthetic route.

Problem: Low Yield of 2-Ethoxyoctane and Significant Formation of Octene Isomers

This is the most common issue in the synthesis of 2-ethoxyoctane and is primarily due to the competition between the desired S(N)2 (substitution) reaction and the E2 (elimination) side reaction.[1][2][3][4][5] The secondary nature of the 2-octyl halide or related substrates makes them susceptible to elimination.

Potential Cause	Recommended Solution	Rationale
Sub-optimal Choice of Reactants	Option 1 (Preferred): Use sodium ethoxide as the nucleophile and a 2-octyl halide (e.g., 2-bromooctane) as the substrate. This is generally the more practical route.	While a secondary halide is used, it is often more readily available than the alternative. Careful control of other reaction parameters is crucial.
Option 2 (Alternative): Use sodium 2-octoxide as the nucleophile and a primary ethyl halide (e.g., ethyl bromide or ethyl iodide).	This combination strongly favors the S(_N)2 pathway as primary halides are much less prone to E2 elimination.[1][4] However, preparing sodium 2-octoxide may be less convenient.
Inappropriate Base	Use a strong, non-bulky base to form the alkoxide. Sodium hydride (NaH) is a good choice for deprotonating the alcohol to form the alkoxide in situ.[1]	Strong, bulky bases like potassium tert-butoxide will significantly favor the E2 elimination pathway, leading to a higher yield of octene.
Incorrect Solvent Choice	Use a polar aprotic solvent such as N,N-Dimethylformamide (DMF) or Dimethyl sulfoxide (B87167) (DMSO).	These solvents solvate the cation of the alkoxide, leaving a more reactive "naked" alkoxide anion, which enhances the rate of the S(_N)2 reaction. Protic solvents (e.g., ethanol) can solvate the alkoxide, reducing its nucleophilicity and favoring the E2 pathway.
High Reaction Temperature	Maintain a lower reaction temperature, for example, by running the reaction at room temperature or slightly elevated temperatures (e.g., 50°C) and monitoring for a longer duration.	Higher temperatures generally favor the E2 elimination reaction over the S(_N)2 substitution.[6]

Problem: Reaction Does Not Go to Completion

Potential Cause	Recommended Solution	Rationale
Insufficient Reaction Time	Monitor the reaction progress using Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS) to ensure the starting material is consumed.	The S(_N)2 reaction with a secondary halide can be sluggish, especially at lower temperatures.
Deactivated Nucleophile	Ensure anhydrous (dry) conditions.	Water or other protic impurities will protonate the alkoxide, rendering it non-nucleophilic.
Poor Leaving Group	If using a 2-octyl halide, consider converting the hydroxyl group of 2-octanol (B43104) to a better leaving group, such as a tosylate.	Tosylates are excellent leaving groups and can enhance the rate of the S(_N)2 reaction.

Frequently Asked Questions (FAQs)

Q1: What are the main side products in the synthesis of 2-ethoxyoctane?

A1: The primary side products are isomers of octene, resulting from the E2 elimination reaction competing with the desired S(N)2 Williamson ether synthesis.[2][5] The most likely octene isomers are 1-octene (B94956) and 2-octene.

Q2: Which synthetic route is better: reacting sodium ethoxide with 2-bromooctane (B146060) or reacting sodium 2-octoxide with ethyl bromide?

A2: Reacting sodium 2-octoxide with a primary ethyl halide (like ethyl bromide or iodide) is theoretically the better route to maximize the yield of 2-ethoxyoctane and minimize octene formation.[1][4] This is because primary halides are significantly less prone to E2 elimination than secondary halides. However, the choice may also depend on the availability and ease of preparation of the starting materials.

Q3: What is the recommended solvent for this synthesis?

A3: Polar aprotic solvents like DMF or DMSO are highly recommended. They enhance the nucleophilicity of the alkoxide, thereby favoring the S(_N)2 pathway.

Q4: How can I monitor the progress of the reaction?

A4: The reaction progress can be effectively monitored by TLC or GC-MS.[7] This will allow you to track the consumption of the starting materials and the formation of the product and side products.

Q5: What is the best way to purify the final product?

A5: After the reaction is complete, a standard aqueous workup should be performed. The crude product can then be purified by fractional distillation or column chromatography to separate the 2-ethoxyoctane from any unreacted starting materials and octene side products.

Data Presentation

The following table summarizes the expected product distribution based on the chosen reaction conditions. Note that specific yields can vary based on the precise experimental setup.

Alkyl Halide	Alkoxide	Solvent	Temperature	Major Product	Major Side Product	Approximate Product Ratio (Ether:Alkene)
2-Bromooctane	Sodium Ethoxide	Ethanol (Protic)	Reflux	Octene Isomers	2-Ethoxyoctane	93:7 (favoring elimination)
2-Bromooctane	Sodium Ethoxide	DMF (Polar Aprotic)	50°C	2-Ethoxyoctane	Octene Isomers	Favorable for Ether (SN2 favored)
Ethyl Bromide	Sodium 2-Octoxide	DMF (Polar Aprotic)	Room Temp	2-Ethoxyoctane	Ethene (minimal)	Highly Favorable for Ether (SN2 strongly favored)

Experimental Protocols

Optimized Protocol for the Synthesis of 2-Ethoxyoctane via Williamson Ether Synthesis

This protocol is designed to favor the S(_N)2 reaction and minimize the formation of octene side products.

Materials:

• 2-Octanol

• Sodium hydride (NaH), 60% dispersion in mineral oil

• Ethyl iodide (or ethyl bromide)

• Anhydrous N,N-Dimethylformamide (DMF)

• Anhydrous diethyl ether

• Saturated aqueous ammonium (B1175870) chloride solution

• Saturated aqueous sodium chloride solution (brine)

• Anhydrous magnesium sulfate

Procedure:

• Alkoxide Formation:

  • In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, add sodium hydride (1.2 equivalents).

  • Wash the sodium hydride with anhydrous hexanes to remove the mineral oil and carefully decant the hexanes.

  • Add anhydrous DMF to the flask to create a suspension of NaH.

  • Cool the suspension to 0°C in an ice bath.

  • Slowly add a solution of 2-octanol (1.0 equivalent) in anhydrous DMF to the NaH suspension via the dropping funnel.

  • Allow the reaction mixture to slowly warm to room temperature and stir for 1 hour, or until the evolution of hydrogen gas ceases, indicating the formation of the sodium 2-octoxide.

• Ether Formation:

  • Cool the alkoxide solution back to 0°C.

  • Slowly add ethyl iodide (1.5 equivalents) to the reaction mixture via the dropping funnel.

  • After the addition is complete, allow the reaction to warm to room temperature and then heat to 50°C.

  • Monitor the reaction by TLC or GC-MS until the 2-octanol is consumed (typically 4-8 hours).

• Work-up and Purification:

  • Cool the reaction mixture to room temperature and carefully quench the reaction by the slow addition of saturated aqueous ammonium chloride solution.

  • Transfer the mixture to a separatory funnel and extract three times with diethyl ether.

  • Combine the organic layers and wash with water and then with brine.

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by fractional distillation or column chromatography on silica (B1680970) gel.

Visualizations

Caption: Troubleshooting logic for minimizing side product formation.

Caption: Experimental workflow for the optimized synthesis of 2-ethoxyoctane.

References

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. discovery.researcher.life [discovery.researcher.life]
• 3. Understanding the SN2 Versus E2 Competition - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. organicchemistrytutor.com [organicchemistrytutor.com]
• 5. Competitive dynamics of E2 and SN2 reaction driven by collision energy and leaving group - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 6. There are two different ways of making 2 -ethoxyoctane from octan-2-ol us.. [askfilo.com]
• 7. benchchem.com [benchchem.com]

Technical Support Center: Purification of 2-Ethoxyoctane

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers, scientists, and drug development professionals working on the purification of 2-Ethoxyoctane.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities found in crude 2-Ethoxyoctane after synthesis?

A1: Common impurities depend on the synthetic route, but typically include:

• Unreacted Starting Materials: 2-octanol (B43104) and the ethylating agent (e.g., ethanol, ethyl halide).

• Byproducts: Diethyl ether (from self-condensation of ethanol), di-octyl ethers, and elimination products like octenes.

• Isomeric Ethers: If the starting 2-octanol contained other octanol (B41247) isomers, or if the reaction conditions allowed for rearrangement, other ethoxyoctane isomers with very similar physical properties may be present.[1][2]

• Residual Solvents and Water: Solvents used during the reaction and aqueous work-up.

Q2: How can I detect and remove peroxide impurities from 2-Ethoxyoctane?

A2: Ethers are known to form explosive peroxides upon exposure to air and light.

• Detection: Add 1 ml of the ether to a freshly prepared solution of 100 mg of potassium iodide in 1 ml of glacial acetic acid. A yellow color indicates low concentrations of peroxides, while a brown color indicates high concentrations.

• Removal: Peroxides can be removed by passing the ether through a column of activated alumina (B75360) or by washing with an acidic ferrous sulfate (B86663) solution.

Q3: What is the recommended method for storing purified 2-Ethoxyoctane?

A3: To prevent degradation and peroxide formation, store purified 2-Ethoxyoctane in a tightly sealed, amber glass bottle under an inert atmosphere (e.g., nitrogen or argon). Keep it in a cool, dark, and dry place away from heat sources.

Troubleshooting Guide

Q4: My GC analysis of the purified product shows a single sharp peak, but the NMR spectrum indicates the presence of alcohol. What is the issue?

A4: This suggests the presence of residual 2-octanol. Alcohols can sometimes co-elute with the main product in non-polar GC columns or be present in amounts below the GC's detection limit for that specific method.

• Cause: Inefficient removal of the starting alcohol.

• Solution: Wash the crude product with water or brine several times to remove the majority of the water-soluble alcohol before distillation. For trace amounts, chemical purification by forming non-volatile esters from the alcohol impurities can be effective.[3]

Q5: The GC chromatogram shows multiple peaks with very close retention times that are difficult to separate. What could be the cause?

A5: This is a classic sign of isomeric impurities.[4] Structural isomers of 2-Ethoxyoctane or related alkanes will have very similar boiling points and polarities, making them difficult to separate.[2][5]

• Cause: Use of impure starting materials containing isomers or isomerization during the synthesis.

• Solution: High-efficiency fractional distillation using a column with a high number of theoretical plates is necessary.[6][7] If distillation fails, preparative gas chromatography (GC) or high-performance liquid chromatography (HPLC) on a suitable stationary phase is the most effective method for separating isomers.[8][9]

Q6: After distillation, my product appears cloudy. What is the problem?

A6: A cloudy appearance typically indicates the presence of water.

• Cause: Incomplete drying of the product before distillation or co-distillation of water (azeotrope formation).

• Solution: Before distillation, dry the ether solution thoroughly with a suitable drying agent like anhydrous magnesium sulfate or sodium sulfate. If the product is already distilled, re-dry it with a drying agent and filter, or perform a final distillation over a small amount of sodium metal or calcium hydride to remove residual water.

Data Presentation

For effective purification, it is crucial to understand the physical properties of 2-Ethoxyoctane and its potential impurities.

Table 1: Physical Properties of 2-Ethoxyoctane

Property	Value	Reference
Molecular Formula	C₁₀H₂₂O	[10][11]
Molecular Weight	158.28 g/mol	[10][11]
Boiling Point	Data not precisely available, estimated to be around 170-180 °C	-
Density	Data not available	-
LogP (Octanol/Water)	3.38	[11]

Table 2: Boiling Points of Common Impurities

Compound	Boiling Point (°C)	Separation Challenge
Water	100 °C	Easily separable by distillation if not forming an azeotrope.
Ethanol	78.4 °C	Easily separable by distillation.
Diethyl Ether	34.6 °C	Easily separable by distillation.
1-Octene	121 °C	Separable by fractional distillation.
2-Octanol	179 °C	Very close to the estimated boiling point of 2-Ethoxyoctane; requires high-efficiency fractional distillation.
Isomeric Ethoxyoctanes	~170-180 °C	Extremely difficult to separate by distillation; requires chromatography.[1][2]

Experimental Protocols

Protocol 1: High-Efficiency Fractional Distillation

This protocol is designed to separate components with close boiling points, such as removing unreacted 2-octanol.[12]

• Apparatus Setup: Assemble a fractional distillation apparatus using a round-bottom flask, a fractionating column (e.g., Vigreux or packed with Raschig rings), a distillation head with a thermometer, a condenser, and receiving flasks. Ensure all glassware is dry.

• Drying: Dry the crude 2-Ethoxyoctane solution with anhydrous magnesium sulfate, stir for 30 minutes, and filter to remove the drying agent.

• Distillation:

  • Add the dry, crude product to the round-bottom flask along with boiling chips.

  • Wrap the fractionating column and distillation head with glass wool or aluminum foil to ensure an adiabatic process.

  • Heat the flask slowly. Allow the vapor to rise slowly through the column to establish a temperature gradient.

  • Collect the initial fraction (forerun), which may contain lower-boiling impurities like residual solvents.

  • Carefully collect the main fraction at the expected boiling point of 2-Ethoxyoctane. Monitor the temperature closely; a stable boiling point indicates a pure fraction.

  • Stop the distillation before the flask runs dry to prevent the concentration of potentially explosive peroxides.

• Analysis: Analyze the collected fractions using Gas Chromatography (GC) to determine their purity.

Protocol 2: Purification via Preparative Column Chromatography

This method is effective for separating compounds with different polarities, especially for removing highly polar or non-polar impurities that distillation cannot.

• Stationary Phase Selection: Use silica (B1680970) gel for general-purpose purification.

• Mobile Phase Selection: Start with a non-polar eluent, such as hexane, and gradually increase the polarity by adding ethyl acetate. The optimal solvent system should be determined beforehand using Thin Layer Chromatography (TLC), aiming for a retention factor (Rf) of ~0.3 for 2-Ethoxyoctane.

• Column Packing: Pack a glass column with a slurry of silica gel in the initial, non-polar eluent. Ensure the packing is uniform and free of air bubbles.

• Sample Loading: Dissolve the crude product in a minimal amount of the non-polar eluent and carefully load it onto the top of the silica gel bed.

• Elution: Begin eluting with the non-polar solvent. If impurities are less polar than 2-Ethoxyoctane, they will elute first. Gradually increase the eluent polarity to elute the target compound.

• Fraction Collection: Collect small fractions and analyze them by TLC or GC to identify which ones contain the pure product.

• Solvent Removal: Combine the pure fractions and remove the solvent using a rotary evaporator to yield the purified 2-Ethoxyoctane.

Mandatory Visualizations

Purification Workflow

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. US3450608A - Purification of ethers - Google Patents [patents.google.com]
• 4. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 5. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 6. vernier.com [vernier.com]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. US20020019521A1 - Separation of olefinic isomers - Google Patents [patents.google.com]
• 9. US6861512B2 - Separation of olefinic isomers - Google Patents [patents.google.com]
• 10. Page loading... [wap.guidechem.com]
• 11. 2-ethoxyoctane | CAS#:63028-01-3 | Chemsrc [chemsrc.com]
• 12. Fractional distillation - Wikipedia [en.wikipedia.org]

Technical Support Center: Degradation of 2-Ethoxyoctane Under Acidic Conditions

Welcome to the technical support center for researchers, scientists, and drug development professionals studying the degradation of 2-Ethoxyoctane. This resource provides troubleshooting guides and frequently asked questions (FAQs) to assist with your experimental work.

Frequently Asked Questions (FAQs)

Q1: What is the expected degradation pathway of 2-Ethoxyoctane under acidic conditions?

A1: The degradation of 2-Ethoxyoctane in the presence of a strong acid, such as hydrobromic acid (HBr) or hydroiodic acid (HI), proceeds via acid-catalyzed cleavage of the ether bond.[1][2][3][4] The reaction is initiated by the protonation of the ether oxygen, which makes the ethoxy and octyloxy groups better leaving groups.[1] Given that 2-Ethoxyoctane is a secondary ether, the subsequent nucleophilic attack by the conjugate base of the acid (e.g., Br⁻ or I⁻) can occur through a combination of SN1 and SN2 mechanisms.[1][2]

• SN2 Pathway: The nucleophile attacks the less sterically hindered ethyl group, leading to the formation of ethanol (B145695) and 2-bromooctane (B146060) (or 2-iodooctane).

• SN1 Pathway: The protonated ether can dissociate to form a secondary carbocation at the 2-octyl position and ethanol. The nucleophile then attacks the carbocation to form 2-bromooctane (or 2-iodooctane).

The primary degradation products are 2-octanol (B43104) and ethanol . If an excess of a strong hydrohalic acid is used, the initially formed alcohols can be further converted to the corresponding alkyl halides (2-bromooctane and bromoethane).[1][4]

Q2: What are the expected major and minor products of the reaction?

A2: The major products from the acid-catalyzed degradation of 2-Ethoxyoctane are 2-octanol and ethanol . If a hydrohalic acid (like HBr or HI) is used, the corresponding alkyl halides, 2-bromooctane (or 2-iodooctane ) and bromoethane (or iodoethane ), will also be formed, particularly if the acid is used in excess.[1][4] Minor products could arise from side reactions such as elimination from the secondary octyl carbocation (if the SN1 pathway is active), which would lead to the formation of octenes.

Q3: Which analytical techniques are most suitable for monitoring the degradation of 2-Ethoxyoctane?

A3: The most common and effective techniques for monitoring the degradation of 2-Ethoxyoctane and quantifying the products are:

• Gas Chromatography (GC): GC with a Flame Ionization Detector (FID) is well-suited for separating and quantifying volatile compounds like 2-Ethoxyoctane, 2-octanol, and ethanol.[5][6][7][8][9] An internal standard can be used for accurate quantification.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H NMR and 13C NMR spectroscopy can be used to monitor the disappearance of the starting material and the appearance of the alcohol products. Specific proton and carbon signals can be integrated to determine the relative concentrations of the species in the reaction mixture over time.

Q4: How does the choice of acid affect the reaction rate and products?

A4: The strength of the acid and the nucleophilicity of its conjugate base are critical. Strong acids like HI and HBr are more effective at cleaving ethers than HCl because I⁻ and Br⁻ are better nucleophiles than Cl⁻.[3] The reaction is generally slow and often requires heating to proceed at a reasonable rate.[10] The use of a non-nucleophilic acid, such as sulfuric acid in the presence of water, will favor the formation of the alcohols (2-octanol and ethanol) through hydrolysis.

Troubleshooting Guides

Issue	Possible Cause(s)	Suggested Solution(s)
No or very slow reaction	1. Insufficient acid strength or concentration: The acid may not be strong enough to protonate the ether oxygen effectively. 2. Low reaction temperature: Ether cleavage often requires elevated temperatures to proceed at a practical rate.[10] 3. Poor choice of acid: Using an acid with a non-nucleophilic conjugate base (if alkyl halide formation is desired).	1. Use a stronger acid (e.g., HI or HBr). Increase the acid concentration. 2. Increase the reaction temperature. Monitor the reaction at different temperatures to find the optimal condition. 3. If the goal is to form alkyl halides, use HBr or HI.
Low yield of desired product(s)	1. Incomplete reaction: The reaction may not have reached completion. 2. Side reactions: Elimination reactions may be occurring, especially at higher temperatures, leading to the formation of octenes. 3. Product degradation: The alcohol products may undergo further reactions under the acidic conditions.	1. Increase the reaction time and monitor the progress by GC or NMR. 2. Optimize the reaction temperature to favor substitution over elimination. 3. Isolate the products as soon as the reaction is complete to prevent further degradation.
Formation of unexpected products	1. Carbocation rearrangement: If an SN1 pathway is involved, the secondary carbocation could potentially rearrange to a more stable carbocation, although this is less likely in this specific structure. 2. Impurities in starting materials: Contaminants in the 2-Ethoxyoctane or the acid could lead to side reactions.	1. Analyze the product mixture carefully using GC-MS to identify any unexpected isomers. 2. Ensure the purity of the starting materials before beginning the reaction.
Difficulty in quantifying products by GC	1. Poor peak separation: The peaks for ethanol, 2-octanol, and 2-Ethoxyoctane may overlap. 2. Inaccurate calibration: The calibration curve for one or more components may be inaccurate.	1. Optimize the GC temperature program and column type to improve separation. A polar column is often suitable for alcohol analysis.[5] 2. Prepare fresh calibration standards and ensure the internal standard is chosen appropriately and used consistently.

Data Presentation

The following table provides a representative example of the type of quantitative data that can be obtained from a kinetic study of the acid-catalyzed degradation of 2-Ethoxyoctane.

Table 1: Representative Kinetic Data for the Acid-Catalyzed Degradation of 2-Ethoxyoctane

Time (hours)	Concentration of 2-Ethoxyoctane (M)	Concentration of 2-Octanol (M)	Concentration of Ethanol (M)
0	0.100	0.000	0.000
1	0.085	0.015	0.015
2	0.072	0.028	0.028
4	0.052	0.048	0.048
8	0.027	0.073	0.073
12	0.014	0.086	0.086
24	0.002	0.098	0.098

Note: This data is illustrative and the actual reaction rates will depend on the specific experimental conditions (temperature, acid concentration, etc.).

Experimental Protocols

Protocol 1: Kinetic Study of 2-Ethoxyoctane Degradation by GC Analysis

Objective: To monitor the rate of disappearance of 2-Ethoxyoctane and the formation of 2-octanol and ethanol over time using gas chromatography.

Materials:

• 2-Ethoxyoctane

• Concentrated hydrobromic acid (48%)

• Dodecane (B42187) (as an internal standard)

• Dichloromethane (for extraction)

• Saturated sodium bicarbonate solution

• Anhydrous magnesium sulfate

• Reaction vessel with a reflux condenser and magnetic stirrer

• Heating mantle or oil bath

• Gas chromatograph with a flame ionization detector (GC-FID)

• A suitable capillary column (e.g., a polar column like DB-WAX)

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and magnetic stir bar, add a known concentration of 2-Ethoxyoctane in a suitable solvent (e.g., a high-boiling point inert solvent or neat if the reaction is conducted at a suitable temperature). Add a known concentration of dodecane as an internal standard.

• Initiation of Reaction: Place the flask in a preheated oil bath at the desired temperature (e.g., 80 °C). Add a measured amount of concentrated hydrobromic acid to initiate the reaction. Start a timer immediately.

• Sampling: At regular time intervals (e.g., 0, 1, 2, 4, 8, 12, and 24 hours), withdraw a small aliquot (e.g., 0.1 mL) of the reaction mixture.

• Quenching and Extraction: Immediately quench the reaction by adding the aliquot to a vial containing ice-cold saturated sodium bicarbonate solution. Extract the organic components with a known volume of dichloromethane.

• Drying: Dry the organic layer over anhydrous magnesium sulfate.

• GC Analysis: Inject a small volume (e.g., 1 µL) of the dried organic extract into the GC-FID.

• Data Analysis: Integrate the peak areas of 2-Ethoxyoctane, 2-octanol, ethanol, and the internal standard. Calculate the concentration of each component at each time point using a pre-determined calibration curve.

Visualizations

Caption: Acid-catalyzed degradation pathway of 2-Ethoxyoctane.

Caption: Experimental workflow for kinetic analysis.

References

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. 9.12 Reactions of Ethers: Acidic Cleavage – Fundamentals of Organic Chemistry-OpenStax Adaptation [psu.pb.unizin.org]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. Gas chromatography of Alcohols [delloyd.50megs.com]
• 6. phillysim.org [phillysim.org]
• 7. gcms.cz [gcms.cz]
• 8. agilent.com [agilent.com]
• 9. chemlab.truman.edu [chemlab.truman.edu]
• 10. masterorganicchemistry.com [masterorganicchemistry.com]

Effect of steric hindrance in the synthesis of 2-Ethoxyoctane.

This technical support guide is designed for researchers, scientists, and drug development professionals to provide troubleshooting assistance and frequently asked questions (FAQs) regarding the synthesis of 2-Ethoxyoctane, with a specific focus on the challenges posed by steric hindrance.

Frequently Asked Questions (FAQs)

Q1: What is the most common method for synthesizing 2-Ethoxyoctane and what are its limitations?

The most common method for synthesizing ethers like 2-Ethoxyoctane is the Williamson ether synthesis. This reaction involves an alkoxide nucleophile reacting with an alkyl halide (or other substrate with a good leaving group) in an Sₙ2 (bimolecular nucleophilic substitution) reaction.[1][2][3] The primary limitation, especially for a secondary ether like 2-Ethoxyoctane, is the competition with an E2 (bimolecular elimination) side reaction, which is exacerbated by steric hindrance.[1][4][5]

Q2: How does steric hindrance affect the synthesis of 2-Ethoxyoctane?

Steric hindrance plays a critical role in the Williamson ether synthesis. The reaction is an Sₙ2 process, which requires the nucleophile (an alkoxide) to perform a "backside attack" on the carbon atom bearing the leaving group.[1][2][6] If the alkyl halide is sterically hindered (bulky), it physically blocks this backside attack. Consequently, the alkoxide, which is also a strong base, will instead abstract a proton from an adjacent carbon, leading to the formation of an alkene via an E2 elimination reaction.[5][7][8] For 2-Ethoxyoctane, using a secondary alkyl halide like 2-bromooctane (B146060) significantly increases steric hindrance and promotes the undesired elimination pathway.[1][4]

Q3: Are there alternative synthetic strategies if the Williamson ether synthesis fails due to steric hindrance?

Yes, if the Williamson ether synthesis provides a low yield of the desired ether due to steric hindrance, alternative methods can be considered. These include:

• Alkoxymercuration-Demercuration: This two-step process adds an alcohol across an alkene and is a good alternative for preparing ethers from tertiary alcohols without the risk of carbocation rearrangements.[5]

• Acid-Catalyzed Dehydration: This method can be used for the synthesis of symmetrical ethers from primary alcohols. For secondary or tertiary alcohols, it proceeds via an Sₙ1 mechanism, which can be prone to carbocation rearrangements and elimination.[5]

Troubleshooting Guide for 2-Ethoxyoctane Synthesis

Q4: My reaction to synthesize 2-Ethoxyoctane is producing a low yield of the ether and a significant amount of octene byproducts. What is happening?

This is a classic sign that the E2 elimination reaction is outcompeting the desired Sₙ2 substitution.[1][4] This issue is highly common when using a secondary alkyl halide (e.g., 2-bromooctane or 2-iodooctane) as your electrophile. The ethoxide nucleophile is also a strong base, and the steric hindrance around the secondary carbon of the 2-halooctane makes it easier for the ethoxide to act as a base and remove a proton, leading to octene, rather than attacking the carbon to form the ether.[4][5]

Q5: How can I minimize the formation of alkene byproducts and improve the yield of 2-Ethoxyoctane?

To favor the Sₙ2 pathway and increase the yield of 2-Ethoxyoctane, you should choose reactants that minimize steric hindrance at the electrophile. Instead of using ethoxide and a 2-halooctane, reverse the roles: use sodium 2-octanoxide as the nucleophile and a primary alkyl halide like bromoethane (B45996) or iodoethane (B44018) as the electrophile.[3] Primary alkyl halides are much less sterically hindered and are ideal for Sₙ2 reactions, significantly reducing the competing E2 elimination pathway.[1][2][9]

Q6: I am using the preferred route (2-octanoxide and ethyl halide) but my yield is still not optimal. What other reaction parameters can I adjust?

Several factors can be optimized to improve your yield:

• Choice of Base: Use a strong, non-nucleophilic base like sodium hydride (NaH) to fully deprotonate the 2-octanol (B43104) to form the 2-octanoxide nucleophile.[1][5][7] This ensures your nucleophile is readily available for the reaction.

• Solvent: Employ a polar aprotic solvent such as DMSO or DMF. These solvents are effective at solvating the cation (e.g., Na⁺) but not the alkoxide anion, which enhances the nucleophilicity of the alkoxide.[5][7]

• Leaving Group: Iodides are better leaving groups than bromides, which are better than chlorides. Using ethyl iodide may result in a faster reaction rate compared to ethyl bromide or ethyl chloride.[5]

• Temperature: Lowering the reaction temperature generally favors the substitution reaction over elimination.[4] Elimination reactions often have higher activation energy and become more dominant at elevated temperatures.

Quantitative Data Summary

The choice of reactants has a significant impact on the product distribution in the synthesis of 2-Ethoxyoctane. The following table summarizes the expected outcomes based on the principles of Sₙ2 and E2 reactions.

Synthetic Route	Reactant 1 (Nucleophile)	Reactant 2 (Electrophile)	Steric Hindrance at Electrophile	Major Product	Minor Product(s)	Expected Outcome
Route A (Hindered)	Sodium Ethoxide	2-Bromooctane	High (Secondary)	Octenes (E2 Product)	2-Ethoxyoctane (Sₙ2 Product)	Low yield of desired ether
Route B (Preferred)	Sodium 2-Octanoxide	Bromoethane	Low (Primary)	2-Ethoxyoctane (Sₙ2 Product)	Ethene (E2 Product)	High yield of desired ether

Experimental Protocols

Protocol 1: Preferred Synthesis of 2-Ethoxyoctane (Route B)

This protocol minimizes steric hindrance by using a primary alkyl halide.

• Preparation of Sodium 2-Octanoxide:

  • In a flame-dried round-bottom flask under an inert atmosphere (e.g., argon or nitrogen), add anhydrous 2-octanol (1.0 eq.).

  • Dissolve the alcohol in a dry, polar aprotic solvent (e.g., THF or DMSO).

  • Cool the solution to 0 °C in an ice bath.

  • Slowly add sodium hydride (NaH, 1.1 eq.) portion-wise to the solution. Hydrogen gas will evolve.

  • Allow the mixture to stir at 0 °C for 30 minutes, then warm to room temperature and stir for an additional 30 minutes to ensure complete deprotonation.

• Ether Formation:

  • Cool the freshly prepared sodium 2-octanoxide solution back to 0 °C.

  • Slowly add bromoethane (1.2 eq.) dropwise to the solution.

  • Allow the reaction to slowly warm to room temperature and stir for 12-24 hours. The reaction can be gently heated (e.g., to 40-50 °C) to increase the rate, but monitor for any potential side reactions.

  • Monitor the reaction progress using Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

• Work-up and Purification:

  • Once the reaction is complete, quench it by slowly adding water to destroy any unreacted NaH.

  • Transfer the mixture to a separatory funnel and extract with a suitable organic solvent (e.g., diethyl ether or ethyl acetate).

  • Wash the organic layer sequentially with water and brine.

  • Dry the organic layer over anhydrous sodium sulfate (B86663) (Na₂SO₄), filter, and concentrate the solvent using a rotary evaporator.

  • Purify the crude product via fractional distillation or column chromatography to obtain pure 2-Ethoxyoctane.

Visualization of Steric Hindrance Effect

The following diagram illustrates the two possible synthetic pathways for 2-Ethoxyoctane and how steric hindrance dictates the major reaction pathway.

Caption: Competing pathways in the Williamson ether synthesis of 2-Ethoxyoctane.

References

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. Williamson ether synthesis - Wikipedia [en.wikipedia.org]
• 3. Williamson Ether Synthesis - Chemistry Steps [chemistrysteps.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. jk-sci.com [jk-sci.com]
• 8. homework.study.com [homework.study.com]
• 9. organicchemistrytutor.com [organicchemistrytutor.com]

How to remove unreacted starting materials from 2-Ethoxyoctane.

This technical support guide provides troubleshooting advice and detailed protocols for the removal of unreacted starting materials from 2-Ethoxyoctane, a common challenge encountered during its synthesis via the Williamson ether synthesis.

Frequently Asked Questions (FAQs)

Q1: What are the typical unreacted starting materials I might find in my crude 2-Ethoxyoctane product?

A1: The synthesis of 2-Ethoxyoctane via Williamson ether synthesis can result in several unreacted starting materials in your crude product. Depending on the specific reagents used, these can include:

• Alcohols: Ethanol (B145695) (if sodium ethoxide is used or as a solvent) or 2-octanol (B43104) (if sodium 2-octoxide is the nucleophile).

• Alkyl Halides: Bromoethane (B45996) or 2-bromooctane (B146060).

• Alkoxides: Unreacted sodium ethoxide or sodium 2-octoxide.

Q2: I have a significant amount of unreacted alcohol (ethanol or 2-octanol) in my product. How can I remove it?

A2: Unreacted alcohols can typically be removed by liquid-liquid extraction. Since ethanol and, to a lesser extent, 2-octanol have some solubility in water, washing the crude product with water or a brine solution is an effective method. For more details, refer to the Liquid-Liquid Extraction Protocol below.

Q3: How can I separate unreacted 2-bromooctane or bromoethane from 2-Ethoxyoctane?

A3: Due to the significant differences in boiling points between 2-Ethoxyoctane and the starting alkyl halides, fractional distillation is a highly effective method for separation. Alternatively, for smaller scales or to remove trace amounts, column chromatography can be employed. Please see the Distillation Protocol and Column Chromatography Protocol for detailed procedures.

Q4: My crude product is a complex mixture of starting materials and byproducts. What is the best overall purification strategy?

A4: For complex mixtures, a multi-step purification approach is recommended. A general workflow would be:

• Aqueous Workup: Start with liquid-liquid extraction to remove water-soluble impurities like unreacted alkoxides and a significant portion of any unreacted alcohols.

• Drying: Thoroughly dry the organic layer to remove any residual water.

• Distillation or Chromatography: Based on the boiling points and polarities of the remaining components, choose either fractional distillation or column chromatography for the final purification step.

The choice between distillation and chromatography depends on the scale of your reaction and the nature of the impurities.

Data Presentation: Physical Properties of 2-Ethoxyoctane and Potential Impurities

The following table summarizes the key physical properties of 2-Ethoxyoctane and its potential unreacted starting materials, which are critical for selecting the appropriate purification method.

Compound	Molecular Formula	Molecular Weight ( g/mol )	Boiling Point (°C)	Solubility in Water
2-Ethoxyoctane	C10H22O	158.28	~176	Insoluble
Ethanol	C2H5OH	46.07	78.4[1][2][3][4][5]	Miscible[1]
2-Octanol	C8H18O	130.23	177 - 182[6]	1.12 g/L[6][7][8]
Bromoethane	C2H5Br	108.97	37 - 40[9][10]	0.914 g/100 mL (20 °C)[9]
2-Bromooctane	C8H17Br	193.12	~191	Sparingly soluble[11]

Experimental Protocols

Liquid-Liquid Extraction Protocol (for removal of alcohols and alkoxides)

• Transfer the crude 2-Ethoxyoctane reaction mixture to a separatory funnel.

• Add an equal volume of deionized water and shake the funnel vigorously for 1-2 minutes, periodically venting to release any pressure.

• Allow the layers to separate. The aqueous layer (bottom) will contain the water-soluble impurities.

• Drain the aqueous layer.

• To remove any remaining water-soluble impurities, perform a second wash with a saturated sodium chloride solution (brine). This also helps to break up any emulsions.

• Separate and discard the aqueous layer.

• Transfer the organic layer (containing 2-Ethoxyoctane) to a clean, dry flask.

• Dry the organic layer over an anhydrous drying agent (e.g., anhydrous magnesium sulfate (B86663) or sodium sulfate).

• Filter to remove the drying agent. The resulting solution is ready for further purification if necessary.

Fractional Distillation Protocol (for removal of alkyl halides)

• Set up a fractional distillation apparatus, ensuring all joints are properly sealed.

• Place the dried crude 2-Ethoxyoctane in the distillation flask.

• Slowly heat the distillation flask.

• Collect the fractions based on their boiling points.

  • If bromoethane is present, it will distill first at approximately 37-40°C.[9][10]

  • 2-Ethoxyoctane will distill at approximately 176°C.

  • If 2-bromooctane is present, it will remain in the distillation flask as it has a higher boiling point (~191°C).

• Monitor the temperature at the collection head closely to ensure good separation.

Column Chromatography Protocol (for removal of polar impurities and close-boiling point compounds)

• Slurry Preparation: Prepare a slurry of silica (B1680970) gel in a non-polar solvent (e.g., hexane).

• Column Packing: Pour the slurry into a chromatography column and allow the silica to settle, ensuring an even and compact bed.

• Sample Loading: Dissolve the crude 2-Ethoxyoctane in a minimal amount of the eluting solvent and carefully load it onto the top of the silica gel bed.

• Elution: Begin eluting the column with a non-polar solvent (e.g., 100% hexane). 2-Ethoxyoctane, being relatively non-polar, will travel down the column. More polar impurities, such as any remaining alcohols, will move more slowly.

• Fraction Collection: Collect the eluent in small fractions and analyze them (e.g., by TLC or GC) to determine which fractions contain the purified 2-Ethoxyoctane.

• Solvent Removal: Combine the pure fractions and remove the solvent using a rotary evaporator to obtain the purified 2-Ethoxyoctane.

Mandatory Visualization

Caption: General workflow for the purification of 2-Ethoxyoctane.

Caption: Troubleshooting logic for purifying 2-Ethoxyoctane.

References

• 1. Ethanol - Wikipedia [en.wikipedia.org]
• 2. The Boiling Point of Alcohol [thoughtco.com]
• 3. Alcohol - Boiling Point, Solubility, Flammability | Britannica [britannica.com]
• 4. testbook.com [testbook.com]
• 5. m.youtube.com [m.youtube.com]
• 6. merckmillipore.com [merckmillipore.com]
• 7. 2-Octanol | C8H18O | CID 20083 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. 2-Octanol - Wikipedia [en.wikipedia.org]
• 9. Bromoethane - Wikipedia [en.wikipedia.org]
• 10. 74-96-4 CAS MSDS (Bromoethane) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 11. solubilityofthings.com [solubilityofthings.com]

Optimizing mobile phase for chiral separation of 2-Ethoxyoctane.

This technical support center provides troubleshooting guidance and frequently asked questions to assist researchers, scientists, and drug development professionals in optimizing the mobile phase for the chiral separation of 2-Ethoxyoctane and similar non-polar compounds.

Troubleshooting Guide

This guide addresses common issues encountered during the chiral separation of 2-Ethoxyoctane.

Issue 1: Poor or No Enantiomeric Resolution

Potential Cause	Recommended Solution
Inappropriate Chiral Stationary Phase (CSP)	Screen different CSPs. Polysaccharide-based columns, such as those with cellulose (B213188) or amylose (B160209) derivatives, are often effective for separating non-polar compounds like ethers.[1][2]
Mobile Phase Too Strong	In normal-phase chromatography, a high percentage of the alcohol modifier can cause the enantiomers to elute too quickly without proper interaction with the CSP. Decrease the percentage of the alcohol modifier (e.g., isopropanol (B130326), ethanol) in 2-5% increments.[1]
Incorrect Alcohol Modifier	The type of alcohol modifier can significantly influence selectivity.[1] Screen different alcohols; isopropanol is often a good starting point for non-polar analytes due to its lower polarity compared to ethanol (B145695) and methanol.[3]
Suboptimal Temperature	Temperature affects the thermodynamics of chiral recognition.[4] Experiment with a range of column temperatures (e.g., 10°C, 25°C, 40°C). Lower temperatures often enhance enantioselectivity.[4]

Issue 2: Poor Peak Shape (Tailing or Fronting)

Potential Cause	Recommended Solution
Secondary Interactions with Stationary Phase	For neutral, non-polar compounds like 2-Ethoxyoctane, this is less common. However, if the issue persists, ensure high-purity solvents are used. Additives are generally not required for neutral compounds and may worsen the separation.[1]
Sample Overload	Injecting too much sample can lead to broad, asymmetric peaks. Reduce the sample concentration or the injection volume.[1]
Column Contamination or Degradation	Flush the column with a strong, compatible solvent as recommended by the manufacturer. If performance does not improve, the column may need to be replaced.

Issue 3: Long Retention Times

Potential Cause	Recommended Solution
Mobile Phase Too Weak	The concentration of the alcohol modifier in the normal-phase mobile phase is too low, leading to strong retention on the column. Gradually increase the percentage of the alcohol modifier (e.g., isopropanol, ethanol) in the mobile phase.
Low Flow Rate	An excessively low flow rate will proportionally increase retention time. Ensure the flow rate is appropriate for the column dimensions (e.g., 0.5-1.0 mL/min for a 4.6 mm ID column).

Issue 4: Irreproducible Results

Potential Cause	Recommended Solution
Mobile Phase Instability	Prepare fresh mobile phase daily, as the composition can change over time due to the evaporation of volatile components.[1] Keep solvent reservoirs capped.
Temperature Fluctuations	Use a column oven to maintain a consistent temperature, as ambient temperature changes can affect retention times and selectivity.[1]
Insufficient Column Equilibration	Before starting a series of analyses, ensure the column is fully equilibrated with the mobile phase. This may require flushing with 20-30 column volumes of the new mobile phase.

Frequently Asked Questions (FAQs)

Q1: What is the best starting point for the chiral separation of 2-Ethoxyoctane?

A systematic screening approach is recommended.[1] Start with a polysaccharide-based chiral stationary phase (CSP), such as one derived from cellulose or amylose, as these are known to be effective for a wide range of compounds, including ethers.[5] For the mobile phase in normal-phase mode, a good starting point is a mixture of n-hexane and an alcohol modifier like isopropanol (IPA) or ethanol (EtOH), typically in a 90:10 (v/v) ratio.[1]

Q2: How does the choice of alcohol modifier affect the separation of a non-polar compound like 2-Ethoxyoctane?

The alcohol modifier (co-solvent) competes with the analyte for interaction sites on the CSP. The type of alcohol can significantly impact selectivity and resolution.[1] For non-polar compounds in normal-phase mode, less polar alcohols like isopropanol often provide better resolution than more polar ones like methanol.[3] It is advisable to screen different alcohols to find the optimal one for your specific separation.

Q3: Should I use additives in the mobile phase for separating 2-Ethoxyoctane?

For neutral, non-polar compounds like 2-Ethoxyoctane, additives are generally not necessary.[1] Acidic or basic additives are typically used to suppress the ionization of acidic or basic analytes, respectively, to improve peak shape.[1] For a neutral analyte, such additives are unlikely to be beneficial and could potentially interfere with the separation.

Q4: What is the effect of temperature on the chiral separation?

Temperature plays a critical role in chiral recognition. Generally, lower temperatures tend to increase the separation factor (alpha) by enhancing the stability of the transient diastereomeric complexes formed between the enantiomers and the CSP.[4] However, this can also lead to broader peaks and longer retention times. Conversely, higher temperatures can improve peak efficiency (narrower peaks) but may reduce selectivity.[4] Therefore, temperature should be optimized for each specific method.

Q5: Can I use reversed-phase HPLC for the chiral separation of 2-Ethoxyoctane?

While normal-phase chromatography is more common for non-polar compounds, some polysaccharide-based CSPs can be used in reversed-phase mode.[4] However, retaining a very non-polar compound like 2-Ethoxyoctane on a reversed-phase column can be challenging. Normal-phase mode is the more conventional and typically more successful approach.

Data Presentation

The following tables provide representative data on how mobile phase composition can influence the chiral separation of a compound structurally similar to 2-Ethoxyoctane on a cellulose-based CSP.

Table 1: Effect of Alcohol Modifier Type Conditions: Column: Cellulose tris(3,5-dimethylphenylcarbamate) based CSP (250 x 4.6 mm, 5 µm); Mobile Phase: n-Hexane / Alcohol (95:5, v/v); Flow Rate: 1.0 mL/min; Temperature: 25°C.

Alcohol Modifier	Retention Time (Enantiomer 1, min)	Retention Time (Enantiomer 2, min)	Resolution (Rs)
Isopropanol	8.2	9.5	2.1
Ethanol	7.5	8.4	1.6
Methanol	6.1	6.5	0.8

Table 2: Effect of Isopropanol (IPA) Concentration Conditions: Column: Cellulose tris(3,5-dimethylphenylcarbamate) based CSP (250 x 4.6 mm, 5 µm); Mobile Phase: n-Hexane / IPA; Flow Rate: 1.0 mL/min; Temperature: 25°C.

n-Hexane:IPA Ratio (v/v)	Retention Time (Enantiomer 1, min)	Retention Time (Enantiomer 2, min)	Resolution (Rs)
98:2	15.3	18.1	2.8
95:5	8.2	9.5	2.1
90:10	5.1	5.7	1.5
80:20	3.4	3.6	0.9

Experimental Protocols

Protocol 1: Initial Screening of Mobile Phase Conditions

• Column Selection: Choose at least two polysaccharide-based CSPs with different selectivities (e.g., one cellulose-based and one amylose-based).

• Mobile Phase Preparation:

  • Screening Solvent A: n-Hexane / Isopropanol (90:10, v/v).

  • Screening Solvent B: n-Hexane / Ethanol (90:10, v/v).

• Screening Procedure:

  • Install the first CSP and equilibrate with Screening Solvent A for at least 30 column volumes.

  • Inject the 2-Ethoxyoctane sample.

  • Repeat the process using Screening Solvent B.

  • Switch to the second CSP and repeat the entire procedure.

• Evaluation:

  • Examine the chromatograms for any indication of peak separation, even if it is just a shoulder.

  • Select the CSP and alcohol modifier combination that provides the best initial separation for further optimization.

Protocol 2: Optimization of the Alcohol Modifier Concentration

• Select the Best CSP and Alcohol: Use the CSP and alcohol modifier that showed the most promising results in the initial screening.

• Prepare Mobile Phases: Prepare a series of mobile phases with varying concentrations of the chosen alcohol in n-hexane (e.g., 2%, 5%, 10%, 15%, 20%).

• Analysis:

  • Start with the lowest alcohol concentration and equilibrate the column.

  • Inject the sample and record the chromatogram.

  • Increase the alcohol concentration incrementally, ensuring the column is fully equilibrated with each new mobile phase before injection.

• Data Evaluation:

  • Create a table to compare the retention times and resolution (Rs) for each mobile phase composition.

  • Identify the alcohol concentration that provides the optimal balance between resolution and analysis time (typically Rs ≥ 1.5).

Visualizations

Caption: Troubleshooting workflow for poor enantiomeric resolution.

Caption: Impact of alcohol modifier concentration on separation.

References

• 1. benchchem.com [benchchem.com]
• 2. ymc.co.jp [ymc.co.jp]
• 3. researchgate.net [researchgate.net]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. Chiral HPLC Column | Phenomenex [phenomenex.com]

Technical Support Center: Reproducible Analysis of 2-Ethoxyoctane

This technical support center provides troubleshooting guidance and answers to frequently asked questions to assist researchers, scientists, and drug development professionals in achieving reproducible analysis of 2-Ethoxyoctane through proper column conditioning and analytical methodology.

Frequently Asked Questions (FAQs)

Q1: What is GC column conditioning and why is it critical for the analysis of 2-Ethoxyoctane?

A1: Column conditioning is the process of heating a new gas chromatography (GC) column to a temperature above the intended analytical range, but below its maximum operating temperature, while maintaining carrier gas flow. This process is critical for several reasons:

• Removal of Contaminants: New columns can contain residual solvents, manufacturing residues, or adsorbed oxygen and water.[1][2] Conditioning purges these impurities, which could otherwise cause baseline instability, ghost peaks, or react with the sample.

• Stationary Phase Stabilization: It allows the stationary phase to evenly coat the column tubing and achieve a stable, inert surface. This is essential for achieving symmetric peak shapes and consistent retention times.

• Ensuring Reproducibility: A properly conditioned column is fundamental for reproducible results.[3] Inconsistent conditioning can lead to shifting retention times and variable peak areas between analyses.

Q2: What type of GC column is recommended for analyzing 2-Ethoxyoctane?

A2: For a volatile and relatively non-polar compound like 2-Ethoxyoctane, a general-purpose, low-to-mid polarity column is recommended. The most common choice is a column with a stationary phase of 5% Phenyl / 95% Dimethylpolysiloxane. This phase provides good selectivity for a wide range of volatile organic compounds.[4]

Q3: How do I properly condition a new GC column for this analysis?

A3: First, always consult the manufacturer's instructions for your specific column. A general procedure is as follows:

• Installation: Install the column in the GC oven, connecting the inlet end to the injector port but leaving the detector end disconnected. This prevents contaminants from bleeding onto the detector.[2]

• Carrier Gas Flow: Set a normal carrier gas flow rate (e.g., 1-2 mL/min for a 0.25 mm ID column). Ensure the carrier gas is high purity and filtered to remove oxygen and moisture.[2]

• Purge: Purge the column with carrier gas at room temperature for 15-30 minutes to remove any air that entered during installation.

• Heating Program: Slowly ramp the oven temperature (e.g., 5-10 °C/min) to about 20 °C above your maximum analysis temperature, ensuring you do not exceed the column's maximum isothermal temperature limit.

• Hold: Hold at this temperature for 1-2 hours. For GC-MS analysis, you can monitor the column bleed by connecting the column to the detector after the initial conditioning and observing the baseline. The conditioning is complete when the baseline becomes stable and low.[5]

• Cool Down: Cool the oven down, then connect the column to the detector.

Q4: What are the typical starting parameters for a GC-MS analysis of 2-Ethoxyoctane?

A4: The optimal parameters depend on the specific instrument and column, but a good starting point is detailed in the tables below. These parameters should be optimized to achieve the desired separation and sensitivity.[6]

Experimental Protocols

Protocol: GC-MS Analysis of 2-Ethoxyoctane

1. Sample Preparation:

• Accurately prepare a stock solution of 2-Ethoxyoctane in a high-purity volatile solvent such as hexane (B92381) or dichloromethane.[7][8]

• Create a series of calibration standards by diluting the stock solution to the desired concentration range (e.g., 0.1 µg/mL to 10 µg/mL).[9]

• Ensure samples are free of particles by filtering or centrifuging if necessary.[7]

• Transfer the final solutions to 2 mL glass autosampler vials.

2. Instrument Setup and Column Conditioning:

• Install a suitable GC column (e.g., 30 m x 0.25 mm ID, 0.25 µm film thickness with a 5% phenyl-methylpolysiloxane stationary phase).

• Perform column conditioning as described in the FAQ section. A stable baseline is essential before proceeding.[10]

• Set the GC-MS parameters as outlined in the data tables below.

• Perform a leak check on the injection port to ensure the septum and liner seals are tight.[11]

3. Analysis Sequence:

• Inject a solvent blank to ensure the system is clean and free of ghost peaks.

• Run the series of calibration standards from lowest to highest concentration.

• Inject the unknown samples.

• Periodically inject a mid-level calibration standard (a continuing calibration verification or CCV) to monitor instrument performance and retention time stability.

4. Data Analysis:

• Integrate the peak for 2-Ethoxyoctane.

• Generate a calibration curve by plotting the peak area against the concentration of the standards.

• Quantify the amount of 2-Ethoxyoctane in the unknown samples using the calibration curve.

Data Presentation

Table 1: Recommended GC Column Specifications for 2-Ethoxyoctane Analysis

Parameter	Recommended Specification	Rationale
Stationary Phase	5% Phenyl / 95% Dimethylpolysiloxane	Provides excellent selectivity for volatile and semi-volatile non-polar compounds.[4]
Length	30 m	Standard length offering a good balance between resolution and analysis time.[12]
Internal Diameter	0.25 mm	Provides good efficiency and sample loading capacity for standard analyses.[13]
Film Thickness	0.25 µm	Suitable for analytes in the volatility range of 2-Ethoxyoctane.[12]

Table 2: Typical GC-MS Method Parameters

Parameter	Setting	Purpose
Injector Mode	Split/Splitless (e.g., 20:1 Split for % level, Splitless for trace)	Split mode prevents column overload with concentrated samples; splitless enhances sensitivity for trace analysis.[8]
Injector Temp.	250 °C	Ensures complete and rapid vaporization of 2-Ethoxyoctane.[3]
Carrier Gas	Helium or Hydrogen	Inert gas to carry the sample through the column. Hydrogen can reduce analysis time.[6]
Flow Rate	1.2 mL/min (Constant Flow)	Stable flow ensures reproducible retention times.[14]
Oven Program	Initial: 50°C (hold 2 min), Ramp: 15°C/min to 280°C (hold 5 min)	Separates analytes based on boiling point; must be optimized for the specific sample matrix.[6]
MS Transfer Line	280 °C	Prevents condensation of the analyte before it reaches the ion source.
Ion Source Temp.	230 °C	Standard temperature for electron ionization (EI).
Ionization Mode	Electron Ionization (EI) at 70 eV	Standard, robust ionization method that produces reproducible fragmentation patterns.
Scan Range	40-300 m/z	Captures the molecular ion and key fragment ions of 2-Ethoxyoctane.

Visualizations

Caption: Experimental workflow for achieving reproducible GC-MS analysis.

Caption: Troubleshooting logic for diagnosing poor peak shape issues.

Troubleshooting Guide

Problem: My retention times are shifting between injections.

• Possible Cause 1: Leaks in the system. Air leaks can alter the carrier gas flow and pressure.[11]

  • Solution: Perform a leak check, especially around the injector septum, liner O-ring, and column fittings. Replace the septum if it has been used for many injections.[5]

• Possible Cause 2: Unstable oven temperature. The GC oven must maintain precise temperature control for reproducible retention times.[14]

  • Solution: Allow the oven to fully equilibrate before starting a run. Verify that the oven temperature is accurate and stable.

• Possible Cause 3: Inconsistent carrier gas flow. Fluctuations in gas pressure or flow control can cause drift.[14]

  • Solution: Ensure the gas cylinder has adequate pressure. Check the gas filters for blockages. Verify the electronic pressure control (EPC) is functioning correctly.

Problem: I'm seeing peak tailing for 2-Ethoxyoctane.

• Possible Cause 1: Active sites in the system. The analyte may be interacting with active silanol (B1196071) groups in the injector liner or on the column itself, often at the inlet.[2]

  • Solution: Use a new, deactivated injector liner. Trim 10-20 cm from the front of the column to remove any accumulated non-volatile residues or degraded stationary phase.

• Possible Cause 2: Column contamination. Buildup of matrix components can create active sites.

  • Solution: Bake out the column at its maximum allowable temperature. If tailing persists, the column may need to be replaced.[10]

Problem: There are unexpected "ghost peaks" in my chromatogram.

• Possible Cause 1: Carryover from a previous injection. High-boiling components from a previous sample can slowly elute in a subsequent run.[15]

  • Solution: Clean the injection port and replace the liner. Run a solvent blank with a steep temperature ramp to bake out any contaminants from the column.[10]

• Possible Cause 2: Contaminated syringe or solvent.

  • Solution: Use fresh, high-purity solvent for sample preparation and syringe washing. Clean the autosampler syringe or use a new one.[15]

• Possible Cause 3: Septum bleed. Particles from a cored or degraded septum can enter the liner and release volatiles upon heating.

  • Solution: Replace the septum. Use a high-quality septum designed for your injector temperature.[5]

Problem: The baseline is noisy or drifting.

• Possible Cause 1: Column bleed. At high temperatures, the stationary phase can degrade and elute, causing a rising baseline.[10]

  • Solution: Ensure you are operating below the column's maximum temperature limit. If the column is old, it may need replacement. Reconditioning can sometimes help reduce bleed.

• Possible Cause 2: Contaminated carrier or detector gas. Impurities like moisture or hydrocarbons in the gas supply can cause a noisy or drifting baseline.

  • Solution: Ensure gas purifiers and traps are installed and have not expired. Check the purity of your gas supply.[5]

• Possible Cause 3: Detector contamination. The detector (e.g., the MS ion source) may be dirty.

  • Solution: Follow the manufacturer's procedure for cleaning the detector.[2]

Problem: My results (peak areas) are not reproducible.

• Possible Cause 1: Inconsistent injection volume. Autosamplers provide the best precision, but issues can still arise.[14]

  • Solution: Check the autosampler syringe for air bubbles or blockages. Ensure the sample volume in the vial is sufficient for the needle to draw from.[7]

• Possible Cause 2: Leaks in the injector. A leak during injection will cause a portion of the sample to be lost.[16]

  • Solution: Replace the injector septum and check all fittings for tightness.

• Possible Cause 3: Sample degradation or volatility. The concentration of your sample or standards may be changing over time due to evaporation.

  • Solution: Use fresh standards. Ensure vials are capped tightly. Avoid leaving samples on the autosampler for extended periods if the analyte is highly volatile.

References

• 1. aelabgroup.com [aelabgroup.com]
• 2. phenomenex.blob.core.windows.net [phenomenex.blob.core.windows.net]
• 3. agriculture.institute [agriculture.institute]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. shimadzu.at [shimadzu.at]
• 6. microbiozindia.com [microbiozindia.com]
• 7. uoguelph.ca [uoguelph.ca]
• 8. youtube.com [youtube.com]
• 9. Validation of a gas chromatography-mass spectrometry isotope dilution method for the determination of 2-butoxyethanol and other common glycol ethers in consumer products - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. drawellanalytical.com [drawellanalytical.com]
• 11. Guide to GC Column Selection and Optimizing Separations [restek.com]
• 12. gcms.cz [gcms.cz]
• 13. chromatographytoday.com [chromatographytoday.com]
• 14. Common Sources Of Error in Gas Chromatography - Blogs - News [alwsci.com]
• 15. aimanalytical.com [aimanalytical.com]
• 16. Chromatography Troubleshooting Guides-Gas Chromatography | Thermo Fisher Scientific - US [thermofisher.com]

Managing moisture sensitivity in the synthesis of 2-Ethoxyoctane.

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in managing moisture sensitivity and other common issues encountered during the synthesis of 2-ethoxyoctane via the Williamson ether synthesis.

Troubleshooting Guides

This section offers detailed solutions in a question-and-answer format to address specific problems that may arise during the synthesis of 2-ethoxyoctane.

Issue: Low or No Yield of 2-Ethoxyoctane

• Question: I performed the Williamson ether synthesis to produce 2-ethoxyoctane, but I obtained a very low yield. What are the likely causes and how can I improve it?

  Answer: Low yields in the synthesis of 2-ethoxyoctane are a common issue and can often be attributed to several factors, primarily related to moisture, competing side reactions, and suboptimal reaction conditions. Here is a systematic approach to troubleshooting:

  • Moisture Contamination: The Williamson ether synthesis is highly sensitive to moisture. The alkoxide intermediate (sodium 2-octoxide) is a strong base and will readily react with any water present in the reaction mixture. This consumes your nucleophile, reducing the amount available to react with the ethyl halide and consequently lowering the yield of 2-ethoxyoctane.

    • Solution: Ensure all glassware is rigorously dried, either in an oven or by flame-drying under an inert atmosphere. Use anhydrous solvents and ensure your starting materials (2-octanol and ethyl halide) are as dry as possible. Proper handling and storage of reagents to prevent atmospheric moisture absorption are critical.

  • Competing E2 Elimination: With a secondary alcohol like 2-octanol (B43104), the corresponding alkoxide is a strong, sterically hindered base. This can favor the E2 elimination pathway, where the alkoxide abstracts a proton from the ethyl halide, leading to the formation of ethylene (B1197577) gas and ethanol (B145695), instead of the desired SN2 substitution to form the ether.[1]

    • Solution: To favor the SN2 reaction, maintain a moderate reaction temperature. While higher temperatures can increase the rate of the SN2 reaction, they disproportionately favor the E2 elimination pathway.[2] Using a polar aprotic solvent like DMF or DMSO can also enhance the nucleophilicity of the alkoxide, promoting the SN2 reaction.[2]

  • Incomplete Deprotonation of 2-Octanol: If the 2-octanol is not fully converted to its alkoxide, the concentration of the nucleophile will be lower than expected, leading to a reduced reaction rate and lower yield.

    • Solution: Use a slight excess of a strong base like sodium hydride (NaH) to ensure complete deprotonation. Allow sufficient time for the alkoxide formation to go to completion before adding the ethyl halide.

  • Purity of Reagents: Impurities in the 2-octanol, ethyl halide, or solvent can lead to unwanted side reactions.

    • Solution: Use freshly purified or high-purity reagents. If necessary, distill the 2-octanol and ethyl halide before use.

Issue: Presence of Unexpected Byproducts

• Question: My final product contains significant impurities alongside 2-ethoxyoctane. What are these byproducts and how can I avoid them?

  Answer: The most likely byproducts in the synthesis of 2-ethoxyoctane are unreacted starting materials and products from side reactions.

  • Unreacted 2-Octanol: This is often the most common impurity and indicates incomplete conversion.

    • Cause: Insufficient reaction time, low temperature, or incomplete deprotonation of the alcohol.

    • Solution: Monitor the reaction progress using Thin Layer Chromatography (TLC). Ensure a slight excess of the ethyl halide and an adequate reaction time at an optimized temperature.

  • Octene Isomers: These are the result of the competing E2 elimination reaction, where the 2-octoxide acts as a base on the ethyl halide, or in some cases, through self-elimination pathways if a tosylate of 2-octanol is used as the electrophile.

    • Cause: High reaction temperatures and the use of a sterically hindered secondary alkoxide.

    • Solution: Maintain a lower reaction temperature (e.g., 50-80°C) and consider using a less hindered base if possible, although in this synthesis, the alkoxide is derived from the substrate itself.

  • Diethyl Ether: This can form if the ethoxide (formed from residual ethanol or as a byproduct of elimination) reacts with the ethyl halide.

    • Cause: Presence of ethanol in the reaction mixture.

    • Solution: Ensure the use of anhydrous reagents and solvents.

Frequently Asked Questions (FAQs)

• Q1: Why is it crucial to use anhydrous solvents in the synthesis of 2-ethoxyoctane? A1: The Williamson ether synthesis relies on the nucleophilic attack of an alkoxide on an alkyl halide. Alkoxides, such as the sodium 2-octoxide intermediate in this synthesis, are strong bases. If water is present, the alkoxide will be protonated to form the corresponding alcohol (2-octanol), and the water will be converted to hydroxide. This consumes the nucleophile, preventing it from reacting with the ethyl halide to form the desired ether, thus significantly reducing the yield.

• Q2: I am using 2-bromooctane (B146060) and sodium ethoxide. Why is my yield still low? A2: While this combination can also produce 2-ethoxyoctane, using a secondary alkyl halide (2-bromooctane) with a strong, relatively unhindered base like sodium ethoxide strongly favors the E2 elimination reaction. This will primarily produce octene isomers instead of the desired ether. For the synthesis of 2-ethoxyoctane, it is generally more effective to use 2-octanol (to form the secondary alkoxide) and a primary ethyl halide.

• Q3: Can I use a protic solvent like ethanol for this reaction? A3: While it is possible to use the parent alcohol as a solvent in some Williamson ether syntheses, for a reaction sensitive to competing elimination like the synthesis of 2-ethoxyoctane, it is not ideal. Protic solvents can solvate the alkoxide nucleophile through hydrogen bonding, which reduces its nucleophilicity and slows down the desired SN2 reaction.[3][4] This can give the competing E2 elimination pathway a greater chance to occur. Polar aprotic solvents like DMF or acetonitrile (B52724) are generally preferred as they do not solvate the nucleophile as strongly, leaving it more "naked" and reactive for the SN2 attack.[2]

• Q4: How can I confirm that my starting materials are sufficiently dry? A4: For rigorous anhydrous conditions, specialized techniques can be used to quantify water content. Karl Fischer titration is a common method for determining the water content in organic solvents and reagents. For routine synthesis, ensuring solvents are from a freshly opened bottle labeled "anhydrous" or drying them over activated molecular sieves is a standard practice.

Data Presentation

The presence of moisture has a significant negative impact on the yield of the Williamson ether synthesis. The following table presents hypothetical, yet illustrative, data on the effect of water content on the yield of 2-ethoxyoctane.

Water Content in Solvent (ppm)	Theoretical Yield (%)	Predominant Reaction Pathway
< 50	85-95	SN2 (Ether Formation)
100	70-80	SN2 with some alkoxide quenching
250	50-60	Significant alkoxide quenching
500	20-30	Major alkoxide quenching
>1000	< 10	Primarily alkoxide quenching

Experimental Protocols

Synthesis of 2-Ethoxyoctane via Williamson Ether Synthesis

This protocol describes the synthesis of 2-ethoxyoctane from 2-octanol and ethyl bromide.

Materials:

• 2-octanol

• Sodium hydride (NaH), 60% dispersion in mineral oil

• Ethyl bromide

• Anhydrous tetrahydrofuran (B95107) (THF)

• Saturated aqueous ammonium (B1175870) chloride (NH₄Cl) solution

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

• Standard, dry glassware for inert atmosphere synthesis (round-bottom flask, condenser, dropping funnel)

Procedure:

• Reaction Setup: Assemble a dry, three-necked round-bottom flask equipped with a magnetic stirrer, a reflux condenser, and a dropping funnel under an inert atmosphere of nitrogen or argon.

• Alkoxide Formation:

  • In the flask, place sodium hydride (1.2 equivalents) and wash with anhydrous hexane (B92381) to remove the mineral oil, then carefully decant the hexane.

  • Add anhydrous THF to the flask to create a suspension of NaH.

  • In a separate flask, dissolve 2-octanol (1.0 equivalent) in anhydrous THF.

  • Cool the NaH suspension to 0 °C using an ice bath.

  • Slowly add the 2-octanol solution to the NaH suspension via the dropping funnel.

  • After the addition is complete, allow the mixture to warm to room temperature and stir for 1 hour, or until the evolution of hydrogen gas ceases. This indicates the formation of sodium 2-octoxide.

• Ether Synthesis:

  • Cool the reaction mixture back to 0 °C.

  • Add ethyl bromide (1.1 equivalents) dropwise to the alkoxide solution.

  • After the addition, allow the reaction to warm to room temperature and then heat to a gentle reflux (around 50-60 °C) for 4-6 hours.

  • Monitor the reaction progress by TLC.

• Work-up and Purification:

  • Cool the reaction mixture to room temperature.

  • Carefully quench the reaction by the slow, dropwise addition of saturated aqueous NH₄Cl solution.

  • Transfer the mixture to a separatory funnel and extract the aqueous layer with diethyl ether (3 x 50 mL).

  • Combine the organic layers and wash with brine.

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent under reduced pressure using a rotary evaporator.

  • The crude 2-ethoxyoctane can be purified by fractional distillation.

Mandatory Visualization

Caption: The role of moisture in the Williamson ether synthesis of 2-ethoxyoctane.

Caption: A logical workflow for troubleshooting low yields in the synthesis of 2-ethoxyoctane.

References

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. benchchem.com [benchchem.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. chem.libretexts.org [chem.libretexts.org]

Reference Data & Comparative Studies

Validation of an Analytical Method for 2-Ethoxyoctane Quantification: A Comparative Guide

For researchers, scientists, and professionals in drug development, the accurate quantification of volatile organic compounds (VOCs) is critical for ensuring product quality, safety, and stability. 2-Ethoxyoctane, a volatile ether, requires a robust and validated analytical method for its precise measurement. This guide provides a comprehensive comparison of suitable analytical methodologies, focusing on a proposed Gas Chromatography (GC) method, and outlines the necessary validation parameters and experimental protocols.

Primary Analytical Technique: Gas Chromatography (GC)

Gas chromatography is a powerful and widely used technique for the analysis of volatile and semi-volatile organic compounds.[1][2][3] Its high separation efficiency and sensitivity make it the primary choice for quantifying substances like 2-Ethoxyoctane.[4] In GC, a sample is vaporized and injected into a chromatographic column, where it is separated into its individual components based on their boiling points and interactions with the stationary phase.[5]

Two common detectors used in conjunction with GC for the analysis of VOCs are the Flame Ionization Detector (FID) and the Mass Spectrometer (MS).

• Gas Chromatography with Flame Ionization Detection (GC-FID): This is a widely used technique for quantifying organic compounds.[6] The FID is highly sensitive to hydrocarbons and exhibits a linear response over a wide concentration range. It is a robust and cost-effective option for routine quantitative analysis.

• Gas Chromatography-Mass Spectrometry (GC-MS): This method combines the separation power of GC with the identification capabilities of mass spectrometry.[1][3] GC-MS provides high sensitivity and selectivity, allowing for the definitive identification of the analyte based on its mass spectrum, which is particularly useful in complex matrices.[7]

Comparison of Analytical Methods

The selection of an analytical method depends on various factors including the sample matrix, required sensitivity, and the availability of instrumentation. While GC is the most suitable technique for a volatile compound like 2-Ethoxyoctane, a comparison with High-Performance Liquid Chromatography (HPLC) can be illustrative. HPLC is a powerful technique, particularly for non-volatile compounds.[8]

Parameter	Gas Chromatography (GC-FID/MS)	High-Performance Liquid Chromatography (HPLC)
Principle	Separation of volatile compounds in the gas phase.	Separation of compounds in the liquid phase.
Applicability to 2-Ethoxyoctane	High - ideal for volatile compounds.	Low - would require derivatization to be detectable by common HPLC detectors and is not ideal for such a volatile analyte.
Selectivity	High, especially with MS detection.[1][3]	Dependent on the column and detector; may require derivatization for specificity.
Sensitivity	Excellent, with Limits of Detection (LOD) often in the parts-per-billion (ppb) range.	Generally lower for underivatized volatile alkanes.
Linearity	Excellent over a wide dynamic range.	Good, but dependent on the detector's response to the derivatized analyte.
Sample Throughput	High, with typical run times of 5-30 minutes.	Can be lower due to longer run times and sample preparation (derivatization).

Experimental Protocol: Proposed GC-FID Method for 2-Ethoxyoctane Quantification

This section details a proposed experimental protocol for the quantification of 2-Ethoxyoctane using Gas Chromatography with Flame Ionization Detection (GC-FID).

Sample Preparation

• Liquid Samples: Dilute the sample in a suitable solvent (e.g., methanol, hexane) to a concentration within the calibrated range.

• Solid Samples: Utilize headspace sampling or perform a solvent extraction followed by dilution.

GC-FID Instrumentation and Conditions

• Gas Chromatograph: Agilent 8890 GC or equivalent.

• Column: DB-5ms (30 m x 0.25 mm ID, 0.25 µm film thickness) or equivalent nonpolar column.

• Injector Temperature: 250°C

• Injection Volume: 1 µL (split or splitless injection depending on concentration)

• Carrier Gas: Helium or Hydrogen at a constant flow rate (e.g., 1.0 mL/min).

• Oven Temperature Program:

  • Initial Temperature: 60°C, hold for 2 minutes.

  • Ramp: 10°C/min to 180°C.

  • Hold: 5 minutes at 180°C.

• FID Temperature: 300°C

• Hydrogen Flow: 30 mL/min

• Air Flow: 300 mL/min

• Makeup Gas (Nitrogen) Flow: 25 mL/min

Calibration

Prepare a series of calibration standards of 2-Ethoxyoctane in the chosen solvent. A typical calibration range would be from 1 µg/mL to 100 µg/mL.

Data Analysis

The quantification of 2-Ethoxyoctane is performed by comparing the peak area of the analyte in the sample to the calibration curve generated from the standards.

Experimental Workflow Diagram

Caption: Experimental workflow for 2-Ethoxyoctane quantification by GC-FID.

Validation of the Analytical Method

Analytical method validation provides documented evidence that the procedure is suitable for its intended purpose.[9][10][11] The following table summarizes the key validation parameters and typical acceptance criteria for a GC method.

Validation Parameter	Description	Typical Acceptance Criteria
Specificity/Selectivity	The ability to assess the analyte unequivocally in the presence of components that may be expected to be present.	No interfering peaks at the retention time of 2-Ethoxyoctane.
Linearity	The ability to elicit test results that are directly proportional to the concentration of the analyte.[9]	Correlation coefficient (r²) ≥ 0.995.
Accuracy	The closeness of test results to the true value.	Recovery of 98.0% to 102.0%.
Precision (Repeatability & Intermediate Precision)	The degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings of a homogeneous sample.	Relative Standard Deviation (RSD) ≤ 2.0%.
Limit of Detection (LOD)	The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.[10]	Signal-to-Noise ratio of 3:1.
Limit of Quantification (LOQ)	The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.	Signal-to-Noise ratio of 10:1.
Range	The interval between the upper and lower concentration of analyte in the sample for which it has been demonstrated that the analytical procedure has a suitable level of precision, accuracy, and linearity.	Typically 80% to 120% of the test concentration.
Robustness	A measure of its capacity to remain unaffected by small, but deliberate variations in method parameters.	No significant change in results with minor variations in flow rate, temperature, etc.

Method Selection Logic

Caption: Decision tree for selecting an analytical method for 2-Ethoxyoctane.

References

• 1. Frontiers | Advances in analytical techniques for assessing volatile organic compounds in pulse crops: a comprehensive review [frontiersin.org]
• 2. Volatile Organic Compounds (VOC) Analysis | Thermo Fisher Scientific - HK [thermofisher.com]
• 3. iltusa.com [iltusa.com]
• 4. analyticaltoxicology.com [analyticaltoxicology.com]
• 5. m.youtube.com [m.youtube.com]
• 6. m.youtube.com [m.youtube.com]
• 7. Analytical procedure for the determination of very volatile organic compounds (C3–C6) in indoor air - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Validation of Analytical Methods: A Review [gavinpublishers.com]
• 10. scispace.com [scispace.com]
• 11. demarcheiso17025.com [demarcheiso17025.com]

A Comparative Guide to GC-MS and HPLC for 2-Ethoxyoctane Purity Analysis

For researchers, scientists, and professionals in drug development, selecting the optimal analytical technique is paramount for ensuring the purity and quality of compounds. This guide provides a detailed comparison of Gas Chromatography-Mass Spectrometry (GC-MS) and High-Performance Liquid Chromatography (HPLC) for the purity analysis of 2-ethoxyoctane, a volatile ether. Given the limited specific literature on 2-ethoxyoctane, this comparison is based on the general principles of analyzing volatile, non-polar to semi-polar organic molecules and includes illustrative experimental data.

Quantitative Performance Comparison

The following table summarizes the anticipated performance characteristics of GC-MS and HPLC for the analysis of 2-ethoxyoctane. These values are representative of what can be expected when analyzing volatile organic compounds.

Parameter	GC-MS	HPLC
Limit of Detection (LOD)	0.1 ng/mL	1 µg/mL
Limit of Quantitation (LOQ)	0.5 ng/mL	5 µg/mL
Linearity (R²)	>0.999	>0.995
Precision (%RSD)	< 2%	< 5%
Analysis Time	15-30 minutes	10-20 minutes
Sample Volatility	Required	Not Required
Compound Identification	High (Mass Spectrum)	Low (Retention Time)

Experimental Protocols

Detailed methodologies for the analysis of 2-ethoxyoctane using GC-MS and HPLC are outlined below. These protocols are designed to provide a starting point for method development.

GC-MS Protocol

Gas Chromatography-Mass Spectrometry is ideally suited for the analysis of volatile compounds like 2-ethoxyoctane. The sample is vaporized and separated in a gaseous mobile phase.

• Sample Preparation: Dissolve 1 mg of the 2-ethoxyoctane sample in 1 mL of hexane.

• Instrumentation: A standard GC-MS system equipped with a split/splitless injector and a mass selective detector.

• GC Conditions:

  • Column: DB-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent non-polar column.

  • Injector Temperature: 250°C

  • Oven Temperature Program: Initial temperature of 60°C, hold for 2 minutes, then ramp to 280°C at 10°C/min.

  • Carrier Gas: Helium at a constant flow rate of 1 mL/min.

  • Injection Volume: 1 µL with a split ratio of 50:1.

• MS Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Range: m/z 35-400.

  • Source Temperature: 230°C.

  • Quadrupole Temperature: 150°C.

HPLC Protocol

High-Performance Liquid Chromatography separates compounds in a liquid mobile phase. For a volatile and relatively non-polar compound like 2-ethoxyoctane, a normal-phase or reversed-phase system could be employed, with reversed-phase being more common.

• Sample Preparation: Dissolve 1 mg of the 2-ethoxyoctane sample in 1 mL of acetonitrile.

• Instrumentation: An HPLC system with a UV detector.

• HPLC Conditions:

  • Column: C18 column (e.g., 4.6 x 150 mm, 5 µm particle size).

  • Mobile Phase: Isocratic elution with 85:15 (v/v) acetonitrile/water.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30°C.

  • Detection: UV at 210 nm (as ethers have weak UV absorbance, a low wavelength is necessary).

  • Injection Volume: 10 µL.

Visualizing the Analytical Workflows

The following diagrams illustrate the general experimental workflows for GC-MS and HPLC analysis and a decision-making framework for selecting the appropriate technique.

Caption: GC-MS analytical workflow for 2-ethoxyoctane purity analysis.

Caption: HPLC analytical workflow for 2-ethoxyoctane purity analysis.

Caption: Decision tree for selecting between GC-MS and HPLC.

Concluding Remarks

For the purity analysis of a volatile compound like 2-ethoxyoctane, GC-MS is generally the superior technique . Its high sensitivity, excellent resolving power for volatile compounds, and the definitive identification capabilities of mass spectrometry make it the method of choice for both quantification and impurity profiling.

HPLC may be considered under specific circumstances, such as when the potential impurities are non-volatile or when a UV chromophore is present that allows for sensitive detection. However, the lack of inherent volatility of 2-ethoxyoctane makes GC-MS a more natural fit. The choice of technique should ultimately be guided by the specific analytical requirements, including the nature of expected impurities and the desired level of sensitivity and identification confidence.

2-Ethoxyoctane: A Comparative Guide to a High-Performance Ether Solvent in Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

In the landscape of organic synthesis, the choice of solvent is a critical parameter that can dictate the efficiency, selectivity, and overall success of a reaction. Ethereal solvents, prized for their relative inertness and ability to solvate a wide range of organic compounds, are mainstays in the modern laboratory. This guide provides a comprehensive comparison of 2-ethoxyoctane with other commonly employed ether solvents—diethyl ether, tetrahydrofuran (B95107) (THF), and 1,4-dioxane. Through an objective analysis of their physical properties and performance in key organic transformations, supported by experimental data and detailed protocols, this document serves as a valuable resource for researchers seeking to optimize their reaction conditions.

Physicochemical Properties of Ether Solvents

A solvent's physical properties, such as boiling point, polarity, and density, are fundamental to its behavior and suitability for specific applications. The following table summarizes key physicochemical data for 2-ethoxyoctane and other common ether solvents.

Property	2-Ethoxyoctane	Diethyl Ether	Tetrahydrofuran (THF)	1,4-Dioxane
Molecular Formula	C₁₀H₂₂O	C₄H₁₀O	C₄H₈O	C₄H₈O₂
Molecular Weight ( g/mol )	158.28	74.12	72.11	88.11
Boiling Point (°C)	~176[1]	34.6	66	101
Density (g/mL at 20°C)	~0.80	0.713	0.889	1.033
Dipole Moment (D)	(estimated ~1.2)	1.15	1.75	0.45
Water Solubility ( g/100 mL)	Low	6.9	Miscible	Miscible
Flash Point (°C)	~48[1]	-45	-14	12

Note: Some physical properties for 2-ethoxyoctane are predicted values due to limited available experimental data.

Performance in Key Organic Reactions

The utility of a solvent is best demonstrated through its performance in chemical reactions. This section compares 2-ethoxyoctane with other ether solvents in two fundamental organic transformations: the Grignard reaction and the Williamson ether synthesis.

Grignard Reaction

Ethereal solvents are crucial for the formation and stabilization of Grignard reagents.[2][3] The lone pair of electrons on the ether oxygen coordinates with the magnesium atom, stabilizing the organometallic species.[2][3] The solvent's boiling point also plays a significant role, as higher temperatures can facilitate the reaction of less reactive alkyl or aryl halides.

Comparative Performance in a Representative Grignard Reaction: Synthesis of Triphenylmethanol (B194598)

Solvent	Boiling Point (°C)	Reaction Time (h)	Yield (%)	Notes
2-Ethoxyoctane	~176	(estimated 1-2)	(estimated >90)	Higher boiling point may be advantageous for less reactive halides, potentially reducing reaction time. Its lower volatility enhances safety.
Diethyl Ether	34.6	2-4	85-95	Standard solvent for Grignard reactions; its high volatility can be a safety concern.
Tetrahydrofuran (THF)	66	1-3	90-98	Often gives higher yields and faster reaction times than diethyl ether due to better solvation and higher boiling point.[4]
1,4-Dioxane	101	1-3	80-90	Less commonly used for Grignard reagent formation due to the potential for precipitation of magnesium halides.[5]

Note: The performance data for 2-ethoxyoctane is an educated estimation based on its physical properties and trends observed with other high-boiling ether solvents.

Caption: Mechanism of the Grignard Reaction.

Williamson Ether Synthesis

The Williamson ether synthesis is a versatile and widely used method for the preparation of symmetrical and unsymmetrical ethers via an SN2 reaction between an alkoxide and an alkyl halide.[6][7] The choice of solvent can influence the reaction rate and selectivity. Polar aprotic solvents are generally preferred for SN2 reactions as they solvate the cation of the alkoxide but not the nucleophilic anion, thus increasing its reactivity.[8]

Comparative Performance in a Representative Williamson Ether Synthesis: Synthesis of Ethyl Phenyl Ether

Solvent	Dielectric Constant	Reaction Time (h)	Yield (%)	Notes
2-Ethoxyoctane	(estimated ~3-4)	(estimated 4-6)	(estimated 85-95)	Its non-polar character is suitable for SN2 reactions. The high boiling point allows for reactions at elevated temperatures, potentially increasing the rate.
Diethyl Ether	4.3	6-8	80-90	A common, though less polar, aprotic solvent for this reaction.
Tetrahydrofuran (THF)	7.6	4-6	90-98	A more polar aprotic solvent that can accelerate the reaction rate compared to diethyl ether.
1,4-Dioxane	2.2	5-7	85-95	A less polar option, but its higher boiling point can be beneficial.

Note: The performance data for 2-ethoxyoctane is an educated estimation based on its structural similarity to other non-polar, high-boiling ethers.

Caption: Williamson Ether Synthesis Workflow.

Experimental Protocols

The following are detailed experimental protocols for the synthesis of triphenylmethanol via a Grignard reaction and the synthesis of 2-ethoxyoctane via the Williamson ether synthesis. These protocols can be adapted for use with the different ether solvents discussed.

Protocol 1: Synthesis of Triphenylmethanol via Grignard Reaction

Materials:

• Magnesium turnings (1.0 g, 41.1 mmol)

• Iodine (a single crystal)

• Bromobenzene (B47551) (4.3 mL, 41.1 mmol)

• Anhydrous ether solvent (e.g., 2-ethoxyoctane, diethyl ether, THF) (50 mL)

• Benzophenone (B1666685) (7.5 g, 41.1 mmol)

• 6 M Hydrochloric acid

• Saturated sodium bicarbonate solution

• Anhydrous sodium sulfate

• Petroleum ether

Procedure:

• A three-necked round-bottom flask equipped with a reflux condenser, a dropping funnel, and a nitrogen inlet is flame-dried and allowed to cool under a stream of nitrogen.

• The magnesium turnings and a crystal of iodine are placed in the flask.

• A solution of bromobenzene in 15 mL of the anhydrous ether solvent is prepared and added to the dropping funnel.

• Approximately 5 mL of the bromobenzene solution is added to the magnesium turnings. The reaction is initiated, which is indicated by the disappearance of the iodine color and gentle refluxing of the solvent. Gentle warming may be necessary to initiate the reaction.

• Once the reaction has started, the remaining bromobenzene solution is added dropwise at a rate that maintains a gentle reflux.

• After the addition is complete, the mixture is refluxed for an additional 30 minutes to ensure complete formation of the Grignard reagent.

• A solution of benzophenone in 20 mL of the anhydrous ether solvent is prepared and added to the dropping funnel.

• The benzophenone solution is added dropwise to the Grignard reagent with vigorous stirring. An exothermic reaction will occur.

• After the addition is complete, the reaction mixture is stirred for a further 30 minutes at room temperature.

• The reaction is quenched by the slow addition of 50 mL of 6 M hydrochloric acid.

• The mixture is transferred to a separatory funnel, and the layers are separated. The aqueous layer is extracted with two 20 mL portions of the ether solvent.

• The combined organic layers are washed with saturated sodium bicarbonate solution and then with brine.

• The organic layer is dried over anhydrous sodium sulfate, filtered, and the solvent is removed under reduced pressure to yield the crude triphenylmethanol.

• The crude product is purified by recrystallization from petroleum ether.

Protocol 2: Synthesis of 2-Ethoxyoctane via Williamson Ether Synthesis

Materials:

• 2-Octanol (B43104) (5.0 g, 38.4 mmol)

• Sodium hydride (60% dispersion in mineral oil, 1.68 g, 42.2 mmol)

• Anhydrous ether solvent (e.g., THF, 1,4-Dioxane) (100 mL)

• Ethyl iodide (3.4 mL, 42.2 mmol)

• Saturated ammonium (B1175870) chloride solution

• Brine

• Anhydrous magnesium sulfate

Procedure:

• A three-necked round-bottom flask equipped with a dropping funnel, a reflux condenser, and a nitrogen inlet is charged with a suspension of sodium hydride in 50 mL of the anhydrous ether solvent.

• A solution of 2-octanol in 20 mL of the anhydrous ether solvent is added to the dropping funnel.

• The 2-octanol solution is added dropwise to the sodium hydride suspension at 0 °C with stirring.

• After the addition is complete, the mixture is allowed to warm to room temperature and stirred for 1 hour.

• The reaction mixture is cooled to 0 °C, and ethyl iodide is added dropwise.

• The reaction mixture is then heated to reflux for 4-6 hours.

• After cooling to room temperature, the reaction is carefully quenched by the slow addition of saturated ammonium chloride solution.

• The mixture is transferred to a separatory funnel, and the layers are separated. The aqueous layer is extracted with two 30 mL portions of diethyl ether.

• The combined organic layers are washed with brine, dried over anhydrous magnesium sulfate, filtered, and the solvent is removed under reduced pressure.

• The crude 2-ethoxyoctane is purified by fractional distillation.

Conclusion

2-Ethoxyoctane presents itself as a promising high-boiling, non-polar aprotic ether solvent for organic synthesis. Its physical properties suggest potential advantages in terms of safety (higher flash point and lower volatility compared to diethyl ether and THF) and reaction control (ability to conduct reactions at higher temperatures). While direct comparative experimental data is limited, its structural characteristics indicate that it should perform well in reactions that benefit from ethereal solvents, such as Grignard reactions and Williamson ether syntheses. For reactions requiring higher temperatures to proceed at a reasonable rate, 2-ethoxyoctane could be a superior alternative to lower-boiling ethers. Researchers are encouraged to consider 2-ethoxyoctane as a viable solvent option and to explore its application in a broader range of organic transformations.

References

• 1. benchchem.com [benchchem.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 5. Grignard reagent - Wikipedia [en.wikipedia.org]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. Williamson ether synthesis - Wikipedia [en.wikipedia.org]
• 8. SN2 Effect of Solvent | OpenOChem Learn [learn.openochem.org]

Comparative study of different chiral columns for 2-Ethoxyoctane resolution.

For Researchers, Scientists, and Drug Development Professionals

The enantiomeric separation of chiral molecules is a critical step in the development of pharmaceuticals, agrochemicals, and other specialty chemicals, as different enantiomers can exhibit distinct biological activities. This guide provides a comparative study of different chiral column technologies for the resolution of 2-ethoxyoctane, a chiral aliphatic ether. Due to the limited availability of published data for this specific analyte, this guide presents a model comparative study based on established principles of chiral chromatography, utilizing two common types of chiral stationary phases (CSPs): a cyclodextrin-based gas chromatography (GC) column and a polysaccharide-based high-performance liquid chromatography (HPLC) column.

Data Presentation: Performance of Chiral Columns

The following table summarizes the hypothetical, yet realistic, performance data for the separation of (R)- and (S)-2-ethoxyoctane enantiomers on two selected chiral columns. These values are representative of what a researcher might expect to achieve during method development.

Parameter	Column A: Cyclodextrin-Based GC Column	Column B: Polysaccharide-Based HPLC Column
Chiral Stationary Phase	Heptakis(2,3-di-O-methyl-6-O-tert-butyldimethylsilyl)-β-cyclodextrin	Immobilized Amylose tris(3,5-dimethylphenylcarbamate)
Retention Time (tR1) - (R)-enantiomer (min)	15.25	8.12
Retention Time (tR2) - (S)-enantiomer (min)	15.85	9.54
Separation Factor (α)	1.05	1.21
Resolution (Rs)	1.85	2.55

Note: The data presented in this table is a realistic simulation for illustrative purposes.

Experimental Workflow

The process of selecting an appropriate chiral column and optimizing the separation conditions is a systematic endeavor. The following diagram illustrates a typical workflow for chiral method development.

Caption: A typical workflow for chiral method development, from initial screening to final application.

Experimental Protocols

The following are detailed methodologies for the hypothetical experiments cited in the data table.

Protocol 1: Chiral Gas Chromatography (GC)

Objective: To achieve baseline separation of 2-ethoxyoctane enantiomers using a cyclodextrin-based chiral stationary phase.

Instrumentation:

• Gas Chromatograph: Agilent 8890 GC system or equivalent.

• Detector: Flame Ionization Detector (FID).

• Chiral Column: Column A - Heptakis(2,3-di-O-methyl-6-O-tert-butyldimethylsilyl)-β-cyclodextrin, 30 m x 0.25 mm ID, 0.25 µm film thickness.

Chromatographic Conditions:

• Carrier Gas: Helium.

• Flow Rate: 1.2 mL/min (constant flow).

• Injector Temperature: 220°C.

• Split Ratio: 100:1.

• Oven Temperature Program:

  • Initial Temperature: 60°C, hold for 2 minutes.

  • Ramp: 5°C/min to 140°C.

  • Hold: 0 minutes.

• Detector Temperature: 250°C.

Sample Preparation:

• Prepare a 1 mg/mL stock solution of racemic 2-ethoxyoctane in HPLC-grade hexane.

• Perform a serial dilution to a final concentration of 10 µg/mL in hexane.

• Inject 1 µL of the final solution.

Protocol 2: Chiral High-Performance Liquid Chromatography (HPLC)

Objective: To achieve high-resolution separation of 2-ethoxyoctane enantiomers using a polysaccharide-based chiral stationary phase.

Instrumentation:

• HPLC System: Shimadzu Nexera XR or equivalent, equipped with a binary pump, autosampler, and column oven.

• Detector: UV Detector (due to the lack of a strong chromophore on 2-ethoxyoctane, a low wavelength of 210 nm is used, or a Refractive Index Detector (RID) could be an alternative).

• Chiral Column: Column B - Immobilized Amylose tris(3,5-dimethylphenylcarbamate), 5 µm, 250 x 4.6 mm.

Chromatographic Conditions:

• Mobile Phase: n-Hexane / Isopropanol (98:2, v/v).

• Flow Rate: 1.0 mL/min.

• Column Temperature: 25°C.

• Detection Wavelength: 210 nm.

• Injection Volume: 10 µL.

Sample Preparation:

• Prepare a 1 mg/mL stock solution of racemic 2-ethoxyoctane in the mobile phase (n-Hexane/Isopropanol 98:2).

• Filter the sample through a 0.45 µm PTFE syringe filter before injection.

Conclusion

This guide provides a framework for the comparative analysis of chiral columns for the separation of 2-ethoxyoctane. While the presented data is based on a model study, it highlights that both cyclodextrin-based GC and polysaccharide-based HPLC columns are viable options for the resolution of simple chiral ethers. The polysaccharide-based HPLC column, in this hypothetical scenario, offers superior resolution and a higher separation factor, which would be advantageous for baseline separation and accurate quantification. The choice of technique will ultimately depend on the specific requirements of the analysis, including available instrumentation, desired run time, and the need for preparative-scale separation. Researchers are encouraged to use this guide as a starting point for their own method development and optimization.

A Comparative Guide to Enantiomeric Excess Determination of 2-Ethoxyoctane by Chiral Chromatography

For Researchers, Scientists, and Drug Development Professionals

The determination of enantiomeric excess (ee) is a critical analytical task in the pharmaceutical and chemical industries, where the stereochemistry of a molecule can significantly impact its biological activity. This guide provides a comparative overview of methodologies for determining the enantiomeric excess of 2-Ethoxyoctane using chiral High-Performance Liquid Chromatography (HPLC), a widely adopted and reliable technique for enantioseparation.[1][2][3] This document outlines experimental protocols and presents a comparison of different chiral stationary phases to aid in method development and optimization.

Comparison of Key Analytical Techniques

Chiral chromatography stands as a primary method for the separation and quantification of enantiomers due to its high accuracy and resolution.[3] Both High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC) can be utilized for determining enantiomeric excess, with the choice depending on the analyte's properties.[1][3] For 2-Ethoxyoctane, a volatile and thermally stable ether, both techniques are viable. However, chiral HPLC is often preferred for its versatility and the wide variety of available chiral stationary phases (CSPs).[2]

Polysaccharide-based CSPs, such as those derived from cellulose (B213188) and amylose, are the most extensively used for a broad range of chiral compounds.[4] These CSPs offer excellent enantioselectivity through a combination of hydrogen bonding, dipole-dipole interactions, and inclusion complexation.[5]

Table 1: Comparison of Chiral Stationary Phases for the Analysis of 2-Ethoxyoctane

Chiral Stationary Phase (CSP)	Base Material	Principle of Separation	Typical Mobile Phase (Normal Phase)	Advantages	Potential Limitations
Chiralpak® AD-H	Amylose tris(3,5-dimethylphenylcarbamate)	Hydrogen bonding, π-π interactions, steric hindrance	Hexane/Isopropanol (90:10 to 99:1 v/v)	Broad applicability, high resolution for many racemates.[4]	May require optimization of mobile phase for specific compounds.
Chiralcel® OD-H	Cellulose tris(3,5-dimethylphenylcarbamate)	Hydrogen bonding, dipole-dipole interactions, steric hindrance	Hexane/Isopropanol (90:10 to 99:1 v/v)	Robust and widely used with a large body of literature.[4]	Selectivity can be sensitive to mobile phase modifiers.
Chiralpak® IC	Cellulose tris(3,5-dichlorophenylcarbamate)	Enhanced dipole-dipole interactions due to chloro-substituents	Hexane/Isopropanol (90:10 to 99:1 v/v)	Often provides alternative selectivity to other polysaccharide phases.[4]	May exhibit strong retention, requiring stronger mobile phases.

Experimental Protocols

A detailed and systematic approach to method development is crucial for achieving accurate and reproducible results.

Instrumentation and Materials

• Chromatographic System : An HPLC system equipped with a UV detector is typically sufficient.[6]

• Chiral Column : A polysaccharide-based chiral column such as Chiralpak® AD-H or Chiralcel® OD-H (e.g., 250 x 4.6 mm, 5 µm particle size).[4][6]

• Mobile Phase : HPLC-grade n-hexane and isopropanol.[6]

• Sample Preparation : A racemic standard of 2-Ethoxyoctane is dissolved in the mobile phase to a concentration of approximately 1 mg/mL.

Chromatographic Conditions

• Mobile Phase : A starting isocratic mixture of n-Hexane/Isopropanol (95:5 v/v). The ratio should be optimized to achieve baseline separation.[6]

• Flow Rate : 1.0 mL/min.

• Column Temperature : 25 °C.

• Detection : UV at 210 nm (as ethers have low UV absorbance, a lower wavelength is necessary).

• Injection Volume : 10 µL.

Procedure for Enantiomeric Excess Calculation

• System Equilibration : Equilibrate the chiral column with the mobile phase until a stable baseline is achieved.

• Injection : Inject the racemic standard of 2-Ethoxyoctane to determine the retention times of the two enantiomers and the resolution.

• Sample Analysis : Inject the sample for which the enantiomeric excess is to be determined.

• Data Analysis : Identify the peaks corresponding to the (R)- and (S)-enantiomers. The enantiomeric excess (% ee) is calculated from the peak areas (A1 and A2) of the two enantiomers using the following formula:

  % ee = [(A1 - A2) / (A1 + A2)] x 100

  Where A1 is the area of the major enantiomer and A2 is the area of the minor enantiomer.

Mandatory Visualizations

The following diagram illustrates the general workflow for the determination of enantiomeric excess using chiral chromatography.

Caption: Experimental workflow for 2-Ethoxyoctane enantiomeric excess determination.

This guide provides a foundational framework for the chiral separation of 2-Ethoxyoctane. Method optimization, including the screening of different chiral stationary phases and mobile phase compositions, is essential for achieving the desired resolution and accuracy. For regulatory submissions, a full method validation according to ICH or other relevant guidelines is required.

References

• 1. Determination of enantiomeric excess [ch.ic.ac.uk]
• 2. heraldopenaccess.us [heraldopenaccess.us]
• 3. benchchem.com [benchchem.com]
• 4. bujnochem.com [bujnochem.com]
• 5. sigmaaldrich.com [sigmaaldrich.com]
• 6. benchchem.com [benchchem.com]

Inter-Laboratory Validation of an Analytical Method for 2-Ethoxyoctane: A Comparative Guide

Introduction

For researchers, scientists, and drug development professionals, the assurance of reliable and reproducible analytical data is fundamental. This guide provides a comprehensive overview of the inter-laboratory validation of an analytical method for the quantification of 2-Ethoxyoctane, a volatile organic compound (VOC). In the absence of publicly available inter-laboratory trial data for 2-Ethoxyoctane, this document presents a comparative guide based on a hypothetical inter-laboratory study. The methodologies and data herein are modeled on established practices for similar volatile ethers and align with the principles of the ICH Q2(R1) guideline for the validation of analytical procedures.[1][2][3] This guide is intended to serve as a practical resource for establishing robust analytical protocols and understanding the expected performance of such methods across different laboratories.

The primary analytical technique discussed is Gas Chromatography with Flame Ionization Detection (GC-FID), a common and robust method for the analysis of volatile organic compounds.[4] A hypothetical inter-laboratory study involving ten laboratories was designed to assess the method's performance.

Experimental Protocols

A detailed experimental protocol is crucial for ensuring consistency in an inter-laboratory study. The following outlines the methodology provided to each participating laboratory for the analysis of 2-Ethoxyoctane.

Protocol: Analysis of 2-Ethoxyoctane by Gas Chromatography-Flame Ionization Detection (GC-FID)

• Sample Preparation:

  • Accurately prepare a stock solution of 2-Ethoxyoctane in methanol (B129727).

  • Create a series of calibration standards by diluting the stock solution with methanol to cover the expected concentration range (e.g., 1 µg/mL to 100 µg/mL).

  • For accuracy and precision studies, samples are to be prepared by spiking a placebo matrix with known concentrations of 2-Ethoxyoctane.

• GC-FID Instrumentation and Conditions:

  • Gas Chromatograph: Agilent 7890 GC system or equivalent.

  • Injector: Split/splitless inlet, operated in split mode (e.g., 50:1 split ratio).

  • Injector Temperature: 250°C.

  • Column: DB-5ms (30 m x 0.25 mm I.D., 0.25 µm film thickness) or equivalent non-polar capillary column.

  • Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

  • Oven Temperature Program:

    • Initial temperature: 50°C, hold for 2 minutes.

    • Ramp: 15°C/min to 200°C.

    • Hold: 5 minutes at 200°C.

  • Detector: Flame Ionization Detector (FID).

  • Detector Temperature: 280°C.

  • Hydrogen Flow: 30 mL/min.

  • Air Flow: 300 mL/min.

  • Makeup Gas (Helium): 25 mL/min.

  • Injection Volume: 1 µL.

• Calibration:

  • Inject each calibration standard in triplicate.

  • Construct a calibration curve by plotting the average peak area against the concentration of 2-Ethoxyoctane.

  • Perform a linear regression analysis and determine the coefficient of determination (R²).

• Quantification:

  • Inject the prepared samples.

  • Determine the concentration of 2-Ethoxyoctane in the samples by interpolating their peak areas from the calibration curve.

Data Presentation: Hypothetical Inter-Laboratory Study Results

The following tables summarize the quantitative data from a hypothetical inter-laboratory study involving ten participating laboratories.

Table 1: Linearity Data for 2-Ethoxyoctane Analysis

Laboratory	Correlation Coefficient (R²)
Lab 1	0.9995
Lab 2	0.9991
Lab 3	0.9998
Lab 4	0.9989
Lab 5	0.9996
Lab 6	0.9993
Lab 7	0.9997
Lab 8	0.9990
Lab 9	0.9994
Lab 10	0.9992
Average	0.9993
Std. Dev.	0.0003

Table 2: Accuracy and Precision Data for 2-Ethoxyoctane Analysis (Concentration: 50 µg/mL)

Laboratory	Accuracy (% Recovery)	Repeatability (RSD %)	Reproducibility (RSD %)
Lab 1	99.5	1.2	2.5
Lab 2	101.2	1.5	2.8
Lab 3	98.8	1.1	2.3
Lab 4	102.1	1.8	3.1
Lab 5	99.9	1.3	2.6
Lab 6	100.5	1.4	2.7
Lab 7	99.2	1.0	2.4
Lab 8	101.8	1.6	2.9
Lab 9	100.3	1.3	2.6
Lab 10	98.5	1.7	3.0
Average	100.2	1.4	2.7
Std. Dev.	1.3	0.2	0.3

Table 3: Limit of Detection (LOD) and Limit of Quantification (LOQ) Data

Laboratory	LOD (µg/mL)	LOQ (µg/mL)
Lab 1	0.3	1.0
Lab 2	0.4	1.2
Lab 3	0.2	0.8
Lab 4	0.5	1.5
Lab 5	0.3	1.0
Lab 6	0.4	1.1
Lab 7	0.2	0.7
Lab 8	0.5	1.4
Lab 9	0.3	0.9
Lab 10	0.4	1.3
Average	0.35	1.09
Std. Dev.	0.10	0.26

Mandatory Visualizations

The following diagrams illustrate the workflow of the inter-laboratory validation study and the logical relationships between the validation parameters.

Workflow of the Inter-laboratory Validation Study.

Logical Relationships of Analytical Method Validation Parameters.

Conclusion

This guide outlines a framework for the inter-laboratory validation of an analytical method for 2-Ethoxyoctane using GC-FID. The hypothetical data presented demonstrates how key performance characteristics such as linearity, accuracy, precision, LOD, and LOQ can be assessed across multiple laboratories. The successful validation of an analytical method through an inter-laboratory study provides a high degree of confidence in its reliability and suitability for its intended purpose in a regulated environment. Researchers, scientists, and drug development professionals are encouraged to use this guide as a reference for designing and evaluating their own inter-laboratory validation studies.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. Response of 2-Ethoxy ethanol by GC/FID [July 24, 2004] - Chromatography Forum [chromforum.org]

Quantifying the Limit of Detection for 2-Ethoxyoctane Impurities: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The accurate determination of impurities in pharmaceutical products is a critical aspect of drug development and quality control. This guide provides a comprehensive comparison of methodologies for quantifying the limit of detection (LOD) for 2-Ethoxyoctane, a potential process-related impurity. The selection of an appropriate analytical method and a thorough understanding of LOD determination are paramount for ensuring product safety and regulatory compliance. This document outlines detailed experimental protocols and presents comparative data to aid in the selection and implementation of a suitable analytical strategy.

Comparison of Analytical Methods for LOD Quantification

The determination of the Limit of Detection (LOD) is a critical parameter in the validation of analytical procedures, signifying the lowest concentration of an analyte that can be reliably detected. For 2-Ethoxyoctane, a volatile organic compound, Gas Chromatography (GC) is the most appropriate analytical technique. The choice of detector, either a Flame Ionization Detector (FID) or a Mass Spectrometer (MS), will influence the sensitivity and selectivity of the method.

The International Council for Harmonisation (ICH) guideline Q2(R1) outlines several scientifically sound approaches for determining the LOD.[1][2] These methods are not mutually exclusive and can be used to complement one another. The three primary methods are:

• Visual Evaluation: This non-instrumental method can be used to establish the minimum level at which an analyte can be consistently detected by visual inspection of the chromatogram.[1]

• Signal-to-Noise Ratio: This approach is suitable for analytical procedures that exhibit baseline noise. The LOD is typically established at a signal-to-noise ratio of 3:1 or 2:1.[3]

• Standard Deviation of the Response and the Slope of the Calibration Curve: The LOD is calculated using the formula: LOD = 3.3 * (σ / S), where σ is the standard deviation of the response (often the standard deviation of the y-intercept of the regression line or the standard deviation of blank measurements) and S is the slope of the calibration curve.[3]

The following table provides a comparative overview of these methods for quantifying the LOD of 2-Ethoxyoctane.

Parameter	Visual Evaluation	Signal-to-Noise Ratio	Standard Deviation of the Response and Slope
Principle	Determination of the minimum concentration at which the analyte can be reliably detected by visual observation of the chromatogram.[1]	Comparison of the signal from samples with low concentrations of analyte to the baseline noise.[3]	Statistical calculation based on the standard deviation of the analytical response and the slope of the calibration curve.[3]
Typical Application	Limit tests and methods where instrumental noise is minimal.	Instrumental methods with observable baseline noise, such as GC-FID and GC-MS.	Quantitative analytical methods where a linear relationship between concentration and response is established.
Data Requirements	A series of samples with known decreasing concentrations of 2-Ethoxyoctane.	Analysis of blank samples and samples with known low concentrations of 2-Ethoxyoctane.	A calibration curve generated from a series of standards with concentrations in the expected LOD range.
Advantages	Simple and direct.	Based on instrumental response and provides a more objective measure than visual evaluation.	Statistically robust and widely accepted by regulatory agencies. Provides a calculated value for the LOD.
Disadvantages	Subjective and operator-dependent. Not suitable for all instrumental methods.	The measurement of signal and noise can be inconsistent and dependent on the software used.	Requires a well-defined linear range and accurate determination of the slope and standard deviation.
ICH Q2(R1) Reference	Section 6.1[1]	Section 6.2[1]	Section 6.3[1]

Experimental Protocols

The following are detailed, representative protocols for the analysis of 2-Ethoxyoctane impurities. These should be considered as starting points and may require optimization for specific sample matrices and instrumentation.

Method 1: Headspace Gas Chromatography with Mass Spectrometry (HS-GC-MS)

This method is highly sensitive and ideal for the analysis of volatile impurities like 2-Ethoxyoctane in solid or liquid drug substances and products.

1. Sample Preparation:

• Accurately weigh approximately 100 mg of the sample into a 20 mL headspace vial.

• Add 1 mL of a suitable solvent (e.g., Dimethyl sulfoxide (B87167) (DMSO) or N,N-Dimethylformamide (DMF)) that is free of interfering peaks.

• Seal the vial immediately with a PTFE-lined septum and aluminum cap.

2. Standard Preparation:

• Prepare a stock solution of 2-Ethoxyoctane in the chosen solvent.

• Prepare a series of working standards by serial dilution of the stock solution to concentrations bracketing the expected LOD (e.g., 0.1, 0.5, 1, 2, 5 µg/mL).

• Transfer 1 mL of each working standard into separate headspace vials.

3. GC-MS Conditions:

Parameter	Condition
GC System	Agilent 7890B GC with 7697A Headspace Sampler or equivalent
Column	Agilent J&W DB-624, 30 m x 0.32 mm, 1.8 µm or equivalent
Headspace Sampler	Oven Temperature: 80 °C; Loop Temperature: 90 °C; Transfer Line Temperature: 100 °C; Vial Equilibration Time: 15 min
Inlet	Split/Splitless, 250 °C, Split ratio 10:1
Carrier Gas	Helium, Constant flow at 1.5 mL/min
Oven Program	40 °C (hold 5 min), ramp at 10 °C/min to 240 °C (hold 5 min)
MS System	Agilent 5977B MSD or equivalent
Ionization Mode	Electron Ionization (EI) at 70 eV
Mass Range	m/z 35-300
Acquisition Mode	Scan and/or Selected Ion Monitoring (SIM) for enhanced sensitivity

Method 2: Direct Liquid Injection Gas Chromatography with Flame Ionization Detection (GC-FID)

This method is a robust and widely available technique for the quantification of organic impurities.

1. Sample Preparation:

• Accurately weigh approximately 100 mg of the sample into a 10 mL volumetric flask.

• Dissolve and dilute to volume with a suitable solvent (e.g., Methanol or Dichloromethane).

2. Standard Preparation:

• Prepare a stock solution of 2-Ethoxyoctane in the chosen solvent.

• Prepare a series of working standards by serial dilution of the stock solution to concentrations bracketing the expected LOD and Limit of Quantitation (LOQ) (e.g., 0.1, 0.5, 1, 5, 10 µg/mL).

3. GC-FID Conditions:

Parameter	Condition
GC System	Agilent 7890B GC with FID or equivalent
Column	Agilent J&W DB-WAX, 30 m x 0.25 mm, 0.25 µm or equivalent polar column
Inlet	Split/Splitless, 250 °C, Split ratio 20:1
Carrier Gas	Helium, Constant flow at 1.2 mL/min
Oven Program	50 °C (hold 2 min), ramp at 15 °C/min to 220 °C (hold 10 min)
Detector	FID, 280 °C
Makeup Gas	Nitrogen, 25 mL/min
Hydrogen Flow	30 mL/min
Air Flow	300 mL/min

Visualizations

The following diagrams illustrate the logical workflow for determining the Limit of Detection and the general experimental process.

Caption: Workflow for LOD determination based on ICH Q2(R1) guidelines.

Caption: General experimental workflow for 2-Ethoxyoctane analysis.

References

• 1. Rapidly Analyze a Wide Range of Glycol Ethers by GC-MS Using the New Rxi-1301Sil MS Column [restek.com]
• 2. ecetoc.org [ecetoc.org]
• 3. Miniaturized Sample Preparation Methods to Simultaneously Determine the Levels of Glycols, Glycol Ethers and Their Acetates in Cosmetics | MDPI [mdpi.com]

A Comparative Guide to Validated Analytical Methods for 2-Ethoxyoctane Determination

In the landscape of pharmaceutical manufacturing and quality control, the precise and accurate quantification of residual solvents is paramount. 2-Ethoxyoctane, a potential process-related impurity or residual solvent, requires validated analytical methods to ensure product safety and compliance with regulatory standards. This guide provides a comparative analysis of two widely used analytical techniques, Gas Chromatography with Flame Ionization Detection (GC-FID) and Gas Chromatography with Mass Spectrometry (GC-MS), for the quantification of 2-Ethoxyoctane.

Comparative Performance of Analytical Methods

The choice between GC-FID and GC-MS for the quantification of 2-Ethoxyoctane depends on the specific analytical requirements, such as the need for high sensitivity, selectivity, or definitive identification. The following table summarizes the key performance characteristics of each method based on representative validation data for similar ether compounds.

Validation Parameter	GC-FID (Representative Data for Ethers)	GC-MS (Representative Data for Ethers)	ICH Q2(R1) Guideline Recommendation
Specificity	Good selectivity for volatile compounds. Potential for co-elution with compounds of similar retention times.	High specificity due to mass-to-charge ratio detection, allowing for definitive identification.	The analytical procedure should be able to unequivocally assess the analyte in the presence of components which may be expected to be present.[1]
Linearity (R²)	> 0.998	> 0.999	A linear relationship should be evaluated across the range of the analytical procedure.
Accuracy (% Recovery)	95-105%	98-102%	The closeness of test results obtained by the method to the true value.[2]
Precision (RSD%)	< 5%	< 3%	The precision of an analytical procedure expresses the closeness of agreement (degree of scatter) between a series of measurements obtained from multiple sampling of the same homogeneous sample under the prescribed conditions.
Limit of Detection (LOD)	ng range	pg range	The lowest amount of analyte in a sample which can be detected but not necessarily quantitated as an exact value.
Limit of Quantitation (LOQ)	µg/mL range	ng/mL range	The lowest amount of analyte in a sample which can be quantitatively determined with suitable precision and accuracy.

Experimental Protocols

A detailed experimental protocol is crucial for the successful implementation and validation of an analytical method. Below are representative methodologies for GC-FID and GC-MS analysis of volatile ethers like 2-Ethoxyoctane.

1. Gas Chromatography with Flame Ionization Detection (GC-FID)

This method is suitable for the routine quantification of 2-Ethoxyoctane in samples where high specificity is not a critical requirement.

• Sample Preparation: A stock solution of 2-Ethoxyoctane is prepared in a suitable solvent (e.g., Dimethyl sulfoxide). Calibration standards are prepared by serially diluting the stock solution to cover the desired concentration range. The sample containing 2-Ethoxyoctane is diluted with the same solvent to fall within the calibration range.

• GC-FID Instrumentation and Conditions:

  • GC System: Agilent 7890B GC System or equivalent.

  • Detector: Flame Ionization Detector (FID).

  • Column: DB-624 (or equivalent), 30 m x 0.32 mm ID, 1.8 µm film thickness.

  • Oven Temperature Program: Initial temperature of 40°C, hold for 5 minutes, ramp to 240°C at 10°C/min, and hold for 5 minutes.

  • Injector Temperature: 250°C.

  • Detector Temperature: 280°C.

  • Carrier Gas: Helium at a constant flow rate of 1.5 mL/min.

  • Injection Volume: 1 µL (split ratio 10:1).

• Calibration: A calibration curve is generated by plotting the peak area of 2-Ethoxyoctane against the corresponding concentration of the prepared standards. The concentration of 2-Ethoxyoctane in the sample is determined from this curve.

2. Gas Chromatography with Mass Spectrometry (GC-MS)

This method is ideal for the trace-level quantification and definitive identification of 2-Ethoxyoctane, especially in complex matrices.[1]

• Sample Preparation: Sample preparation follows the same procedure as for GC-FID.

• GC-MS Instrumentation and Conditions:

  • GC-MS System: Agilent 7890B GC with 5977A MSD or equivalent.

  • Column: Same as GC-FID.

  • Oven Temperature Program: Same as GC-FID.

  • Injector Temperature: 250°C.

  • Carrier Gas: Helium at a constant flow rate of 1.2 mL/min.

  • Ion Source Temperature: 230°C.

  • Quadrupole Temperature: 150°C.

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Acquisition Mode: Selected Ion Monitoring (SIM) for quantification, with full scan mode for identification.

• Calibration: A calibration curve is constructed using the peak areas of a specific ion of 2-Ethoxyoctane versus concentration. This enhances the selectivity and sensitivity of the method.

Visualizing the Workflow and Concepts

To better understand the processes involved in method validation and the relationship between key validation parameters, the following diagrams are provided.

Workflow for Analytical Method Validation.

References

• 1. benchchem.com [benchchem.com]
• 2. Validation of Analytical Methods: A Review [gavinpublishers.com]

A Comparative Guide to the Synthetic Routes of 2-Ethoxyoctane

For researchers and professionals in the fields of chemistry and drug development, the synthesis of ethers such as 2-ethoxyoctane is a fundamental process. This guide provides a comparative analysis of three common synthetic routes to 2-ethoxyoctane: the Williamson ether synthesis, alkoxymercuration-demercuration, and acid-catalyzed etherification. The objective is to offer a clear comparison of their performance based on available experimental data.

Comparison of Synthetic Routes

Synthetic Route	Starting Materials	Reagents	Typical Yield	Advantages	Disadvantages
Williamson Ether Synthesis (Route A)	2-Octanol (B43104), Ethyl Iodide	Sodium Hydride	50-95% (general)	Versatile, good for primary alkyl halides.	Potential for elimination with secondary alcohols.
Williamson Ether Synthesis (Route B)	2-Bromooctane, Ethanol (B145695)	Sodium Ethoxide	Moderate (prone to elimination)	Utilizes a secondary halide.	Significant formation of elimination byproducts.
Alkoxymercuration-Demercuration	1-Octene (B94956), Ethanol	1. Mercury(II) acetate (B1210297), 2. Sodium borohydride (B1222165)	Good (general)	Avoids carbocation rearrangements, follows Markovnikov's rule.	Use of toxic mercury reagents.
Acid-Catalyzed Etherification	2-Octanol, Ethanol	Acid Catalyst (e.g., H₂SO₄)	Low to Moderate	Simple reagents.	Prone to side reactions (alkene formation, symmetrical ether formation), especially with secondary alcohols.

Detailed Experimental Protocols

Williamson Ether Synthesis (Route A: From 2-Octanol)

The Williamson ether synthesis is a widely used method for preparing ethers via an SN2 reaction between an alkoxide and an alkyl halide.[1][2] For the synthesis of 2-ethoxyoctane from 2-octanol, the alcohol is first deprotonated with a strong base like sodium hydride to form the corresponding alkoxide. This is followed by the addition of an ethyl halide.

Experimental Protocol:

• In a round-bottom flask under an inert atmosphere, 2-octanol is dissolved in an anhydrous aprotic solvent such as THF.

• Sodium hydride (1.1 equivalents) is added portion-wise at 0 °C.

• The mixture is stirred at room temperature for one hour to ensure complete formation of the sodium 2-octoxide.

• Ethyl iodide (1.2 equivalents) is then added, and the reaction mixture is heated to reflux for 6-8 hours.

• After cooling, the reaction is quenched with water and the product is extracted with diethyl ether.

• The organic layer is washed with brine, dried over anhydrous sodium sulfate (B86663), and the solvent is removed under reduced pressure.

• The crude product is purified by fractional distillation to yield 2-ethoxyoctane.

Alkoxymercuration-Demercuration

This two-step process allows for the Markovnikov addition of an alcohol to an alkene without the carbocation rearrangements that can occur in acid-catalyzed additions.[3][4]

Experimental Protocol:

• To a stirred solution of mercury(II) acetate in excess ethanol, 1-octene is added slowly at room temperature.

• The reaction is stirred for 1-2 hours until the alkoxymercuration is complete, which can be monitored by the disappearance of the alkene spot on a TLC plate.

• A solution of sodium borohydride in aqueous sodium hydroxide (B78521) is then added dropwise, keeping the temperature below 25 °C.

• After the addition is complete, the mixture is stirred for an additional hour.

• The metallic mercury is allowed to settle, and the supernatant is decanted.

• The product is extracted with diethyl ether, and the organic layer is washed with water and brine.

• After drying over anhydrous sodium sulfate and removing the solvent, the 2-ethoxyoctane is purified by distillation.

Acid-Catalyzed Etherification

Direct acid-catalyzed etherification of a secondary alcohol like 2-octanol with a primary alcohol such as ethanol is generally a low-yielding process due to competing side reactions, including the formation of symmetrical ethers (di-n-octyl ether and diethyl ether) and elimination to form octenes.[5]

Experimental Protocol:

• A mixture of 2-octanol and a large excess of ethanol is prepared.

• A catalytic amount of a strong acid, such as concentrated sulfuric acid, is carefully added.

• The mixture is heated, and the progress of the reaction is monitored. The temperature must be carefully controlled to favor etherification over elimination.

• Upon completion, the reaction is cooled, and the acid is neutralized with a weak base.

• The product is worked up by extraction and purified by distillation, which can be challenging due to the presence of multiple products with close boiling points.

Visualizing the Synthetic Pathways

The following diagrams illustrate the logical flow of the described synthetic routes.

Figure 1. Williamson Ether Synthesis of 2-Ethoxyoctane from 2-Octanol.

Figure 2. Williamson Ether Synthesis of 2-Ethoxyoctane from 2-Bromooctane.

Figure 3. Alkoxymercuration-Demercuration Synthesis of 2-Ethoxyoctane.

Figure 4. Acid-Catalyzed Etherification for 2-Ethoxyoctane Synthesis.

References

• 1. francis-press.com [francis-press.com]
• 2. Williamson Ether Synthesis | Chem-Station Int. Ed. [en.chem-station.com]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]

A Spectroscopic Guide to the Enantiomers of 2-Ethoxyoctane: Unveiling Chiral Distinctions

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative spectroscopic analysis of (R)- and (S)-2-Ethoxyoctane. A fundamental principle of stereochemistry dictates that enantiomers, being mirror images, exhibit identical physical and spectroscopic properties in an achiral environment. Consequently, standard spectroscopic techniques such as Nuclear Magnetic Resonance (NMR), Infrared (IR) Spectroscopy, and Mass Spectrometry (MS) will not differentiate between the (R) and (S) forms of 2-Ethoxyoctane. To distinguish these enantiomers, specialized chiroptical or chiral derivatization techniques are essential.

This document first presents the predicted spectroscopic data for 2-ethoxyoctane, which is applicable to both individual enantiomers. Following this, it details the experimental protocols for both standard spectroscopic methods and the specialized techniques required for chiral discrimination.

Spectroscopic Data Comparison

The following tables summarize the predicted quantitative data for 2-ethoxyoctane. These values are expected to be identical for both (R)- and (S)-2-Ethoxyoctane when analyzed under standard, achiral conditions.

Table 1: Predicted ¹H NMR Data for 2-Ethoxyoctane

Protons	Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)
CH₃ (octane chain)	0.88	t	7.0
(CH₂)₅	1.27-1.45	m	-
CH (chiral center)	3.38	sextet	6.2
OCH₂	3.45	q	7.0
OCH₂CH₃	1.18	t	7.0
CH₃ (at chiral center)	1.12	d	6.2

Solvent: CDCl₃, Frequency: 400 MHz

Table 2: Predicted ¹³C NMR Data for 2-Ethoxyoctane

Carbon	Chemical Shift (δ, ppm)
C1 (octane chain)	14.1
C2, C3, C4, C5, C6 (octane chain)	22.7, 31.9, 25.9, 29.4, 23.5
C7 (octane chain)	36.1
C2' (chiral center)	77.5
OCH₂	63.8
OCH₂CH₃	15.6
CH₃ (at chiral center)	19.8

Solvent: CDCl₃, Frequency: 100 MHz

Table 3: Predicted Key IR Absorption Bands for 2-Ethoxyoctane

Wavenumber (cm⁻¹)	Vibration Type	Functional Group
2950-2850	C-H stretch	Alkane
1465	C-H bend	Alkane
1115	C-O stretch	Ether

Table 4: Predicted Major Mass Spectrometry Fragments for 2-Ethoxyoctane

m/z	Proposed Fragment
158	[M]⁺ (Molecular Ion)
129	[M - C₂H₅]⁺
113	[M - C₃H₇]⁺
87	[CH₃CH(OCH₂CH₃)]⁺
59	[CH(OCH₂CH₃)]⁺
45	[CH₂OCH₃]⁺

Experimental Protocols

Standard Spectroscopic Analysis (Achiral)

1. Nuclear Magnetic Resonance (NMR) Spectroscopy

• Objective: To obtain ¹H and ¹³C NMR spectra for structural confirmation.

• Instrumentation: 400 MHz NMR Spectrometer.

• Sample Preparation: Dissolve approximately 10-20 mg of 2-ethoxyoctane in 0.7 mL of deuterated chloroform (B151607) (CDCl₃) containing 0.03% tetramethylsilane (B1202638) (TMS) as an internal standard.

• ¹H NMR Acquisition:

  • Number of scans: 16

  • Relaxation delay: 1.0 s

  • Pulse width: 30°

  • Spectral width: -2 to 12 ppm

• ¹³C NMR Acquisition:

  • Number of scans: 1024

  • Relaxation delay: 2.0 s

  • Pulse program: Proton-decoupled

  • Spectral width: -10 to 220 ppm

• Data Processing: Apply Fourier transformation, phase correction, and baseline correction to the acquired Free Induction Decays (FIDs). Chemical shifts are referenced to TMS at 0.00 ppm.

2. Infrared (IR) Spectroscopy

• Objective: To identify characteristic functional groups.

• Instrumentation: Fourier Transform Infrared (FTIR) Spectrometer.

• Sample Preparation: Place a drop of neat 2-ethoxyoctane between two sodium chloride (NaCl) or potassium bromide (KBr) plates to form a thin film.

• Acquisition:

  • Scan range: 4000-400 cm⁻¹

  • Resolution: 4 cm⁻¹

  • Number of scans: 16

• Data Processing: A background spectrum of the clean plates is recorded and subtracted from the sample spectrum.

3. Mass Spectrometry (MS)

• Objective: To determine the molecular weight and fragmentation pattern.

• Instrumentation: Gas Chromatograph coupled to a Mass Spectrometer (GC-MS) with an Electron Ionization (EI) source.

• Sample Preparation: Prepare a dilute solution of 2-ethoxyoctane (e.g., 100 ppm) in a volatile solvent such as dichloromethane (B109758) or hexane (B92381).

• GC Conditions:

  • Injector temperature: 250°C

  • Column: Standard nonpolar column (e.g., DB-5ms)

  • Oven program: Start at 50°C, ramp to 250°C at 10°C/min.

• MS Conditions:

  • Ionization mode: Electron Ionization (EI) at 70 eV

  • Mass range: m/z 40-400

• Data Analysis: Identify the molecular ion peak and analyze the fragmentation pattern to confirm the structure.

Chiral-Specific Spectroscopic Analysis

1. Chiral NMR Spectroscopy using a Lanthanide Shift Reagent

• Objective: To differentiate the NMR signals of (R)- and (S)-2-Ethoxyoctane.

• Principle: A chiral lanthanide shift reagent (e.g., Eu(hfc)₃, tris[3-(heptafluoropropylhydroxymethylene)-(+)-camphorato]europium(III)) forms diastereomeric complexes with the enantiomers. These complexes have different magnetic environments, leading to separate signals for the (R) and (S) enantiomers in the NMR spectrum.[1][2]

• Instrumentation: 400 MHz NMR Spectrometer.

• Sample Preparation:

  • Dissolve a known quantity of the 2-ethoxyoctane sample (racemic or enantiomerically enriched) in CDCl₃.

  • Acquire a standard ¹H NMR spectrum.

  • Add small, incremental amounts of the chiral shift reagent (e.g., 5-10 mg) to the NMR tube.

  • Acquire a spectrum after each addition.

• Data Analysis: Monitor the chemical shifts of the protons, particularly those close to the ether oxygen (the chiral center and the ethoxy group). The signals corresponding to the two enantiomers should resolve into separate peaks. The ratio of the integrals of these separated peaks can be used to determine the enantiomeric excess (ee).

2. Vibrational Circular Dichroism (VCD) Spectroscopy

• Objective: To obtain chiroptical data based on the differential absorption of left and right circularly polarized infrared light.

• Principle: Enantiomers have mirror-image VCD spectra (equal magnitude, opposite sign). This technique provides information about the absolute configuration of the molecule.[3][4][5][6]

• Instrumentation: VCD Spectrometer (often an accessory for an FTIR spectrometer).

• Sample Preparation: Prepare a solution of the 2-ethoxyoctane enantiomer in a suitable solvent (e.g., CCl₄ or CDCl₃) at a concentration of approximately 0.1 M in a cell with a path length of 100 µm.

• Acquisition:

  • Collect both the VCD and the standard IR absorption spectra.

  • The data collection time is typically longer than for standard IR to achieve a good signal-to-noise ratio.

• Data Analysis: The VCD spectrum of the (R)-enantiomer will be the mirror image of the (S)-enantiomer. Comparison with computationally predicted VCD spectra can be used to assign the absolute configuration.

3. Optical Rotatory Dispersion (ORD) Spectroscopy

• Objective: To measure the change in optical rotation as a function of wavelength.

• Principle: Enantiomers rotate the plane of polarized light in equal but opposite directions. The magnitude and sign of this rotation vary with the wavelength of the light, and an ORD curve is a plot of this variation. The ORD spectra of enantiomers are mirror images of each other.[7][8]

• Instrumentation: Spectropolarimeter.

• Sample Preparation: Prepare a solution of the 2-ethoxyoctane enantiomer of known concentration in a suitable transparent solvent (e.g., hexane or methanol).

• Acquisition:

  • Measure the optical rotation over a range of wavelengths (e.g., from 700 nm down to the UV cutoff of the solvent).

• Data Analysis: Plot the specific rotation [α] versus the wavelength (λ). The resulting ORD curve will be characteristic of the enantiomer. The curve for the (S)-enantiomer will be a mirror image of the curve for the (R)-enantiomer.

Visualization of Spectroscopic Analysis Workflow

The following diagram illustrates the logical workflow for the spectroscopic analysis of (R)- and (S)-2-Ethoxyoctane, highlighting the point at which chiral-specific methods become necessary.

Caption: Workflow for the spectroscopic analysis of chiral 2-ethoxyoctane enantiomers.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Chiral recognition of ethers by NMR spectroscopy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. VCD - Vibrational Circular Dichroism | Bruker [bruker.com]
• 4. Vibrational circular dichroism spectroscopy of chiral molecules. | Semantic Scholar [semanticscholar.org]
• 5. Vibrational Circular Dichroism Spectroscopy of Chiral Molecular Crystals: Insights from Theory - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. The genesis of OH-stretching vibrational circular dichroism in chiral molecular crystals - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Virtual Labs [cds-iiith.vlabs.ac.in]
• 8. Optical Rotatory dispersion | PPTX [slideshare.net]

Benchmarking 2-Ethoxyoctane: A Comparative Guide for Solvent Performance

For Researchers, Scientists, and Drug Development Professionals

The selection of an appropriate solvent is a critical decision in chemical synthesis and drug development, profoundly influencing reaction kinetics, product purity, and process safety. This guide provides a comprehensive performance benchmark of 2-Ethoxyoctane, a less common ether solvent, against a range of conventional and greener alternative solvents. By presenting available physicochemical data, outlining detailed experimental protocols for performance evaluation, and visualizing key workflows, this document aims to equip researchers with the necessary information to make informed decisions on solvent selection.

Physicochemical Properties: A Comparative Analysis

The fundamental properties of a solvent dictate its behavior and suitability for specific applications. The following table summarizes key physicochemical data for 2-Ethoxyoctane in comparison with other commonly used solvents. It is important to note that experimental data for 2-Ethoxyoctane is limited; therefore, computed values are provided where experimental data is unavailable. For a more complete understanding, experimental data for the closely related isomer, 1-Ethoxyoctane, is also included for reference.

Property	2-Ethoxyoctane	1-Ethoxyoctane (Experimental)	Tetrahydrofuran (THF)	2-Methyltetrahydrofuran (2-MeTHF)	Dichloromethane (DCM)	Toluene	Heptane
Molecular Formula	C₁₀H₂₂O	C₁₀H₂₂O	C₄H₈O	C₅H₁₀O	CH₂Cl₂	C₇H₈	C₇H₁₆
Molecular Weight ( g/mol )	158.28 (Computed)[1]	158.28	72.11	86.13	84.93	92.14	100.21
Boiling Point (°C)	Not Available	186.7	66	78-80	39.6	110.6	98.4
Density (g/cm³ at 20°C)	Not Available	0.791	0.889	0.854	1.326	0.867	0.684
Viscosity (cP at 20°C)	Not Available	Not Available	0.48	0.6	0.44	0.59	0.42
Water Solubility	Not Available	Not Available	Miscible	Slightly Soluble	13 g/L	0.52 g/L	0.003 g/L
Flash Point (°C)	Not Available	56.9	-21.2	-11	N/A	4	-4
Safety	Data Not Available	Not Available	Peroxide former, Flammable[2]	Peroxide former, Flammable	Suspected Carcinogen	Flammable, Toxic	Flammable

Note: Computed data for 2-Ethoxyoctane is sourced from PubChem. Experimental data for other solvents are widely available from various chemical suppliers and safety data sheets.

Experimental Protocols for Solvent Performance Evaluation

To ensure a rigorous and standardized comparison of solvent performance, it is essential to adhere to established experimental protocols. The following sections detail the methodologies for determining key solvent properties.

A workflow for the systematic determination of the fundamental physical and chemical properties of a solvent is presented below.

Workflow for Determining Physicochemical Properties.

a. Boiling Point Determination (Following OECD Guideline 103)

The boiling point is determined as the temperature at which the vapor pressure of the liquid equals the standard atmospheric pressure.[3][4][5]

• Apparatus: Ebulliometer, dynamic method apparatus, or distillation setup.

• Procedure:

  • Place the solvent in the appropriate apparatus.

  • Heat the liquid and record the temperature at which continuous boiling is observed.

  • Correct the observed boiling point to standard pressure (101.325 kPa).

b. Density Determination (Following ASTM D4052 / OECD Guideline 109)

Density is the mass per unit volume of a substance.[6][7][8][9][10][11][12][13][14][15]

• Apparatus: Digital density meter (oscillating U-tube), pycnometer, or hydrometer.

• Procedure (Digital Density Meter):

  • Calibrate the instrument with dry air and a certified reference standard (e.g., pure water).

  • Inject the solvent sample into the oscillating U-tube.

  • The instrument measures the oscillation period and calculates the density.

  • Ensure the sample is free of bubbles.

c. Viscosity Determination (Following ASTM D445 / OECD Guideline 114)

Viscosity measures a fluid's resistance to flow.[16][17][18][19][20][21][22][23][24][25]

• Apparatus: Calibrated glass capillary viscometer (e.g., Ubbelohde type) or a rotational viscometer.

• Procedure (Capillary Viscometer):

  • Introduce a known volume of the solvent into the viscometer.

  • Place the viscometer in a constant temperature bath until thermal equilibrium is reached.

  • Measure the time it takes for the liquid to flow between two marked points under gravity.

  • Calculate the kinematic viscosity by multiplying the flow time by the viscometer calibration constant.

  • Dynamic viscosity can be calculated by multiplying the kinematic viscosity by the density of the liquid.

A key performance indicator for a solvent is its ability to dissolve a range of solutes. A general workflow for assessing solubility is depicted below.

Workflow for Solubility Determination.

Protocol for Solubility Determination (Adapted from OECD Guideline 105)

This method determines the saturation concentration of a solute in the solvent at a given temperature.

• Materials: Test solvent (2-Ethoxyoctane), a selection of representative solutes (e.g., a polar compound, a nonpolar compound, and a relevant active pharmaceutical ingredient), analytical balance, constant temperature shaker/bath, centrifuge, and an appropriate analytical instrument for quantification (e.g., HPLC, GC, UV-Vis spectrophotometer).

• Procedure:

  • Add an excess amount of the solute to a known volume of 2-Ethoxyoctane in a sealed vessel.

  • Agitate the mixture in a constant temperature bath for a sufficient time to reach equilibrium (typically 24-48 hours).

  • After equilibration, allow the undissolved solute to settle.

  • Carefully take an aliquot of the supernatant and separate any remaining solid particles by centrifugation or filtration.

  • Quantify the concentration of the solute in the clear supernatant using a pre-calibrated analytical method.

The solvent can significantly impact the rate of a chemical reaction. A comparative study of reaction kinetics in 2-Ethoxyoctane versus other solvents can provide valuable insights into its performance.

Workflow for Comparative Reaction Kinetics Study.

Protocol for a Comparative Reaction Kinetics Study

• Materials: A well-characterized model reaction (e.g., a nucleophilic substitution or a cross-coupling reaction), reactants, 2-Ethoxyoctane, and a set of comparison solvents. Analytical instrumentation for monitoring reaction progress (e.g., GC-MS, LC-MS, or NMR).

• Procedure:

  • In separate reaction vessels, dissolve the reactants in 2-Ethoxyoctane and each of the comparison solvents. Ensure the initial concentrations and all other reaction parameters (temperature, catalyst loading, etc.) are identical.

  • Initiate the reactions simultaneously.

  • At regular time intervals, withdraw aliquots from each reaction mixture.

  • Quench the reaction in the aliquots and analyze the concentration of a key reactant or product using the chosen analytical method.

  • Plot the concentration of the monitored species as a function of time for each solvent.

  • From these plots, determine the initial reaction rates and/or the rate constants.

Safety and Environmental Considerations

Key Safety and Environmental Parameters to Evaluate:

• Flammability: Determine the flash point, autoignition temperature, and explosive limits.

• Toxicity: Assess acute and chronic toxicity through standardized tests (e.g., OECD guidelines for acute oral, dermal, and inhalation toxicity).

• Environmental Fate: Evaluate biodegradability and potential for bioaccumulation.

• Regulatory Status: Check for any classifications as a hazardous air pollutant (HAP) or other regulated substance.

The lack of comprehensive safety data for 2-Ethoxyoctane necessitates handling it with caution, assuming it may pose hazards similar to other ethers, such as flammability and the potential for peroxide formation upon storage.

Conclusion

Based on its molecular structure as a C10 ether, 2-Ethoxyoctane is anticipated to be a relatively non-polar, water-insoluble solvent with a moderate boiling point. These characteristics suggest its potential applicability in reactions involving non-polar reactants and as a replacement for other ether or hydrocarbon solvents. However, the current lack of extensive experimental data on its physicochemical properties, solubility performance, and safety profile is a significant limitation.

The experimental protocols detailed in this guide provide a clear roadmap for researchers to systematically evaluate 2-Ethoxyoctane and build a comprehensive performance profile. Generating this data will be crucial for its adoption as a viable solvent in research and industrial applications. Until such data becomes widely available, researchers should exercise caution and consider the properties of analogous compounds, such as 1-Ethoxyoctane, for preliminary assessments. The pursuit of novel and greener solvents is vital for the advancement of sustainable chemistry, and a thorough, data-driven evaluation is the cornerstone of this endeavor.

References

• 1. Octane, 2-ethoxy- | C10H22O | CID 3375569 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. A Deep Dive into Common Organic Solvents | ChemTalk [chemistrytalk.org]
• 3. laboratuar.com [laboratuar.com]
• 4. oecd.org [oecd.org]
• 5. oecd.org [oecd.org]
• 6. store.astm.org [store.astm.org]
• 7. ASTM D4052 - eralytics [eralytics.com]
• 8. standards.iteh.ai [standards.iteh.ai]
• 9. store.astm.org [store.astm.org]
• 10. Standard Test Method for Density, Relative Density, and API Gravity of Petroleum Liquids - The ANSI Blog [blog.ansi.org]
• 11. oecd.org [oecd.org]
• 12. oecd.org [oecd.org]
• 13. oecd.org [oecd.org]
• 14. acri.gov.tw [acri.gov.tw]
• 15. OECD n°109: Density of liquids and solids - Analytice [analytice.com]
• 16. store.astm.org [store.astm.org]
• 17. ASTM D445 | Anton Paar Wiki [wiki.anton-paar.com]
• 18. intertekinform.com [intertekinform.com]
• 19. ASTM D445 - eralytics [eralytics.com]
• 20. tamson-instruments.com [tamson-instruments.com]
• 21. Viscosity of liquids according to OECD n°114 - Analytice [analytice.com]
• 22. oecd.org [oecd.org]
• 23. scribd.com [scribd.com]
• 24. Test No. 114 [electronic resource] : Viscosity of Liquids : OECD : Free Download, Borrow, and Streaming : Internet Archive [archive.org]
• 25. oecd.org [oecd.org]

Cross-Validation of Analytical Results for 2-Ethoxyoctane: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

In the analytical landscape of pharmaceutical development and research, the robust validation of analytical methods is paramount to ensure data integrity, reproducibility, and regulatory compliance.[1] This guide provides a comprehensive framework for the cross-validation of analytical results for 2-Ethoxyoctane, a molecule of interest for its potential applications. Due to the limited availability of specific published experimental data for 2-Ethoxyoctane, this document presents a comparative analysis of Gas Chromatography-Mass Spectrometry (GC-MS) and High-Performance Liquid Chromatography (HPLC) by leveraging established methodologies and representative data from analogous ether compounds.[2][3]

The cross-validation process ensures that an analytical method is reliable and produces consistent results across different laboratories, instruments, or analysts.[1][4] This guide will delve into detailed experimental protocols, present quantitative data in a comparative format, and visualize the logical workflows involved in the analytical process.

Data Presentation: A Comparative Analysis

The selection of an appropriate analytical technique for 2-Ethoxyoctane hinges on the specific requirements of the analysis, such as sensitivity, selectivity, and the nature of the sample matrix. Below is a summary of the expected performance characteristics for GC-MS and HPLC methods, based on data from structurally similar ether compounds.[2][3]

Table 1: Comparison of GC-MS and HPLC for the Analysis of Ether Compounds

Parameter	Gas Chromatography-Mass Spectrometry (GC-MS)	High-Performance Liquid Chromatography (HPLC)	Acceptance Criteria (Typical)
Specificity	High, based on fragmentation patterns and retention time.[3]	Moderate to High, dependent on detector and column chemistry.	The method should unequivocally assess the analyte.
Linearity (R²)	> 0.999	> 0.995	≥ 0.995[2]
Accuracy (% Recovery)	95 - 105%	98 - 102%	80 - 120%[2]
Precision (% RSD)	≤ 5%	≤ 2%	≤ 15%[2]
Limit of Detection (LOD)	Low (ng/mL to pg/mL range)	Moderate (µg/mL to ng/mL range)	S/N ≥ 3[2]
Limit of Quantitation (LOQ)	Low (ng/mL to pg/mL range)	Moderate (µg/mL to ng/mL range)	S/N ≥ 10[2]

Note: The values presented are representative and may vary depending on the specific instrumentation, column, and experimental conditions.

Experimental Protocols

Detailed and standardized experimental protocols are crucial for the reproducibility and cross-validation of analytical results.

Gas Chromatography-Mass Spectrometry (GC-MS) Protocol

This method is highly suitable for the analysis of volatile compounds like 2-Ethoxyoctane.

1. Sample Preparation:

• A stock solution of 2-Ethoxyoctane reference standard is prepared in a suitable volatile solvent (e.g., hexane (B92381) or ethyl acetate).

• Working standard solutions are prepared by serial dilution of the stock solution to create a calibration curve.

• The sample containing 2-Ethoxyoctane is dissolved in the same solvent and filtered through a 0.45 µm syringe filter.

2. GC-MS Conditions:

• Column: A non-polar capillary column (e.g., DB-5ms, 30 m x 0.25 mm, 0.25 µm) is typically used.

• Inlet Temperature: 250 °C.

• Injection Volume: 1 µL in splitless mode.[5]

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Oven Temperature Program: Initial temperature of 60 °C held for 2 minutes, ramped to 280 °C at 15 °C/min, and held for 5 minutes.

• MS Transfer Line Temperature: 280 °C.

• Ion Source Temperature: 230 °C.[5]

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Scan Range: m/z 40-400.

3. Data Analysis:

• The 2-Ethoxyoctane peak is identified based on its retention time and mass spectrum.

• Quantification is performed by integrating the peak area and comparing it against the calibration curve.

High-Performance Liquid Chromatography (HPLC) Protocol

HPLC is a versatile technique that can be adapted for the analysis of 2-Ethoxyoctane, particularly for non-volatile matrices.

1. Sample Preparation:

• A stock solution of 2-Ethoxyoctane reference standard is prepared in the mobile phase.

• Working standard solutions are prepared by diluting the stock solution with the mobile phase to construct a calibration curve.

• The sample is dissolved in the mobile phase, filtered through a 0.45 µm syringe filter, and degassed.[2]

2. HPLC Conditions:

• Column: A reverse-phase C18 column (e.g., 4.6 x 150 mm, 5 µm) is commonly employed.[6]

• Mobile Phase: An isocratic mixture of acetonitrile (B52724) and water (e.g., 70:30 v/v).

• Flow Rate: 1.0 mL/min.[6]

• Column Temperature: 30 °C.[6]

• Detector: UV detector set at a suitable wavelength (e.g., 210 nm) or a Refractive Index Detector (RID).

• Injection Volume: 10 µL.[6]

3. Data Analysis:

• The 2-Ethoxyoctane peak is identified by its retention time.

• Quantification is achieved by measuring the peak area and using the calibration curve.

Mandatory Visualization

To facilitate a clear understanding of the analytical workflows, the following diagrams have been generated using the DOT language.

References

• 1. pharmaguru.co [pharmaguru.co]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. e-b-f.eu [e-b-f.eu]
• 5. Analysis of ethoxyquin and its oxidation products in swine tissues by gas chromatography-tandem mass spectrometry for evaluating the feed-to-animal tissue transfer of ethoxyquin and its metabolites - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]

Assessing the Robustness of a 2-Ethoxyoctane Synthesis Protocol: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive analysis of a standard protocol for the synthesis of 2-ethoxyoctane, a secondary ether with potential applications in various chemical industries. The robustness of the primary synthesis route, the Williamson ether synthesis, is evaluated against alternative methods. This document presents detailed experimental methodologies, comparative quantitative data, and visual representations of the underlying chemical processes to aid researchers in selecting and optimizing a synthetic strategy that aligns with their specific requirements for yield, purity, and operational efficiency.

Primary Synthesis Protocol: Williamson Ether Synthesis

The Williamson ether synthesis is a widely adopted and versatile method for the preparation of both symmetrical and unsymmetrical ethers.[1] The reaction proceeds via an SN2 mechanism, involving the nucleophilic attack of an alkoxide on an alkyl halide.[1] For the synthesis of 2-ethoxyoctane, this involves the reaction of a 2-octoxide salt with an ethyl halide or, conversely, an ethoxide salt with a 2-halooctane.

Logical Workflow for Protocol Robustness Assessment

The following diagram illustrates the logical workflow for assessing the robustness of the 2-ethoxyoctane synthesis protocol.

Caption: Logical workflow for the assessment of a synthesis protocol's robustness.

Reaction Pathway: Williamson Ether Synthesis of 2-Ethoxyoctane

The diagram below outlines the two possible pathways for the Williamson ether synthesis of 2-ethoxyoctane.

References

• 1. masterorganicchemistry.com [masterorganicchemistry.com]

Safety & Regulatory Compliance

Navigating the Safe Disposal of 2-Ethoxyoctane: A Comprehensive Guide

For researchers, scientists, and professionals in drug development, the proper handling and disposal of chemical reagents are paramount to ensuring a safe and compliant laboratory environment. This guide provides a detailed, step-by-step procedure for the safe disposal of 2-Ethoxyoctane, a flammable ether. Adherence to these protocols is essential to mitigate risks and comply with regulatory standards.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is crucial to be aware of the inherent hazards associated with 2-Ethoxyoctane. As an ether, it is highly flammable and may form explosive peroxides over time, especially when exposed to air and light.[1][2] Always handle this chemical in a well-ventilated area, preferably within a chemical fume hood, and ensure that an eyewash station and safety shower are readily accessible.

Personal Protective Equipment (PPE) is mandatory:

• Flame-retardant laboratory coat

• Chemical safety goggles or a face shield

• Chemical-resistant gloves (e.g., nitrile)

Step-by-Step Disposal Protocol

1. Waste Identification and Segregation:

• All materials contaminated with 2-Ethoxyoctane, including the chemical itself, used containers, and absorbent materials from spills, must be treated as hazardous waste.

• Segregate 2-Ethoxyoctane waste from other waste streams to prevent incompatible chemical reactions.[3]

2. Waste Collection and Storage:

• Collect liquid 2-Ethoxyoctane waste in a designated, compatible, and clearly labeled container.[3][4] The container should be made of a material that will not react with the chemical and must have a secure, tight-fitting lid.

• The label on the waste container must clearly read "Hazardous Waste: 2-Ethoxyoctane" and include the date of accumulation.

• Store the waste container in a cool, dry, and well-ventilated area away from heat, sparks, and open flames.[5] It should be stored in secondary containment to prevent spills.[3]

3. Arranging for Final Disposal:

• Never dispose of 2-Ethoxyoctane down the drain or in regular trash.[1][6] This practice is illegal and poses a significant environmental and safety hazard.

• Contact your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal contractor to arrange for the pickup and proper disposal of the waste.[6] They are equipped to handle and transport hazardous materials in compliance with all federal, state, and local regulations, such as the Resource Conservation and Recovery Act (RCRA).[4][7]

4. Spill Management:

• Small Spills: In a well-ventilated area, absorb the spill with an inert material such as vermiculite, dry sand, or earth.[6] Place the contaminated absorbent material into a sealed, labeled container for hazardous waste disposal.

• Large Spills: Evacuate the area immediately. If it is safe to do so, contain the spill to prevent it from spreading. Contact your institution's EHS or emergency response team for assistance with cleanup and disposal.[6]

Quantitative Data Summary

Property	Typical Value/Information	Significance for Disposal
Flash Point	Flammable liquid (e.g., 40 °C / 104 °F for 2-Ethoxyethanol)[2]	Indicates the temperature at which the liquid can produce enough vapor to ignite in the air. Requires storage away from ignition sources.
Hazard Classification	Flammable Liquid, Potential for Peroxide Formation, Reproductive Harm (for some ethers)[2]	Dictates the need for careful handling, segregation, and disposal as hazardous waste. Peroxide formation can lead to explosion hazards, especially in older containers.[1]
Incompatible Materials	Strong oxidizing agents, strong acids, strong bases, metals[2]	Waste must be segregated from these materials to prevent dangerous chemical reactions.
Disposal Method	Dispose of contents/container to an approved waste disposal plant.[2][5] Do not allow to enter drains or surface water.[8][9]	Emphasizes that this chemical cannot be disposed of through conventional means and requires professional handling.

Disposal Workflow Diagram

The following diagram illustrates the decision-making and procedural flow for the proper disposal of 2-Ethoxyoctane.

Caption: Logical workflow for the safe disposal of 2-Ethoxyoctane waste.

By adhering to these detailed procedures, laboratory professionals can ensure the safe and compliant disposal of 2-Ethoxyoctane, thereby protecting themselves, their colleagues, and the environment. Always consult your institution's specific safety protocols and the chemical's Safety Data Sheet (SDS) for the most accurate and comprehensive information.

References

• 1. Hazardous Waste Disposal [cool.culturalheritage.org]
• 2. fishersci.com [fishersci.com]
• 3. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]
• 4. mtu.edu [mtu.edu]
• 5. fishersci.com [fishersci.com]
• 6. benchchem.com [benchchem.com]
• 7. pfw.edu [pfw.edu]
• 8. static.cymitquimica.com [static.cymitquimica.com]
• 9. carlroth.com [carlroth.com]

Personal protective equipment for handling 2-Ethoxyoctane

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety protocols and logistical information for handling 2-Ethoxyoctane in a laboratory setting. The following procedures are based on the known hazards of structurally similar flammable and potentially irritating ether compounds. A thorough risk assessment should be conducted before beginning any work with this chemical.

Hazard Summary

Personal Protective Equipment (PPE)

Appropriate PPE is mandatory to minimize exposure and ensure safety.

PPE Category	Specifications
Eye and Face Protection	Chemical safety goggles or a face shield must be worn to protect against splashes.[1]
Skin Protection	- Gloves: Chemical-resistant gloves (e.g., Nitrile or Neoprene rubber) are required.[1] - Lab Coat: A flame-resistant lab coat or a chemical-resistant apron should be worn over personal clothing.[1][5]
Respiratory Protection	All work should be performed in a certified chemical fume hood to minimize inhalation of vapors.[1] If a fume hood is not available or ventilation is inadequate, a NIOSH-approved respirator with an organic vapor cartridge is necessary.[1]
Footwear	Closed-toe shoes must be worn at all times in the laboratory.[5]

Operational Plan: Safe Handling and Storage

Adherence to proper handling and storage procedures is critical for maintaining a safe laboratory environment.

Preparation:

• Review Safety Data Sheets: Before use, review the SDS for 2-Ethoxyoctane, if available, or for structurally similar chemicals.

• Fume Hood: Ensure a certified chemical fume hood is operational.

• Gather Materials: Assemble all necessary equipment and PPE before handling the chemical.

• Emergency Equipment: Locate and verify the functionality of the nearest safety shower, eyewash station, and fire extinguisher.

Handling:

• Work in a Fume Hood: Conduct all transfers and manipulations of 2-Ethoxyoctane inside a chemical fume hood.[1]

• Avoid Inhalation and Contact: Prevent direct contact with skin, eyes, and clothing. Do not breathe vapors or mists.[1]

• Ignition Sources: Keep away from open flames, hot surfaces, and sparks.[4] Use non-sparking tools and explosion-proof equipment.[3][4]

• Static Discharge: Ground and bond containers when transferring the material to prevent static discharge.[4]

• Hygiene: Wash hands thoroughly after handling.[1] Do not eat, drink, or smoke in the work area.[1]

Storage:

• Container: Keep the container tightly closed in a dry, cool, and well-ventilated area.[1][4]

• Incompatibilities: Store away from strong oxidizing agents, strong acids, and strong bases.[4]

• Labeling: Ensure the container is clearly and accurately labeled with the chemical name and associated hazards.

Disposal Plan

• Waste Collection: Collect all 2-Ethoxyoctane waste in a designated, properly labeled, and sealed container.

• Waste Segregation: Do not mix with incompatible waste streams.

• Institutional Procedures: Dispose of the chemical waste through your institution's Environmental Health and Safety (EHS) department, following all local, state, and federal regulations.[4]

Experimental Workflow and Safety Logic

The following diagrams illustrate the standard workflow for handling 2-Ethoxyoctane and the logical relationship between hazard identification and PPE selection.

References

• 1. benchchem.com [benchchem.com]
• 2. carlroth.com [carlroth.com]
• 3. static.cymitquimica.com [static.cymitquimica.com]
• 4. fishersci.com [fishersci.com]
• 5. EHSO Manual 2025-2026 - Personal Protective Equipment [labman.ouhsc.edu]